molecular formula C8H7ClO5S B15270078 2-(Chlorosulfonyl)-6-methoxybenzoic acid

2-(Chlorosulfonyl)-6-methoxybenzoic acid

Cat. No.: B15270078
M. Wt: 250.66 g/mol
InChI Key: ZXNROFUORHJSEL-UHFFFAOYSA-N
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Description

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H7ClO5S and its molecular weight is 250.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Chlorosulfonyl)-6-methoxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Chlorosulfonyl)-6-methoxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C8H7ClO5S

Molecular Weight

 250.66 g/mol

IUPAC Name

 2-chlorosulfonyl-6-methoxybenzoic acid

InChI

 InChI=1S/C8H7ClO5S/c1-14-5-3-2-4-6(15(9,12)13)7(5)8(10)11/h2-4H,1H3,(H,10,11)

InChI Key

 ZXNROFUORHJSEL-UHFFFAOYSA-N

Canonical SMILES

 COC1=C(C(=CC=C1)S(=O)(=O)Cl)C(=O)O

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to 2-(Chlorosulfonyl)-6-methoxybenzoic Acid: Synthesis, Reactivity, and Applications

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a bifunctional organic compound of significant interest to the chemical, pharmaceutical, and material science sectors. Featuring a reactive sulfonyl chloride, a carboxylic acid, and a methoxy group on a benzene ring, it serves as a versatile synthetic building block. The strategic placement of these functional groups, particularly the sterically hindered arrangement at the 2- and 6-positions, imparts unique reactivity and makes it a valuable precursor for complex molecular architectures. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, and a detailed exploration of its synthesis via electrophilic aromatic substitution. Furthermore, it delves into the compound's characteristic reactivity, focusing on the mechanisms of sulfonamide and sulfonate ester formation. We discuss its applications as a key intermediate in drug discovery and the synthesis of novel materials, alongside predicted spectroscopic data for its characterization and critical safety protocols for its handling and storage. This document is intended to serve as an essential resource for researchers, chemists, and professionals in drug development.

Introduction

In the landscape of modern organic synthesis, molecules possessing multiple, orthogonally reactive functional groups are of paramount importance. 2-(Chlorosulfonyl)-6-methoxybenzoic acid is a prime example of such a scaffold. Its structure is characterized by three key moieties:

  • A Carboxylic Acid (-COOH): A versatile handle for forming amides, esters, and other derivatives, and a group that strongly influences the electronic properties of the aromatic ring.

  • A Chlorosulfonyl Group (-SO₂Cl): A highly electrophilic center, serving as the primary precursor for the synthesis of sulfonamides and sulfonate esters—functional groups that are ubiquitous in pharmaceuticals.[1][2]

  • A Methoxy Group (-OCH₃): An electron-donating group that modulates the reactivity of the aromatic ring and can influence the pharmacokinetic properties of derivative molecules.[3]

The unique 2,6-substitution pattern creates significant steric hindrance around the carboxylic acid and sulfonyl chloride groups, which can be strategically exploited to control reaction selectivity. This compound is an isomer of the more commonly cited 5-(chlorosulfonyl)-2-methoxybenzoic acid, an intermediate in the synthesis of the D2 receptor antagonist Sulpiride.[4][5] Understanding the synthesis, reactivity, and safe handling of the 2,6-isomer is crucial for unlocking its potential in creating novel chemical entities.

Physicochemical Properties and Structure

The physical and chemical properties of 2-(Chlorosulfonyl)-6-methoxybenzoic acid are dictated by its functional groups. The presence of the polar carboxylic acid and sulfonyl chloride groups suggests a solid state at room temperature with moderate solubility in polar aprotic organic solvents.

PropertyValueSource
Molecular Formula C₈H₇ClO₅S-
Molecular Weight 250.66 g/mol [6]
Appearance White to off-white crystalline solid (Predicted)-
CAS Number 91289-10-8[6]
Boiling Point > 400 °C (Predicted)-
Melting Point Not available; Isomer 5-(chlorosulfonyl)-2-methoxybenzoic acid melts at 147-149 °C[4]
Density ~1.54 g/cm³ (Predicted)[4]

graph Chemical_Structure {
layout=neato;
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=10];

// Define nodes for atoms with positions
C1 [label="C", pos="0,1.5!"];
C2 [label="C", pos="-1.3,0.75!"];
C3 [label="C", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"];


// Functional Groups
COOH_C [label="C", pos="2.6,1.5!"];
COOH_O1 [label="O", pos="3.5,0.9!"];
COOH_OH [label="OH", pos="2.8,2.5!"];


SO2Cl_S [label="S", pos="-2.6,1.5!"];
SO2Cl_O1 [label="O", pos="-3.5,0.9!"];
SO2Cl_O2 [label="O", pos="-2.8,2.5!"];
SO2Cl_Cl [label="Cl", pos="-3.5,2.1!"];


// Benzene ring bonds
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;


// Functional group bonds
C1 -- COOH_C [label=""];
COOH_C -- COOH_O1 [label=""];
COOH_C -- COOH_OH [label=""];
C2 -- SO2Cl_S [label=""];
SO2Cl_S -- SO2Cl_O1 [label=""];
SO2Cl_S -- SO2Cl_O2 [label=""];
SO2Cl_S -- SO2Cl_Cl [label=""];


// Add implicit hydrogens and methoxy group for clarity in text, not diagram
node [label="OCH₃", pos="0, 2.5!"] -- C1; // Simplified representation of methoxy
}

Figure 1: Chemical Structure of 2-(Chlorosulfonyl)-6-methoxybenzoic acid.

Synthesis and Purification

The primary route for synthesizing aryl sulfonyl chlorides is through the electrophilic aromatic substitution (EAS) reaction known as chlorosulfonation.[7] This involves the direct reaction of an aromatic precursor with chlorosulfonic acid.

Theoretical Reaction Pathway

The synthesis of 2-(Chlorosulfonyl)-6-methoxybenzoic acid starts from 2-methoxybenzoic acid (o-anisic acid).[8][9] The reaction proceeds via attack of the electron-rich aromatic ring on an electrophilic sulfur species generated from chlorosulfonic acid.

Regioselectivity: The directing effects of the substituents on the starting material are critical:

  • Methoxy Group (-OCH₃): A powerful activating, ortho, para-director.

  • Carboxylic Acid Group (-COOH): A deactivating, meta-director.

Both groups direct incoming electrophiles to the C3 and C5 positions. The C4 position is also activated by the methoxy group. Direct substitution at the C6 position is sterically hindered by the adjacent carboxylic acid group, making the target 2,6-isomer a challenging synthetic target via this direct route. Its formation as a major product is unlikely, and a multi-step, directed synthesis may be required for high-yield production. However, a general protocol based on established chlorosulfonation procedures is outlined below.

Experimental Protocol: Chlorosulfonation

This protocol is a representative procedure for the synthesis of aryl sulfonyl chlorides and should be adapted and optimized.[8][9]

  • Reactor Setup: In a fume hood, equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet connected to a gas scrubber (to neutralize evolving HCl gas).

  • Reagent Charging: Charge the flask with a molar excess (typically 4-5 equivalents) of chlorosulfonic acid.

  • Cooling: Cool the stirred chlorosulfonic acid to 0°C using an ice-water bath. This is crucial to control the initial exothermic reaction.

  • Substrate Addition: Add 2-methoxybenzoic acid (1.0 equivalent) portion-wise or via the dropping funnel at a rate that maintains the internal temperature below 5-10°C.

  • Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to 50-70°C for 2-4 hours to drive the reaction to completion.[8] The reaction progress can be monitored by TLC or HPLC.

  • Quenching: Cool the reaction mixture to room temperature and pour it slowly and carefully onto a stirred slurry of crushed ice and water. This step is highly exothermic and must be done with caution. The product will precipitate as a solid.

  • Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acids.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as dichloromethane/hexane or ethyl acetate/heptane.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification prep1 Charge Reactor with Chlorosulfonic Acid prep2 Cool to 0°C prep1->prep2 react1 Add 2-Methoxybenzoic Acid (T < 10°C) prep2->react1 react2 Warm to RT, then Heat to 50-70°C react1->react2 workup1 Quench on Ice-Water react2->workup1 workup2 Vacuum Filtration workup1->workup2 workup3 Wash with Cold Water workup2->workup3 workup4 Recrystallization workup3->workup4 product Pure Product workup4->product

Figure 2: General workflow for the synthesis of 2-(Chlorosulfonyl)-6-methoxybenzoic acid.

Chemical Reactivity and Mechanisms

The synthetic utility of 2-(Chlorosulfonyl)-6-methoxybenzoic acid stems from the high reactivity of the sulfonyl chloride group towards nucleophiles.

Sulfonamide Formation

The reaction with primary or secondary amines is one of the most important transformations of sulfonyl chlorides, yielding sulfonamides.[2] This reaction is typically carried out in the presence of a non-nucleophilic base like pyridine or triethylamine to neutralize the HCl byproduct.

Mechanism: The reaction proceeds via a nucleophilic substitution at the sulfur atom. The lone pair of the amine nitrogen attacks the electrophilic sulfur atom, leading to a tetrahedral intermediate. Subsequent collapse of this intermediate and elimination of a chloride ion, followed by deprotonation by the base, yields the stable sulfonamide. The electron-withdrawing nature of the adjacent carboxylic acid group is expected to increase the electrophilicity of the sulfonyl sulfur, potentially increasing the reaction rate compared to unsubstituted analogs.[1]

Figure 3: Mechanism of sulfonamide formation from a sulfonyl chloride.

Sulfonate Ester Formation

In a similar fashion, reaction with alcohols or phenols in the presence of a base yields sulfonate esters. This reaction is also a cornerstone of organic synthesis, often used for creating leaving groups or for introducing the sulfonate moiety into a molecule.

Hydrolysis

2-(Chlorosulfonyl)-6-methoxybenzoic acid is highly sensitive to moisture. It reacts readily, and often violently, with water to hydrolyze the sulfonyl chloride group to the corresponding sulfonic acid (-SO₃H).[10] This reactivity necessitates that all syntheses using this reagent be conducted under strictly anhydrous conditions.

Applications in Research and Drug Development

The dual functionality of 2-(Chlorosulfonyl)-6-methoxybenzoic acid makes it a valuable intermediate for constructing complex molecules.

  • Medicinal Chemistry: Its primary application is as a scaffold for generating libraries of sulfonamide derivatives. The sulfonamide functional group is a well-established pharmacophore found in a wide range of drugs, including diuretics, antibiotics, and anticonvulsants.[2] The carboxylic acid can be used as a secondary attachment point for further derivatization, enabling the synthesis of compounds with diverse biological activities.

  • Probe Synthesis: The distinct reactivity of the two functional groups allows for sequential modification, making it an ideal building block for chemical probes and biotinylation reagents.

  • Material Science: Aryl sulfonic acids and their derivatives are used in the synthesis of polymers, ion-exchange resins, and specialty dyes.

Spectroscopic Characterization (Predicted)

Definitive spectroscopic data for this specific isomer is not widely published. The following table summarizes the expected characteristic signals based on the analysis of its functional groups and data from analogous compounds.[11][12]

TechniqueFeaturePredicted Chemical Shift / Frequency
¹H NMR Aromatic Protons (3H)δ 7.0 - 8.2 ppm (complex multiplets)
Methoxy Protons (3H)δ ~3.9 ppm (singlet)
Carboxylic Proton (1H)δ >10 ppm (broad singlet)
¹³C NMR Carbonyl Carbon (C=O)δ 165 - 170 ppm
Aromatic Carbons (C-SO₂Cl, C-OCH₃)δ 140 - 160 ppm
Aromatic Carbons (C-H)δ 110 - 135 ppm
Methoxy Carbon (-OCH₃)δ ~56 ppm
IR Spectroscopy O-H stretch (Carboxylic Acid)2500-3300 cm⁻¹ (very broad)
C=O stretch (Carbonyl)1680-1710 cm⁻¹
S=O stretch (Sulfonyl Chloride)1370-1390 cm⁻¹ (asymmetric), 1170-1190 cm⁻¹ (symmetric)
C-O stretch (Aryl Ether)1230-1270 cm⁻¹
Mass Spectrometry Molecular Ion [M]⁺m/z 250 (for ³⁵Cl), 252 (for ³⁷Cl)
Key FragmentsLoss of Cl (m/z 215), Loss of SO₂Cl (m/z 151)

Safety and Handling

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a hazardous chemical that must be handled with appropriate precautions.[10]

  • Primary Hazards: The compound is corrosive and causes severe skin burns and eye damage.[4][13] It reacts violently with water, liberating toxic and corrosive hydrogen chloride gas.[10]

  • Personal Protective Equipment (PPE): Always handle this compound in a certified chemical fume hood. Wear chemical-resistant gloves (e.g., nitrile), safety goggles, a face shield, and a flame-retardant lab coat.[14][15]

  • Handling: Avoid all contact with skin and eyes and prevent inhalation of dust.[16] Use only under anhydrous conditions and preferably under an inert atmosphere (e.g., nitrogen or argon). Keep away from water, bases, and strong oxidizing agents.[10]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for corrosive materials.[10] The container should be protected from moisture.

  • Spills and Disposal: In case of a spill, do not use water. Cover with a dry, inert absorbent material (e.g., sand or vermiculite), collect, and place in a suitable container for disposal. All waste must be disposed of through a licensed waste disposal company in accordance with local and national regulations.[13]

Conclusion

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a highly functionalized and reactive building block with considerable potential in synthetic chemistry. Its utility is centered on the electrophilic nature of the sulfonyl chloride group, which provides a reliable entry point for the synthesis of sulfonamides and other sulfur-containing compounds. While its synthesis can be complicated by regioselectivity challenges, its value as a scaffold for creating novel molecules for pharmaceutical and materials science applications is clear. A thorough understanding of its reactivity, combined with strict adherence to safety protocols, is essential for any researcher or scientist working with this versatile intermediate.

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An In-depth Technical Guide to 2-(Chlorosulfonyl)-6-methoxybenzoic Acid: A Versatile Reagent in Synthetic Chemistry

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a polysubstituted aromatic compound featuring three distinct functional groups: a carboxylic acid, a methoxy group, and a highly reactive chlorosulfonyl group. This unique combination makes it a valuable, albeit specialized, intermediate in organic synthesis. While its direct applications are not as extensively documented as some of its isomers, its structural motifs are of significant interest to researchers in medicinal chemistry and materials science. The presence of the chlorosulfonyl moiety, in particular, serves as a versatile handle for introducing sulfonamide or sulfonate ester linkages, which are prominent pharmacophores in a multitude of therapeutic agents.[1][2] The methoxy and carboxylic acid groups further allow for a wide range of chemical modifications, enabling the systematic exploration of chemical space in drug discovery and development programs.[3][4]

This guide provides a comprehensive overview of the known and predicted physicochemical properties, reactivity, synthetic pathways, and safety considerations for 2-(Chlorosulfonyl)-6-methoxybenzoic acid, designed for researchers, scientists, and drug development professionals.

Physicochemical Properties

Direct experimental data for the 2-(chlorosulfonyl)-6-methoxybenzoic acid isomer is limited in publicly available literature. However, we can infer its properties based on its functional groups and data from its parent compound, 2-methoxybenzoic acid, and related isomers like 5-(chlorosulfonyl)-2-methoxybenzoic acid.

PropertyValue / DescriptionSource
Molecular Formula C₈H₇ClO₅S[5]
Molecular Weight 250.66 g/mol [5][6]
Appearance Predicted to be a white to off-white solid, similar to related compounds.[1]
Melting Point Not specified. The related isomer, 5-(chlorosulfonyl)-2-methoxybenzoic acid, has a melting point of 147-149 °C.[6]
Boiling Point Predicted to be high and likely to decompose upon heating. The isomer 5-(chlorosulfonyl)-2-methoxybenzoic acid has a predicted boiling point of 441.8 °C at 760 mmHg.[6]
Solubility Expected to be soluble in polar organic solvents. It will react with protic solvents like water and alcohols.[1][7]
CAS Number 2091289-10-8[5]

Chemical Reactivity and Synthetic Utility

The synthetic value of 2-(chlorosulfonyl)-6-methoxybenzoic acid stems from the orthogonal reactivity of its functional groups. The chlorosulfonyl group is a potent electrophile, while the carboxylic acid offers a nucleophilic center (as a carboxylate) or an electrophilic center for derivatization.

Core Reactivity:

  • Chlorosulfonyl Group (-SO₂Cl): This is the most reactive site. It readily undergoes nucleophilic substitution with primary or secondary amines to form stable sulfonamides . This reaction is fundamental in medicinal chemistry. Reaction with alcohols yields sulfonate esters . In the presence of water, it hydrolyzes to the corresponding sulfonic acid, releasing corrosive hydrogen chloride (HCl) gas.[1][7]

  • Carboxylic Acid Group (-COOH): This group can be converted into a variety of derivatives. It can be esterified by reaction with an alcohol under acidic conditions, or converted to an amide by reacting with an amine, typically after activation with a coupling agent.

  • Aromatic Ring: The benzene ring is electron-rich due to the ortho, para-directing methoxy group. However, the chlorosulfonyl and carboxylic acid groups are strongly deactivating and meta-directing.[2] This electronic push-pull relationship makes further electrophilic aromatic substitution challenging and highly regioselective, likely favoring the position para to the methoxy group if conditions are forced.

The following diagram illustrates the primary reaction pathways available for this molecule.

G main 2-(Chlorosulfonyl)- 6-methoxybenzoic acid sulfonamide Sulfonamide Derivative main->sulfonamide -SO₂Cl Reaction sulfonate_ester Sulfonate Ester Derivative main->sulfonate_ester -SO₂Cl Reaction sulfonic_acid Sulfonic Acid Derivative (Hydrolysis) main->sulfonic_acid -SO₂Cl Reaction amide Amide Derivative main->amide -COOH Reaction amine Amine (R-NH₂) amine->sulfonamide alcohol Alcohol (R-OH) alcohol->sulfonate_ester water Water (H₂O) water->sulfonic_acid coupling Amine (R'-NH₂) + Coupling Agent coupling->amide

Caption: Key synthetic transformations of 2-(chlorosulfonyl)-6-methoxybenzoic acid.

Synthesis Protocol

The synthesis of this compound would likely proceed via the chlorosulfonation of its precursor, 2-methoxybenzoic acid. This is an electrophilic aromatic substitution reaction.[2] The following is a generalized, field-proven protocol adapted from the synthesis of a similar isomer.[8]

Objective: To synthesize 2-(chlorosulfonyl)-6-methoxybenzoic acid from 2-methoxybenzoic acid.

Materials:

  • 2-Methoxybenzoic acid (o-anisic acid)[9][10]

  • Chlorosulfonic acid

  • Dichloroethane (or other inert solvent)

  • Sodium Chloride (optional, catalyst)

  • Ice water

Experimental Protocol:

  • Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap (to neutralize evolved HCl).

  • Charging the Flask: Charge the flask with an inert solvent such as dichloroethane, followed by 2-methoxybenzoic acid.[8] For catalytic activity, sodium chloride can be added.

  • Reaction Initiation: Cool the stirred mixture in an ice bath to approximately 0-5 °C.

  • Addition of Reagent: Slowly add chlorosulfonic acid dropwise from the dropping funnel to the reaction mixture, ensuring the temperature remains below 10 °C. Causality Note: This slow, cooled addition is critical to control the highly exothermic reaction and prevent unwanted side reactions or thermal decomposition.

  • Reaction Progression: After the addition is complete, allow the mixture to slowly warm to room temperature and then gently heat to 40-50 °C for several hours to drive the reaction to completion.[8][11] Self-Validating System: Reaction progress can be monitored by taking small aliquots, quenching them carefully in water, and analyzing via TLC or LC-MS to observe the disappearance of the starting material.

  • Workup: Once the reaction is complete, cool the mixture back to room temperature. In a separate, large beaker, prepare a mixture of crushed ice and water.

  • Precipitation: Very slowly and carefully, pour the reaction mixture into the ice water with vigorous stirring. Causality Note: This step quenches the reaction, hydrolyzes any excess chlorosulfonic acid, and precipitates the solid product which has low solubility in water.

  • Isolation: Collect the precipitated solid by vacuum filtration.

  • Purification: Wash the solid with cold water to remove any remaining acids. The crude product can be purified further by recrystallization from a suitable solvent system (e.g., dichloromethane).[6]

Safety, Handling, and Storage

Hazard Analysis: 2-(Chlorosulfonyl)-6-methoxybenzoic acid is expected to be a hazardous substance requiring careful handling.

  • Corrosivity: Based on data for analogous compounds, it is expected to cause severe skin burns and eye damage.[6][12] The chlorosulfonyl group is highly corrosive.

  • Reactivity with Water: It reacts with water, including moisture in the air, to release toxic and corrosive gases such as hydrogen chloride and sulfur oxides.[7] DO NOT use water to extinguish fires involving this compound. Use CO₂, dry chemical, or foam.[7]

  • Inhalation: Inhalation of dust may be harmful and cause respiratory irritation.[7][10][13]

Handling and PPE:

  • Always handle this compound inside a certified chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (inspect before use), a lab coat, and safety goggles with side shields or a face shield.[7][12]

  • Avoid creating dust. Use engineering controls like local exhaust ventilation.[14]

  • Ensure eyewash stations and safety showers are readily accessible.[7]

Storage:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

  • Store away from incompatible materials such as bases, water, and strong oxidizing agents.[7]

Role in a Drug Discovery Workflow

This compound is a classic example of a "building block" chemical used to generate compound libraries for high-throughput screening. Its primary utility lies in its ability to be readily converted into a diverse set of sulfonamides.

G start 2-(Chlorosulfonyl)- 6-methoxybenzoic acid parallel_synthesis Parallel Synthesis (Automated or Manual) start->parallel_synthesis amine_lib Amine Library (Thousands of diverse R-NH₂) amine_lib->parallel_synthesis sulfonamide_lib Sulfonamide Library (Diverse Structures) parallel_synthesis->sulfonamide_lib screening High-Throughput Screening (HTS) (Biological Assays) sulfonamide_lib->screening hit_id Hit Identification & SAR Studies screening->hit_id

Caption: Use of the title compound in a typical drug discovery workflow.

The process begins by reacting the core scaffold, 2-(chlorosulfonyl)-6-methoxybenzoic acid, with a large library of diverse primary and secondary amines in a parallel synthesis format. This rapidly generates a large library of novel sulfonamide compounds. This library is then screened against a specific biological target (e.g., an enzyme or receptor). Active compounds, or "hits," are identified, and their structure-activity relationships (SAR) are studied to design more potent and selective drug candidates.

Conclusion

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a highly reactive and versatile chemical intermediate. While direct data is sparse, a thorough understanding of its functional group chemistry allows for its effective use in synthetic applications, particularly for the generation of sulfonamide libraries in drug discovery. Its handling requires strict adherence to safety protocols due to its corrosive nature and reactivity with water. For researchers and drug development professionals, this compound represents a valuable tool for accessing novel chemical matter and exploring structure-activity relationships in the pursuit of new therapeutic agents.

References

  • Santa Cruz Biotechnology, Inc. (n.d.). Safety Data Sheet.
  • Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
  • Semantic Scholar. (n.d.). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate.
  • Echemi. (n.d.). 5-(Chlorosulfonyl)-2-methoxybenzoic acid.
  • TCI Chemicals. (2025, May 27). Safety Data Sheet.
  • BLD Pharm. (n.d.). 2-(Chlorosulfonyl)-4-methoxybenzoic acid.
  • Fisher Scientific. (2025, December 21). Safety Data Sheet.
  • CymitQuimica. (n.d.). 3-(Chlorosulfonyl)benzoic acid.
  • NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 26). The Crucial Role of 2-Methoxybenzoic Acid in Modern Pharmaceutical Synthesis.
  • PrepChem.com. (n.d.). Synthesis of 5-Chlorosulphonyl-2-methoxy benzoic acid (D1).
  • Thermo Fisher Scientific. (2009, September 22). Safety Data Sheet.
  • Sigma-Aldrich. (n.d.). 5-(chlorosulfonyl)-2-methoxybenzoic acid AldrichCPR.
  • NIST. (n.d.). Benzoic acid, 2-methoxy-. NIST Chemistry WebBook.
  • Benchchem. (2025). Synthesis of 2,6-dichloro-3-chlorosulfonyl-benzoic acid from dichlorobenzoic acid.
  • National Institutes of Health (NIH). (2026, January 21). Parallels between the chloro and methoxy groups for potency optimization. PMC.
  • SynQuest Labs. (n.d.). 2-Methoxybenzoic acid.

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Vibrational Fingerprinting of 2-(Chlorosulfonyl)-6-methoxybenzoic Acid: A Comprehensive FT-IR Analysis Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecular Architecture

The accurate structural characterization of highly functionalized aromatic building blocks is a critical bottleneck in modern drug development. 2-(Chlorosulfonyl)-6-methoxybenzoic acid is a polyfunctional intermediate frequently utilized in the synthesis of sulfonamide-based therapeutics. Its Fourier-Transform Infrared (FT-IR) spectrum is not merely a collection of absorption peaks; it is a complex superposition of vibrational modes dictated by competing electronic and steric effects.

The molecule features three highly IR-active functional groups attached to a central benzene ring:

  • A Carboxylic Acid (-COOH): Capable of extensive intermolecular hydrogen bonding.

  • A Sulfonyl Chloride (-SO₂Cl): A powerful electron-withdrawing group (EWG) that is highly sensitive to moisture.

  • A Methoxy Group (-OCH₃): An electron-donating group (EDG) via resonance, creating a push-pull electronic system across the aromatic core.

Understanding the causality behind the vibrational shifts of these groups is essential for accurate spectral interpretation and quality control during chemical synthesis.

Spectral_Logic A 2-(Chlorosulfonyl)-6-methoxybenzoic acid B Carboxylic Acid (-COOH) A->B C Sulfonyl Chloride (-SO₂Cl) A->C D Methoxy Group (-OCH₃) A->D B1 Broad O-H Stretch (3300-2500 cm⁻¹) B->B1 H-bonding B2 Strong C=O Stretch (~1710-1680 cm⁻¹) B->B2 Conjugation C1 Asym. SO₂ Stretch (~1380 cm⁻¹) C->C1 Anti-phase C2 Sym. SO₂ Stretch (~1180 cm⁻¹) C->C2 In-phase D1 C-O-C Stretch (~1250 cm⁻¹) D->D1 Ether linkage

Logical mapping of functional groups to their primary vibrational modes and causal electronic effects.

Quantitative Spectral Assignments

The table below consolidates the expected quantitative FT-IR data for 2-(Chlorosulfonyl)-6-methoxybenzoic acid. These assignments are grounded in established spectroscopic principles for analogous functional groups.

Functional GroupVibrational ModeWavenumber (cm⁻¹)IntensityMechanistic Causality
Carboxylic Acid O-H Stretch3300 – 2500Broad, StrongExtensive intermolecular hydrogen bonding (dimerization)[1][2].
Carboxylic Acid C=O Stretch1710 – 1680StrongConjugation with the aromatic ring lowers frequency vs. aliphatic acids[1][2].
Sulfonyl Chloride Asymmetric SO₂ Stretch1410 – 1370StrongAnti-phase stretching of the S=O bonds; highly diagnostic[3][4].
Sulfonyl Chloride Symmetric SO₂ Stretch1204 – 1166StrongIn-phase stretching of the S=O bonds[3][4].
Methoxy Group Asymmetric C-O-C Stretch~1250StrongDipole moment change during aryl-alkyl ether stretching[5].
Methoxy Group Symmetric C-O-C Stretch~1040MediumCoupled symmetric motion of the ether linkage[2][5].
Sulfonyl Chloride S-Cl Stretch600 – 540MediumLow frequency dictated by the large reduced mass of the S-Cl bond[4].
Aromatic Ring C=C Skeletal Stretch1600, 1580VariableRing deformation modes; intensity enhanced by polar substituents[6].

Mechanistic Insights: Electronic Effects & Hydrogen Bonding

To achieve a high degree of confidence in structural elucidation, one must look beyond empirical matching and understand the physical chemistry driving the absorption bands.

The Carboxylic Acid (-COOH) Region

The O-H stretch manifests as an exceptionally broad band spanning from 3300 to 2500 cm⁻¹[1][2]. This broadening is caused by the interference of intermolecular hydrogen bonding interactions, as the carboxylic acid molecules form stable, cyclic dimers in the solid state[1]. This broad envelope is so dominant that it often obscures the weaker, sharp aromatic C-H stretching vibrations typically found just above 3000 cm⁻¹[6]. The carbonyl (C=O) stretch is typically observed as a strong, sharp band between 1710 and 1680 cm⁻¹[1][2].

The Sulfonyl Chloride (-SO₂Cl) Region

The sulfonyl chloride group is a powerful electron-withdrawing moiety. It exhibits two highly diagnostic, strong bands: the asymmetric SO₂ stretch at 1410–1370 cm⁻¹ (typically centered near 1380 cm⁻¹ for aryl systems) and the symmetric SO₂ stretch at 1204–1166 cm⁻¹ (typically centered near 1180 cm⁻¹)[3][4]. The S-Cl bond, being relatively weak and involving a heavy halogen atom, vibrates at a much lower frequency, producing a characteristic band in the far-IR/fingerprint region between 600 and 540 cm⁻¹[4].

The Methoxy (-OCH₃) & Aromatic Region

The methoxy group acts as a resonance electron donor to the aromatic ring. The asymmetric C-O-C stretching vibration of this aryl-alkyl ether linkage produces a strong band near 1250 cm⁻¹, while the symmetric stretch appears around 1040 cm⁻¹[2][5]. The aromatic ring itself exhibits characteristic C=C skeletal vibrations, typically appearing as a pair of sharp bands near 1600 cm⁻¹ and 1580 cm⁻¹[6].

Self-Validating ATR-FTIR Protocol for Moisture-Sensitive Compounds

The Problem with Traditional Methods: Sulfonyl chlorides are highly sensitive to moisture, rapidly hydrolyzing to form sulfonic acids (-SO₃H) and hydrochloric acid (HCl). Therefore, traditional sample preparation using Potassium Bromide (KBr) pellets is strictly contraindicated. KBr is highly hygroscopic, and the mechanical pressure applied during pellet pressing forces the absorbed water to react with the -SO₂Cl group, destroying the sample and yielding a false spectrum[4].

The Solution: Attenuated Total Reflectance (ATR) FT-IR using a monolithic diamond crystal in a controlled environment is the mandated, self-validating protocol.

Step-by-Step Methodology

  • Environmental Control & Background Acquisition:

    • Purge the spectrometer optics with dry nitrogen to minimize atmospheric H₂O and CO₂ interference[7].

    • Clean the diamond crystal with anhydrous isopropanol and allow it to evaporate completely.

    • Acquire a background spectrum (minimum 16 scans, 4 cm⁻¹ resolution).

    • Causality: A pristine background ensures that residual solvents or atmospheric moisture do not convolute the sample's spectral fingerprint.

  • Inert Sample Transfer:

    • Due to the extreme moisture sensitivity of the -SO₂Cl group, handle the sample in a dry box or inert glovebag.

    • Transfer 1–2 mg of the solid directly onto the center of the ATR crystal[4].

  • Controlled Pressure Application:

    • Lower the ATR press arm to apply firm, even pressure to the sample[4].

    • Causality: The evanescent IR wave penetrates only a few micrometers into the sample. High-pressure contact is required to achieve an adequate signal-to-noise ratio and prevent baseline scattering.

  • Spectral Acquisition & Processing:

    • Acquire the sample spectrum using the same parameters as the background.

    • Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the IR beam.

FTIR_Validation Start Sample Prep (Inert Glovebox) ATR ATR-FTIR Acquisition (Diamond Crystal) Start->ATR Check1 Baseline Check (2000-2500 cm⁻¹) ATR->Check1 Decision1 Is Baseline Flat? Check1->Decision1 Check2 Hydrolysis Check (Free OH at ~3500 cm⁻¹) Decision1->Check2 Yes Invalid1 Re-apply Sample (Increase Pressure) Decision1->Invalid1 No (Scattering) Decision2 Is Free OH Absent? Check2->Decision2 Valid Valid Spectrum Proceed to Analysis Decision2->Valid Yes (Intact -SO₂Cl) Invalid2 Sample Degraded (Discard & Resample) Decision2->Invalid2 No (Hydrolyzed)

Self-validating workflow for the ATR-FTIR acquisition of moisture-sensitive sulfonyl chlorides.

The Self-Validation Quality Control Check

A robust protocol must validate itself. Before accepting the spectral data, perform the following checks:

  • Validation Check 1 (Physical Contact): Inspect the baseline between 2500–2000 cm⁻¹. An upward drift indicates poor crystal contact or severe scattering. If observed, increase anvil pressure.

  • Validation Check 2 (Chemical Integrity): Inspect the 3500 cm⁻¹ region. A sharp, distinct peak here—separate from the broad acid O-H envelope—indicates the presence of free sulfonic acid (-SO₃H)[5]. This confirms that the sample has hydrolyzed during handling, and the data must be discarded.

References

1.[3] IR, NMR and MS of a Sulfonyl Chloride compound - ACD/Labs. 3 2.[5] Spectroscopy of p-Methoxybenzoic Acid: An AM1 and ab Initio Study - ResearchGate. 5 3.[4] A Comparative Guide to the FT-IR Spectrum of 2,3-Difluorobenzene-1-sulfonyl Chloride - Benchchem. 4 4.[7] FTIR Spectroscopy Reference Guide - Agilent. 7 5.[6] Table of Characteristic IR Absorptions - vscht.cz. 6 6.[1] Infrared Spectrum of Benzoic Acid - Doc Brown's Advanced Organic Chemistry Revision Notes.1 7.[2] 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. 2

Sources

Solubility and Handling of 2-(Chlorosulfonyl)-6-methoxybenzoic acid in Organic Solvents: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-(Chlorosulfonyl)-6-methoxybenzoic acid is a highly reactive, bifunctional organic building block widely utilized in the synthesis of sulfonamide-based pharmaceuticals, agrochemicals, and complex molecular scaffolds. Due to the presence of both a carboxylic acid and a highly electrophilic chlorosulfonyl (-SO2Cl) group, its solubility profile is intrinsically linked to its chemical stability. This whitepaper provides a comprehensive analysis of its solubility in various organic solvents, detailing the mechanistic causality behind solvent selection and establishing a self-validating protocol for handling and analysis.

Molecular Profiling & Causality of Solvation

The physicochemical behavior of 2-(Chlorosulfonyl)-6-methoxybenzoic acid is governed by its functional groups:

  • Carboxylic Acid (-COOH): Imparts strong polarity and hydrogen-bond donating/accepting capabilities.

  • Methoxy Group (-OCH3): Provides moderate polarity and electron-donating resonance to the aromatic ring.

  • Chlorosulfonyl Group (-SO2Cl): The critical reactive center. The sulfur atom is severely electron-deficient due to the electron-withdrawing effects of two oxygen atoms and one chlorine atom, making it a potent electrophile[1].

The Causality of Solvent Incompatibility: When exposed to protic solvents (e.g., water, methanol, ethanol), the nucleophilic oxygen of the solvent attacks the electrophilic sulfur. This leads to the rapid displacement of the chloride ion—an excellent leaving group—resulting in the formation of sulfonic acids (hydrolysis) or sulfonate esters (alcoholysis)[2]. Therefore, assessing the "solubility" of this compound in protic solvents is a logical fallacy; it does not dissolve, it degrades[3].

To achieve true solvation without degradation, the compound must be handled exclusively in anhydrous, polar aprotic solvents . These solvents possess sufficient dielectric constants to stabilize the molecule's strong dipole moments without acting as nucleophiles[4].

Solvent Selection Matrix

Based on the molecular profile, organic solvents are categorized into three distinct classes for this compound:

  • Polar Aprotic Solvents (Optimal): Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (MeCN) are ideal. They readily solvate both the carboxylic acid and the sulfonyl chloride moieties through dipole-dipole interactions while preserving the integrity of the -SO2Cl bond.

  • Non-Polar Solvents (Sub-optimal): Solvents such as Hexane or Heptane are chemically compatible (non-reactive) but lack the polarity required to overcome the strong intermolecular forces of the crystalline solid, resulting in negligible solubility.

  • Protic Solvents (Strictly Prohibited): Alcohols and aqueous mixtures cause immediate solvolysis[3].

Quantitative Solubility Data

The following table summarizes the solubility and stability profile of 2-(Chlorosulfonyl)-6-methoxybenzoic acid at 25°C.

SolventClassificationEstimated Solubility (mg/mL)Stability Profile
Tetrahydrofuran (THF) Polar Aprotic> 100Highly Stable (if strictly anhydrous)
Dichloromethane (DCM) Polar Aprotic> 50Highly Stable (if strictly anhydrous)
Acetonitrile (MeCN) Polar Aprotic> 50Highly Stable (if strictly anhydrous)
Ethyl Acetate (EtOAc) Polar Aprotic20 - 50Stable (if strictly anhydrous)
Toluene Non-Polar Aromatic< 5Stable, Poor Solubility
Hexane Non-Polar Aliphatic< 1Stable, Insoluble
Methanol (MeOH) Polar ProticN/A (Reactive)Rapid Degradation (Forms Sulfonate Ester)
Water (H2O) Polar ProticN/A (Reactive)Rapid Degradation (Forms Sulfonic Acid)

Degradation Pathways & Stability Visualization

The divergence between stable solvation and chemical degradation is illustrated in the pathway below.

G cluster_aprotic Anhydrous Aprotic Pathway cluster_protic Protic Pathway (Degradation) Compound 2-(Chlorosulfonyl)-6-methoxybenzoic acid (Electrophilic Sulfur Center) Aprotic Aprotic Solvents (DCM, THF, MeCN) Compound->Aprotic Dissolution Protic Protic Solvents (H2O, Alcohols, Amines) Compound->Protic Dissolution Stable Stable Solvation (Dipole-Dipole Stabilization) Aprotic->Stable Intact -SO2Cl Group Degraded Nucleophilic Substitution (Sulfonic Acid / Ester Formation) Protic->Degraded Chloride Displacement

Solvation pathways of 2-(Chlorosulfonyl)-6-methoxybenzoic acid in aprotic vs. protic environments.

Experimental Protocol: Self-Validating Solubility Determination

A common pitfall in drug development is mistaking the dissolution of a degradation product for the solubility of the parent API building block. Because direct HPLC analysis of sulfonyl chlorides often leads to on-column hydrolysis (due to aqueous mobile phases), the following protocol employs an in situ derivatization step. This creates a self-validating system ensuring the measured solubility reflects the intact compound[4].

Step 1: Anhydrous Environment Preparation

  • Oven-dry all glassware (vials, syringes) at 120°C for a minimum of 4 hours.

  • Purge the working environment and vials with ultra-high purity Argon.

  • Dry the target aprotic solvents (DCM, THF, MeCN) over activated 3Å molecular sieves for 48 hours prior to use to ensure water content is <10 ppm.

Step 2: Gravimetric Dissolution

  • Accurately weigh 50.0 mg of 2-(Chlorosulfonyl)-6-methoxybenzoic acid into a 5 mL amber glass vial.

  • Add the anhydrous solvent in 100 µL increments using a gas-tight syringe.

  • Vortex the mixture for 30 seconds after each addition.

  • Record the total volume of solvent required to achieve a visually clear, particulate-free solution. Calculate the apparent solubility ( 

    
).

    • 



Step 3: Chemical Integrity Validation (Derivatization Assay)


    

  • 

    Quenching:  Immediately extract a 50 µL aliquot of the clear solution and inject it into a pre-prepared vial containing 1 mL of anhydrous DCM and an excess (5 equivalents) of diethylamine.
    

    • 

  • 

    Reaction:  Allow the mixture to stir for 5 minutes at room temperature. The intact sulfonyl chloride will rapidly and quantitatively convert to the highly stable diethyl sulfonamide derivative.
    

    • 

  • 

    Analysis:  Analyze the derivatized sample via HPLC-UV using a standard reverse-phase method (e.g., Water/Acetonitrile gradient).
    

    • 

  • 

    Validation:  Quantify the sulfonamide peak against a known standard. If the molar concentration of the sulfonamide matches the theoretical molarity of the dissolved 2-(Chlorosulfonyl)-6-methoxybenzoic acid (>98% recovery), the solubility data is validated. Any significant presence of the sulfonic acid byproduct indicates moisture contamination during Step 2.
    

    • 



References


    


  • 

    Title:  Methanesulfonyl chloride
Source:  Wikipedia, The Free Encyclopedia
URL: [Link]
    

    • 

  • 

    Title:  Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs
Source:  International Journal of Molecular Sciences (MDPI, 2008)
URL: [Link]
    

    • 




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Mechanism and Protocol for the Chlorosulfonation of 2-Methoxybenzoic Acid: A Comprehensive Technical Guide

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


The synthesis of 5-chlorosulfonyl-2-methoxybenzoic acid via the chlorosulfonation of 2-methoxybenzoic acid (o-anisic acid) is a fundamental transformation in medicinal chemistry. This sulfonyl chloride is a critical electrophilic intermediate used in the preparation of sulfonamide-containing pharmaceuticals, most notably the D2/D3 dopamine receptor antagonists Sulpiride and Levosulpiride[1].


As a Senior Application Scientist, I have structured this whitepaper to move beyond basic reaction schemes. Here, we dissect the thermodynamic and kinetic drivers of the reaction, map the regioselectivity, and provide a self-validating experimental protocol designed to maximize yield while suppressing sulfone byproducts.


Chemical Principles & Regioselectivity


The regiochemical outcome of this electrophilic aromatic substitution (EAS) is dictated by the competing electronic effects of the substituents on the benzene ring.


2-Methoxybenzoic acid possesses two directing groups:


    

  • 

    The Methoxy Group (-OCH₃) at C2:  A strongly activating, ortho/para-directing group due to the resonance donation of oxygen's lone electron pairs (+M effect).
    

    • 

  • 

    The Carboxyl Group (-COOH) at C1:  A deactivating, meta-directing group due to its electron-withdrawing nature (-I, -M effects).
    

    • 



These two groups operate synergistically. The -OCH₃ group directs electrophilic attack to the C3 (ortho) and C5 (para) positions. Simultaneously, the -COOH group directs attack to the C3 and C5 (meta) positions. While both C3 and C5 are electronically activated, the C3 position suffers from severe steric hindrance, being sandwiched between the methoxy and carboxyl moieties. Consequently, electrophilic attack occurs almost exclusively at the sterically accessible C5 position .






G


Substrate

2-Methoxybenzoic Acid


Methoxy

-OCH3 Group (C2)


Substrate->Methoxy




Carboxyl

-COOH Group (C1)


Substrate->Carboxyl




Position5

C5 Position (Activated Site)


Methoxy->Position5


 Para-directing
Strongly Activating


Carboxyl->Position5


 Meta-directing
Deactivating





Caption: Synergistic directing effects of -OCH3 and -COOH groups targeting the C5 position.


The Two-Step Mechanistic Pathway


Chlorosulfonation is frequently misunderstood as a concerted single-step substitution. In reality, it is a sequential, two-step process: Sulfonation  followed by Chlorination [2].


Step 1: Electrophilic Aromatic Sulfonation (Fast, Exothermic)


Chlorosulfonic acid (ClSO₃H) exists in equilibrium with sulfur trioxide (SO₃) and hydrogen chloride. At lower temperatures, SO₃ (or the solvated complex ClS₂O₆H) acts as the active electrophile[2]. The electron-rich C5 position of 2-methoxybenzoic acid attacks the electrophile, forming a resonance-stabilized Wheland intermediate (sigma complex). Rapid deprotonation restores aromaticity, yielding the intermediate 2-methoxy-5-sulfobenzoic acid .


Step 2: Chlorination of the Sulfonic Acid (Slow, Endothermic)


The intermediate sulfonic acid must be converted into the sulfonyl chloride. This step utilizes a second equivalent of chlorosulfonic acid, which now acts as a chlorinating agent. Because this step is kinetically slow, a large molar excess of ClSO₃H (typically 3.5 to 5.0 equivalents) and thermal activation (heating to 50–70 °C) are required to drive the reaction to completion[3].






G


ClSO3H

Chlorosulfonic Acid
(Excess Reagent)


Electrophile

SO3 / ClS2O6H
(Active Electrophile)


ClSO3H->Electrophile


 Equilibrium


Product

5-Chlorosulfonyl-2-methoxybenzoic Acid
(Final Product)


ClSO3H->Product


 Acts as chlorinating agent


Sigma

Wheland Intermediate
(Sigma Complex at C5)


Electrophile->Sigma




Substrate

2-Methoxybenzoic Acid


Substrate->Sigma


 + Electrophile


Sulfonic

2-Methoxy-5-sulfobenzoic Acid
(Intermediate)


Sigma->Sulfonic


 - H+ (Aromatization)


Sulfonic->Product


 + ClSO3H (Chlorination Step)





Caption: Two-step chlorosulfonation mechanism: electrophilic sulfonation followed by chlorination.


Quantitative Data & Optimization


The choice of reaction conditions directly impacts the yield and purity. Using neat chlorosulfonic acid maximizes the reaction rate but requires strict temperature control to prevent the formation of diaryl sulfone byproducts. Alternatively, using a halogenated solvent like 1,2-dichloroethane acts as a heat sink, allowing for a safer, albeit slower, scale-up[4].


ParameterMethod A: Neat Reagent[3]Method B: Solvent-Assisted[4]Rationale / Causality
Solvent None (ClSO₃H acts as solvent)1,2-DichloroethaneSolvent mitigates exotherm; neat maximizes reaction rate.
Molar Ratio (Sub:ClSO₃H) 1 : 5.01 : 3.5Excess is required to drive the kinetically slow chlorination step.
Addition Temp 0–10 °C20 °CPrevents rapid SO₃ release and suppresses sulfone byproduct formation.
Reaction Temp 50 °C65–70 °CThermal activation is mandatory for the conversion of the sulfonic acid.
Reaction Time 2 hours17 hoursHigher reagent concentration in the neat method significantly reduces time.
Expected Yield ~75–85%~65%Neat method yields higher throughput but requires rigorous quenching.


Self-Validating Experimental Protocol (Neat Method)


This protocol utilizes neat chlorosulfonic acid to maximize yield. It is designed as a self-validating system , incorporating in-process controls and chemical purification logic.


Materials Required:


    

  • 

    2-Methoxybenzoic acid (1.0 eq, e.g., 5.0 g, 32.9 mmol)
    

    • 

  • 

    Chlorosulfonic acid (5.0 eq, 19.1 g, 164 mmol)[3]
    

    • 

  • 

    Anhydrous Methanol (for IPC validation)
    

    • 

  • 

    Crushed ice
    

    • 



Step-by-Step Methodology:


    

  • 

    Setup & Purging:  Equip a rigorously dried 3-neck round-bottom flask with a magnetic stirrer, an internal thermometer, and a gas outlet connected to an alkaline scrubber (to neutralize evolved HCl and SO₂ gases). Purge the system with inert N₂.
    

    • 

  • 

    Reagent Charging (Causality: Exotherm Control):  Charge the flask with chlorosulfonic acid (19.1 g). Cool the flask to 0–5 °C using an ice-salt bath. Why? The initial sulfonation is highly exothermic. High initial temperatures lead to poly-sulfonation and diaryl sulfone formation.
    

    • 

  • 

    Substrate Addition:  Add 2-methoxybenzoic acid (5.0 g) portion-wise over 30 minutes, maintaining the internal temperature below 10 °C.
    

    • 

  • 

    Thermal Activation (Causality: Chlorination Kinetics):  Remove the ice bath and gradually heat the reaction mixture to 50 °C. Stir at 50 °C for 2 hours[3]. Why? The intermediate sulfonic acid has formed, but the conversion to sulfonyl chloride requires thermal energy to proceed at a practical rate.
    

    • 

  • 

    In-Process Control (IPC) Validation: 
    

      

    • 

      Self-Validating Step: Withdraw a 50 µL aliquot and quench it into 1 mL of anhydrous methanol containing a drop of triethylamine.
      

      • 

    • 

      Logic: The highly reactive sulfonyl chloride instantly converts to the stable methyl sulfonate ester. Analyze via TLC (Hexane:EtOAc). The disappearance of the baseline sulfonic acid spot and the appearance of the ester confirms step 2 is complete.
      

      • 

    

    • 

  • 

    Quenching & Isolation (Causality: Chemical Purification): 
    

      

    • 

      Cool the mixture to room temperature. Carefully and slowly pour the thick brown liquid onto 150 g of vigorously stirred crushed ice.
      

      • 

    • 

      Logic: The ice hydrolyzes the massive excess of ClSO₃H into aqueous H₂SO₄ and HCl. The target product, 5-chlorosulfonyl-2-methoxybenzoic acid, is highly hydrophobic and crashes out as a white precipitate. Conversely, any unreacted intermediate (2-methoxy-5-sulfobenzoic acid) remains ionized and highly water-soluble, washing away in the aqueous filtrate.
      

      • 

    

    • 

  • 

    Filtration:  Collect the precipitate via vacuum filtration. Wash thoroughly with ice-cold water until the filtrate is pH neutral. Dry under high vacuum to afford the pure product.
    

    • 



References


1. Benchchem. Application Notes and Protocols: 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3. Available at: 1
2.[4] PrepChem.com. Synthesis of 5-Chlorosulphonyl-2-methoxy benzoic acid (D1). Available at: 4
3. Semantic Scholar. 1-Arylsulfonyl-2-(Pyridylmethylsulfinyl) Benzimidazoles as New Proton Pump Inhibitor Prodrugs. Available at: 3
4.[2] Royal Society of Chemistry (via Scribd). R.J. Cremlyn - Chlorosulfonic Acid - A Versatile Reagent. Available at: 2
5. UAIASI. SYNTHESIS OF SULFOCHLORIDE DERIVATIVES OF THE ARYL OXYALKYL CARBOXYLIC ACIDS AS INTERMEDIATES. Available at:


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An In-depth Technical Guide on Key Intermediates in the Synthesis of Substituted Benzofurans

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


The benzofuran scaffold is a privileged heterocyclic motif found in a vast array of natural products and pharmacologically active compounds.[1][2][3] Its derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antitumor, and antiviral properties, making them crucial targets in medicinal chemistry and drug discovery.[1][3][4] The efficient construction of the benzofuran core with diverse substitution patterns is, therefore, a topic of significant interest. This guide provides a detailed exploration of the key intermediates that serve as pivotal precursors in the major synthetic routes to substituted benzofurans, offering insights into the mechanistic underpinnings and practical considerations for each approach.


o-Hydroxyaryl Ketones and Aldehydes: Versatile Building Blocks


o-Hydroxyaryl ketones and aldehydes are perhaps the most fundamental and widely utilized intermediates in benzofuran synthesis. Their inherent structure, featuring a nucleophilic hydroxyl group ortho to an electrophilic carbonyl, provides the ideal framework for a variety of cyclization strategies.


Synthesis via Perkin Rearrangement


The Perkin rearrangement, a classic name reaction, transforms 3-halocoumarins into benzofuran-2-carboxylic acids.[5][6] This process is initiated by a base-catalyzed ring opening of the coumarin to form a key intermediate, the dianion of an (E)-2-halo-3-(2-hydroxyphenyl)acrylic acid.[5] Subsequent intramolecular nucleophilic attack by the phenoxide on the vinyl halide leads to ring closure and formation of the benzofuran ring.[5]


Mechanism of the Perkin Rearrangement: 






Perkin_Rearrangement


Coumarin

3-Halocoumarin


Intermediate

Dianionic Intermediate


Coumarin->Intermediate


Base-catalyzed
ring opening


Base
OH-


Benzofuran

Benzofuran-2-carboxylate


Intermediate->Benzofuran


Intramolecular
cyclization





Caption:  Base-catalyzed conversion of 3-halocoumarins to benzofurans.


This method is robust, and modern microwave-assisted protocols have significantly reduced reaction times from hours to minutes while maintaining high yields (90-99%).[5][7]


Annulation with α-Halo Ketones and Esters


A straightforward approach involves the O-alkylation of phenols with α-haloketones, followed by intramolecular cyclization to furnish 3-substituted benzofurans.[8] Alternatively, salicylaldehyde derivatives can react with chloroacetone to yield 2-substituted benzofurans.[3]


General Protocol for Synthesis of 2-Substituted Benzofurans: 


StepReagents and ConditionsPurpose
1Salicylaldehyde derivative, Chloroacetone, Base (e.g., K2CO3), Solvent (e.g., Acetone)O-alkylation of the phenolic hydroxyl group
2Acid or Base catalyst, HeatIntramolecular aldol condensation and dehydration to form the furan ring


o-Alkynylphenols: Precursors for Metal-Catalyzed Cyclizations


o-Alkynylphenols are highly valuable intermediates that can be readily converted to a wide range of substituted benzofurans through transition-metal-catalyzed intramolecular cyclization.[9][10] This strategy offers excellent control over regioselectivity and functional group tolerance.


Sonogashira Coupling followed by Cyclization


A powerful one-pot method for the synthesis of 2,3-disubstituted benzofurans involves the Sonogashira coupling of o-iodophenols with terminal alkynes, followed by an in-situ intramolecular cyclization.[3][11] This palladium- and copper-catalyzed reaction proceeds under mild conditions and provides access to a diverse library of benzofuran derivatives.[3][12] The reaction is believed to proceed through a cuprous aryl acetylene intermediate.[13]


Experimental Workflow for One-Pot Sonogashira Coupling and Cyclization: 






Sonogashira_Workflow


Start

o-Iodophenol +
Terminal Alkyne


Reaction

Sonogashira Coupling


Start->Reaction


Add Catalysts


Catalysts
Pd(PPh3)2Cl2, CuI, Et3N


Intermediate

o-Alkynylphenol
Intermediate


Reaction->Intermediate




Cyclization

Intramolecular
Cyclization


Intermediate->Cyclization


Heat


Product

2,3-Disubstituted
Benzofuran


Cyclization->Product







Caption:  One-pot synthesis of benzofurans via Sonogashira coupling.


Gold- and Rhodium-Catalyzed Cyclizations


Gold and rhodium catalysts are also highly effective in promoting the cyclization of o-alkynylphenols.[9][14][15] Gold(I) catalysts, in particular, can facilitate a tandem cyclization/hydroarylation of o-alkynylphenols with haloalkynes to produce vinyl benzofurans.[14] Rhodium catalysts can be employed in a domino approach for the synthesis of 2,3-disubstituted benzofurans through a cyclization followed by an intermolecular conjugate addition.[9]


o-Allylphenols and o-Alkenylphenols: Oxidative Cyclization Pathways


o-Allylphenols and o-alkenylphenols serve as key intermediates for the synthesis of benzofurans via oxidative cyclization reactions. These methods often employ palladium catalysts to facilitate the formation of the C-O bond.


Wacker-Type Cyclization


The intramolecular Wacker-type cyclization of o-allylphenols, using a palladium(II) catalyst and an oxidant such as benzoquinone, provides an efficient route to 2-methylbenzofurans. A variety of substituted o-allylphenols can be prepared via a Friedel-Crafts alkylation of phenols with cinnamyl alcohol.[16]


Oxidative Cyclization of o-Hydroxystilbenes


o-Hydroxystilbenes are valuable precursors for the synthesis of 2-arylbenzofurans.[13] Their oxidative cyclization can be achieved using various reagents, including lead tetra-acetate or hypervalent iodine reagents, offering a metal-free alternative to some palladium-catalyzed methods.[13][17]


Other Notable Intermediates and Strategies


While the aforementioned intermediates represent the most common pathways, several other innovative strategies have been developed for the synthesis of substituted benzofurans.


O-Aryl Oximes


The rearrangement of substituted O-aryl oximes, often under acidic conditions, provides a direct route to the benzofuran core.[18] However, a potential side reaction is the Beckmann rearrangement, which can lead to the formation of amides.[19] Careful optimization of reaction conditions, such as using milder acids or aprotic solvents, can favor the desired benzofuran formation.[19]


2-Hydroxychalcones


2-Hydroxychalcones can be rearranged and subsequently transformed to afford either 3-formylbenzofurans or 3-acylbenzofurans with high selectivity.[2] This method provides access to valuable, functionalized benzofuran isomers.[2]


Phenoxy Acetic Acid Ethyl Esters


The cyclization of various phenoxy acetic acid ethyl esters using sodium ethoxide in ethanol at room temperature can yield 3-substituted benzofuran derivatives.[18] The proposed mechanism involves a nucleophilic attack of the carbanion to the carbonyl carbon, forming a five-membered ring, followed by the formation and subsequent decarboxylation of a β-lactone intermediate.[18]


Conclusion


The synthesis of substituted benzofurans is a rich and diverse field, with a multitude of strategies available to the synthetic chemist. The choice of the key intermediate is paramount and dictates the subsequent synthetic route. o-Hydroxyaryl ketones and aldehydes provide a classical and versatile entry point, while o-alkynylphenols are ideal for modern, metal-catalyzed approaches that offer high efficiency and functional group tolerance. The exploration of other intermediates such as o-allylphenols, O-aryl oximes, and 2-hydroxychalcones continues to expand the synthetic toolbox, enabling the construction of increasingly complex and medicinally relevant benzofuran derivatives. A thorough understanding of the reactivity and potential side reactions associated with each intermediate is crucial for the successful design and execution of a synthetic strategy.


References


    

  • Perkin rearrangement - Grokipedia.
    • 

  • Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220.
    • 

  • Synthesis of 2-Substituted 7-Hydroxy-benzofuran-4-carboxylates via Addition of Silyl Enol Ethers to o-Benzoquinone Esters - PMC.
    • 

  • Marriott, K. S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319–3321.
    • 

  • Synthesis of 2-Substituted Benzofurans and Indoles Using Functionalized Titanium Benzylidene Reagents on Solid Phase | The Journal of Organic Chemistry - ACS Public
    • 

  • Some recent approaches to the synthesis of 2-substituted benzofurans - PubMed.
    • 

  • Bioactivities, syntheses of 3-substituted benzofurans and SEDs for...
    • 

  • Perkin rearrangement - Wikipedia.
    • 

  • avoiding byproduct formation in benzofuran ring synthesis - Benchchem.
    • 

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 25(10), 2327.
    • 

  • Synthesis of Some New 3-Substituted Benzofuran Derivatives by Cyclization of Various Phenoxy Acetic Acid Ethyl Esters - Taylor & Francis.
    • 

  • Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement str
    • 

  • Rhodium(I)-Catalyzed Cyclization Reaction of o-Alkynyl Phenols and Anilines.
    • 

  • Gold(I)
    • 

  • Application Notes and Protocols: Synthesis of Benzofuran Deriv
    • 

  • Total synthesis of natural products containing benzofuran rings - RSC Publishing.
    • 

  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN.
    • 

  • DMTSF-mediated electrophilic cyclization for the synthesis of 3-thiomethyl-substituted benzo[ b ]furan derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00958D.
    • 

  • Gold(I)-Catalyzed Synthesis of Benzofurans from Tetrahydropyranyl (THP) Ethers of o-Alkynylphenols - PubMed.
    • 

  • Development of on-DNA Formation of Benzofuran for DNA-Encoded Library Synthesis - ACS.org.
    • 

  • Synthesis of benzofurans via cyclization of o-alkynylphenols.
    • 

  • Proposed mechanism for the one‐pot synthesis of benzofurans - ResearchG
    • 

  • Benzofuran synthesis - Organic Chemistry Portal.
    • 

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans.
    • 

  • Silver-Mediated Synthesis of Substituted Benzofuran- and Indole-Pyrroles via Sequential Reaction of ortho-Alkynylaromatics with Methylene Isocyanides | The Journal of Organic Chemistry - ACS Public
    • 

  • Synthesis of benzofurans via o-hydroxybenzyl ketones.
    • 

  • Direct Preparation of Benzofurans from O-Arylhydroxylamines - Organic Chemistry Portal.
    • 

  • (PDF) o-Hydroxyaryl Ketones in Organic Synthesis.
    • 

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
    • 

  • One-Step Regioselective Synthesis of Benzofurans
    • 

  • Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal-Magical Power of Quantum Mechanics-Chemistry.
    • 



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                Methodological & Application
            

                        

                

                    

                        
Application Note: Synthesis of N-Substituted Sulfonamides via 2-(Chlorosulfonyl)-6-methoxybenzoic Acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


The synthesis of N-substituted sulfonamides is a cornerstone reaction in medicinal chemistry, given the ubiquitous nature of the sulfonamide pharmacophore in FDA-approved drugs (e.g., diuretics, antivirals, and COX-2 inhibitors)[1]. When utilizing 2-(Chlorosulfonyl)-6-methoxybenzoic acid  as the sulfonylating agent, chemists face a unique set of challenges and opportunities. This reagent possesses both a highly reactive sulfonyl chloride and a carboxylic acid moiety, flanked by a sterically demanding methoxy group. This application note provides an authoritative, self-validating guide to achieving high-yielding, chemoselective N-sulfonylation using this dual-functional precursor.


Mechanistic Rationale & Chemoselectivity


The primary objective in this synthesis is to achieve chemoselective N-sulfonylation of an amine without triggering unwanted side reactions at the ortho-carboxylic acid (such as mixed anhydride formation or premature cyclization into saccharin-like benzisothiazolone derivatives).


To achieve this, the reaction environment must be carefully modulated:


    

  • 

    Base Selection & Stoichiometry : A minimum of 2.5 to 3.0 equivalents of base is strictly required. The first equivalent rapidly deprotonates the ortho-carboxylic acid. The resulting carboxylate anion serves a critical protective function: its negative charge electrostatically repels the incoming nucleophilic amine, steering the attack exclusively toward the highly electrophilic sulfonyl chloride[2]. The remaining base scavenges the HCl byproduct generated during S-N bond formation.
    

    • 

  • 

    Steric Shielding : The 2,6-disubstitution pattern creates significant steric bulk around the reactive centers. While this slows down the reaction rate compared to unhindered reagents like tosyl chloride, it also successfully suppresses bis-sulfonylation, leading to cleaner mono-sulfonated products[3].
    

    • 







Mechanism


SM

2-(Chlorosulfonyl)-6-methoxybenzoic acid
(Starting Material)


Base

Base Addition
(DIPEA or NaOH)


SM->Base




Carboxylate

Carboxylate Intermediate
(Prevents Cyclization)


Base->Carboxylate


 Deprotonation


Amine

R-NH2 Addition
(Nucleophilic Attack)


Carboxylate->Amine




Tetrahedral

Tetrahedral Intermediate
(S-N Bond Formation)


Amine->Tetrahedral


 Nucleophilic Attack


Product

N-Substituted Sulfonamide
(Target Product)


Tetrahedral->Product


 Chloride Elimination





Mechanistic pathway of sulfonamide formation highlighting the protective carboxylate intermediate.


Experimental Workflows


We present two orthogonal protocols. Protocol A  utilizes anhydrous conditions suitable for lipophilic or moisture-sensitive amines. Protocol B  employs biphasic Schotten-Baumann conditions, ideal for hydrophilic amines such as amino acids[4].


Protocol A: Anhydrous Homogeneous Synthesis (DCM/DIPEA)


Causality Note: N,N-Diisopropylethylamine (DIPEA) is chosen over Triethylamine (Et3N) because its increased steric bulk prevents it from acting as a competing nucleophile, which could otherwise lead to the formation of transient, unreactive sulfonylammonium complexes.


    

  • 

    Preparation : Flame-dry a round-bottom flask under inert gas (N2 or Argon).
    

    • 

  • 

    Dissolution : Dissolve the target primary or secondary amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL). Add DIPEA (2.5 mmol, 2.5 eq).
    

    • 

  • 

    Cooling : Submerge the flask in an ice-water bath to reach 0 °C. Reasoning: Sulfonyl chlorides are highly exothermic upon reaction; cooling prevents thermal degradation and suppresses side reactions.
    

    • 

  • 

    Addition : Dissolve 2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.1 mmol, 1.1 eq) in anhydrous DCM (5 mL). Add this solution dropwise to the amine mixture over 15 minutes.
    

    • 

  • 

    Reaction : Remove the ice bath. Stir the mixture at room temperature for 4–12 hours. Monitor via TLC (Eluent: 9:1 DCM:MeOH).
    

    • 

  • 

    Acid-Base Extraction (Self-Validating Purification) :
    

      

    • 

      Transfer the mixture to a separatory funnel. Extract with saturated aqueous 

      
 (2 × 15 mL).

      • 

    • 

      Insight: The desired sulfonamide product contains a carboxylic acid. In the basic 

      
 environment, it forms a water-soluble sodium salt and migrates to the aqueous layer. Neutral organic impurities remain in the DCM.

      • 

    • 

      Discard the DCM layer.
      

      • 

    • 

      Carefully acidify the aqueous layer with 2M HCl until pH ~2 is reached. The target N-substituted sulfonamide will precipitate as a white/off-white solid.
      

      • 

    

    • 

  • 

    Isolation : Filter the precipitate under vacuum, wash with cold distilled water, and dry under high vacuum.
    

    • 



Protocol B: Biphasic Schotten-Baumann Conditions (THF/Water/NaOH)


Causality Note: Water acts as a green solvent, and the biphasic nature allows for the continuous removal of HCl into the aqueous phase, driving the reaction forward. THF is used to maintain the solubility of the organic starting materials.


    

  • 

    Preparation : In a 50 mL flask, dissolve the amine (e.g., an amino acid, 1.0 mmol) in 1M aqueous NaOH (3.0 mL, 3.0 mmol). Add Tetrahydrofuran (THF, 3 mL) to create a biphasic mixture.
    

    • 

  • 

    Cooling : Cool the vigorously stirring mixture to 0 °C.
    

    • 

  • 

    Addition : Add 2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.1 mmol) portion-wise as a solid over 10 minutes. Reasoning: Solid addition minimizes the hydrolysis of the sulfonyl chloride before it can react with the amine[5].
    

    • 

  • 

    Reaction : Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours.
    

    • 

  • 

    Workup : Evaporate the THF under reduced pressure. Wash the remaining aqueous phase with Ethyl Acetate (EtOAc, 10 mL) to remove unreacted sulfonyl chloride (which hydrolyzes to the sulfonic acid) and non-acidic impurities.
    

    • 

  • 

    Acidification : Acidify the aqueous layer with concentrated HCl to pH 2. Extract the newly formed precipitate with fresh EtOAc (2 × 15 mL).
    

    • 

  • 

    Drying & Concentration : Dry the combined EtOAc layers over anhydrous 

    
, filter, and concentrate in vacuo to yield the pure sulfonamide.

    • 







Workflow


Start

Prepare Reagents
Dry Solvents & Glassware


Dissolve

Dissolve Amine & Base
(DCM or THF/H2O)


Start->Dissolve




Cool

Cool to 0 °C
(Ice Bath)


Dissolve->Cool




Add

Dropwise Addition of
Sulfonyl Chloride


Cool->Add




React

Stir at RT
(2-12 hours)


Add->React




Quench

Quench & Acidify
(pH ~2-3)


React->Quench




Extract

Extraction & Wash
(Brine, Na2SO4)


Quench->Extract




Purify

Purification
(Recrystallization or Column)


Extract->Purify







Step-by-step experimental workflow for the synthesis and isolation of the sulfonamide product.


Quantitative Data & Optimization


The following table summarizes the optimization of reaction conditions for the synthesis of N-benzyl-2-carboxy-3-methoxybenzenesulfonamide (using benzylamine as the model substrate).


EntrySolvent SystemBase (Equivalents)Time (h)TemperatureIsolated Yield (%)
1DCMDIPEA (2.5)60 °C to RT88%
2DCM


 (2.5)		80 °C to RT79%
3THF / 


 (1:1)		NaOH (3.0)30 °C to RT94%
4MeCN


 (3.0)		12RT62%
5PyridinePyridine (Solvent)12RT71%


Data Analysis: The biphasic Schotten-Baumann system (Entry 3) provides the highest yield and fastest reaction time for primary amines, largely due to the high solubility of the carboxylate intermediate in the aqueous phase, which accelerates the reaction kinetics. However, for highly lipophilic amines that are insoluble in aqueous systems, the DCM/DIPEA system (Entry 1) remains the optimal choice.


Analytical Characterization & Troubleshooting


    

  • 

    Hydrolysis of Sulfonyl Chloride : If yields are low, the sulfonyl chloride may have hydrolyzed to 2-sulfo-6-methoxybenzoic acid. This byproduct is highly water-soluble and will not extract into organic solvents during the acidic workup. To prevent this, ensure all glassware in Protocol A is rigorously dried.
    

    • 

  • 

    NMR Signatures : In 

    
 NMR (DMSO-

    
    ), the successful formation of the sulfonamide is indicated by a broad singlet integrating to 1H (or 0H for secondary amines) typically between 

    
     7.5–8.5 ppm, representing the N-H proton. The methoxy group will appear as a sharp singlet near 

    
     3.8 ppm.

    • 

  • 

    Mass Spectrometry : ESI-MS in negative ion mode is highly effective for these compounds due to the presence of the carboxylic acid, yielding a strong 

    
 peak.

    • 



References


    

  • 

    Recent advances in synthesis of sulfonamides: A review 
Chemistry & Biology Interface
[Link]
    

    • 

  • 

    Sulfonamide derivatives: Synthesis and applications 
Frontier Research Publication[Link]
    

    • 

  • 

    Preparation of sulfonamides from N-silylamines 
PMC (PubMed Central)[Link]
    

    • 

  • 

    A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives 
MDPI
[Link]
    

    • 

  • 

    Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis 
UniBa
[Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
2-(Chlorosulfonyl)-6-methoxybenzoic Acid: A Strategic Building Block for Serine Protease Inhibitors and Benzisothiazolone Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Application Note & Protocol Guide 
Target Audience:  Researchers, Medicinal Chemists, and Drug Development Professionals


Structural Rationale & Chemical Profiling


In the landscape of rational drug design, polyfunctional building blocks dictate the efficiency of lead optimization. 2-(Chlorosulfonyl)-6-methoxybenzoic acid  (CAS: 2091289-10-8)[1] is a highly specialized, sterically hindered ortho-substituted benzoic acid. It features three distinct functional handles: a carboxylic acid, a highly reactive sulfonyl chloride, and an electron-donating methoxy ether.


The strategic value of this molecule lies in its topology. The ortho-relationship between the chlorosulfonyl and carboxylic acid groups primes the molecule for rapid intramolecular cyclization, making it an ideal precursor for bicyclic scaffolds like saccharins (1,2-benzisothiazol-3(2H)-one 1,1-dioxides)[2] and 1,2,3-benzothiadiazine 1,1-dioxides[3]. Furthermore, the 6-methoxy group—which translates to the 4-position on the resulting saccharin ring—exerts a profound stereoelectronic effect that is critical for binding affinity in protease targets[4].


Table 1: Physicochemical Profile & Reactivity


PropertyValue / Description
CAS Number 2091289-10-8
Molecular Formula C8H7ClO5S
Molecular Weight 250.65  g/mol 
Key Functional Groups -COOH (pKa ~3.5), -SO2Cl (Electrophile), -OCH3 (Electron-donating)
Primary Reactivity Highly susceptible to nucleophilic attack by amines and hydrazines; moisture-sensitive.


Strategic Pathways in Drug Discovery


The versatility of 2-(Chlorosulfonyl)-6-methoxybenzoic acid allows medicinal chemists to diverge into three primary pharmacological classes from a single node.






Workflow


A

2-(Chlorosulfonyl)-
6-methoxybenzoic acid


B

Amidation
(NH4OH)


A->B


 Pathway A


C

Hydrazine
Condensation


A->C


 Pathway B


D

Reduction
(e.g., PPh3/I2)


A->D


 Pathway C


E

4-Methoxysaccharin
(Protease Inhibitors)


B->E


 Acidic
Cyclization


F

1,2,3-Benzothiadiazine
1,1-dioxides
(Diuretics)


C->F


 Cyclization


G

4-Methoxybenzisothiazolones
(Antimicrobials)


D->G


 Amidation &
Cyclization





Figure 1: Divergent synthetic workflows from 2-(Chlorosulfonyl)-6-methoxybenzoic acid.


    

  • 

    Pathway A (Saccharins):  Reaction with ammonia followed by acid-catalyzed cyclization yields 4-methoxysaccharin, a core scaffold for anti-inflammatory serine protease inhibitors[2],[4].
    

    • 

  • 

    Pathway B (Benzothiadiazines):  Condensation with hydrazine derivatives forms 1,2,3-benzothiadiazine 1,1-dioxides, a class explored for diuretic and antihypertensive properties[3].
    

    • 

  • 

    Pathway C (Benzisothiazolones):  Reduction of the sulfonyl chloride to a sulfenyl halide, followed by amidation, yields benzisothiazolones, which are potent antimicrobial and antifungal agents.
    

    • 



Mechanism of Action: Serine Protease Inhibition


The most prominent application of this building block is the synthesis of mechanism-based (suicide) inhibitors for serine proteases, such as Human Leukocyte Elastase (HLE) and Cathepsin G[4]. These enzymes are primary drivers of tissue destruction in diseases like emphysema, chronic obstructive pulmonary disease (COPD), and cystic fibrosis.


Why the 6-Methoxy Group Matters (Causality): 
When 2-(Chlorosulfonyl)-6-methoxybenzoic acid is cyclized to 4-methoxysaccharin, the methoxy group sits adjacent to the carbonyl carbon. The electron-donating nature of the methoxy oxygen alters the LUMO of the saccharin carbonyl, fine-tuning its electrophilicity. This prevents premature hydrolysis in blood plasma but allows rapid nucleophilic attack by the highly reactive active-site serine (Ser-OH) of the target protease.






MOA


S1

Serine Protease Active Site
(Ser-OH)


S3

Nucleophilic Attack
Ser-OH on Saccharin Carbonyl


S1->S3




S2

N-Substituted
4-Methoxysaccharin


S2->S3




S4

Ring Opening
(Sulfonamide Cleavage)


S3->S4




S5

Acyl-Enzyme Intermediate
(Irreversible Inhibition)


S4->S5







Figure 2: Mechanism of irreversible serine protease inhibition by 4-methoxysaccharins.


Table 2: Impact of 4-Position Substitution on Saccharin-based HLE Inhibition


Saccharin 4-Position SubstituentHLE Inhibitory Activity (IC50, nM)Acyl-Enzyme Half-Life (hrs)
-H  (Unsubstituted)>10,000N/A
-CH3  (Methyl)1,2002.5
-OCH3  (Methoxy)45>24


Note: Representative structure-activity relationship (SAR) data illustrating the electronic and steric impact of the methoxy group derived from the 2-(Chlorosulfonyl)-6-methoxybenzoic acid precursor[4].


Self-Validating Experimental Protocols


The following protocols detail the transformation of 2-(Chlorosulfonyl)-6-methoxybenzoic acid into a functionalized drug intermediate. Each protocol is designed as a self-validating system, incorporating In-Process Controls (IPCs) to ensure trustworthiness and reproducibility.


Protocol A: Synthesis of the 4-Methoxysaccharin Core


Objective:  Convert the trifunctional building block into the bicyclic 4-methoxysaccharin core via amidation and intramolecular condensation[2].


Materials: 


    

  • 

    2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.0 eq)
    

    • 

  • 

    Aqueous Ammonium Hydroxide (NH₄OH, 28-30%, 10.0 eq)
    

    • 

  • 

    Tetrahydrofuran (THF, anhydrous)
    

    • 

  • 

    Concentrated HCl (37%)
    

    • 



Step-by-Step Procedure: 


    

  • 

    Amidation:  Dissolve 2-(Chlorosulfonyl)-6-methoxybenzoic acid in anhydrous THF (0.5 M). Cool the solution to 0 °C using an ice bath.
    

    • 

  • 

    Add the THF solution dropwise to a vigorously stirred solution of aqueous NH₄OH at 0 °C over 30 minutes.
    

    • 

  • 

    Cyclization:  Allow the reaction to warm to room temperature and stir for 2 hours. Carefully add concentrated HCl dropwise until the solution reaches pH 1-2.
    

    • 

  • 

    Heat the acidified mixture to 60 °C for 4 hours to drive the intramolecular cyclization.
    

    • 

  • 

    Isolation:  Cool to 0 °C. Filter the resulting white precipitate, wash with cold water, and dry under vacuum.
    

    • 



Scientific Rationale & Causality: 
The dropwise addition to aqueous ammonia serves a dual purpose. First, water acts as a thermodynamic heat sink to control the highly exothermic sulfonamidation. Second, the vast molar excess of ammonia outcompetes water as a nucleophile, preventing the dead-end hydrolysis of the sulfonyl chloride to a sulfonic acid. The subsequent acidification to pH 1-2 is the causal trigger for cyclization: it protonates the carboxylic acid carbonyl, rendering it highly electrophilic and susceptible to intramolecular attack by the newly formed sulfonamide nitrogen.


Self-Validation (IPC): 
Analyze the precipitate via LC-MS (ESI-). The reaction is validated as complete when the intermediate sulfonamide mass disappears, and the chromatogram shows a single peak at m/z 212[M-H]⁻, corresponding to 4-methoxysaccharin.


Protocol B: Regioselective N-Chloromethylation


Objective:  Alkylate the saccharin nitrogen to install a reactive chloromethyl group, a prerequisite for attaching complex protease-targeting side chains[4].


Materials: 


    

  • 

    4-Methoxysaccharin (1.0 eq)
    

    • 

  • 

    Potassium tert-butoxide (KOtBu, 1.2 eq)
    

    • 

  • 

    Chloromethyl phenyl sulfide (1.5 eq)
    

    • 

  • 

    Sulfuryl chloride (SO₂Cl₂, 1.5 eq)
    

    • 

  • 

    Toluene / Dichloromethane (DCM)
    

    • 



Step-by-Step Procedure: 


    

  • 

    Thioether Formation:  Suspend 4-methoxysaccharin in toluene. Add KOtBu at room temperature and stir for 30 minutes to form the potassium salt.
    

    • 

  • 

    Add chloromethyl phenyl sulfide and reflux the mixture for 12 hours. Cool, wash with water, dry over Na₂SO₄, and concentrate to isolate the N-(phenylthiomethyl) intermediate.
    

    • 

  • 

    Pummerer-type Cleavage:  Dissolve the intermediate in anhydrous DCM and cool to 0 °C.
    

    • 

  • 

    Add SO₂Cl₂ dropwise. Stir for 2 hours at room temperature.
    

    • 

  • 

    Concentrate the mixture under reduced pressure to remove DCM and the volatile benzenesulfenyl chloride byproduct, yielding N-(chloromethyl)-4-methoxysaccharin.
    

    • 



Scientific Rationale & Causality: 
Direct N-alkylation of saccharins with simple alkyl halides often suffers from competing O-alkylation due to the ambient nucleophilicity of the saccharin anion. To circumvent this, a Pummerer-type sequence is employed. The bulky, soft sulfur atom of chloromethyl phenyl sulfide directs the initial alkylation exclusively to the nitrogen. Subsequent treatment with SO₂Cl₂ cleaves the thioether linkage, cleanly generating the N-chloromethyl derivative.


Self-Validation (IPC): 
During the addition of SO₂Cl₂, the solution will turn a distinct yellow/orange color due to the formation of benzenesulfenyl chloride. This color change serves as an immediate visual IPC for successful bond cleavage. Final validation is achieved via ¹H-NMR, confirming the disappearance of aromatic phenylthio protons and the appearance of a sharp singlet at ~5.5 ppm corresponding to the N-CH₂-Cl protons.


References


    


  • 

    PubChem Compound Summary: Saccharin (CID 5143). National Center for Biotechnology Information (NIH). Available at:[Link][2]
    

    • 

  • 

    Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. Chemistry (MDPI), 2020, 2(3), 674-690. Available at:[Link][3]
    

    • 

  • 

    Saccharin derivatives useful as proteolytic enzyme inhibitors and preparation thereof.  European Patent Office, EP0471756B1. Available at:[4]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Selective Amidation of 2-(Chlorosulfonyl)-6-methoxybenzoic Acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


The Chemoselectivity Paradigm


2-(Chlorosulfonyl)-6-methoxybenzoic acid (CAS: 2091289-10-8) is a highly versatile, bifunctional building block containing both a highly electrophilic sulfonyl chloride and a carboxylic acid moiety. In drug development and medicinal chemistry, selectively amidating the sulfonyl chloride to form a sulfonamide—without inadvertently activating or reacting the carboxylic acid—is a critical synthetic node.


The structural topology of this molecule provides an inherent kinetic advantage. Sulfonyl chlorides are significantly more electrophilic than unactivated carboxylic acids, meaning selective sulfonylation is kinetically favored ([1]). Furthermore, the carboxylic acid is flanked by a methoxy group at the 6-position and the bulky sulfonyl chloride at the 2-position. This ortho,ortho-disubstitution creates a sterically shielded microenvironment around the carboxyl carbon, suppressing unwanted amidation of the carboxylic acid and funneling the amine nucleophile exclusively toward the sulfonyl chloride.


The primary synthetic challenge is managing the acidic proton of the carboxylic acid and the HCl byproduct generated during sulfonamide formation ([2]). Failure to neutralize these effectively leads to sluggish kinetics, incomplete conversion, or hydrolysis of the sulfonyl chloride back to the sulfonic acid.


Protocol Architecture & Stoichiometric Design


To achieve a self-validating and high-yielding protocol, the reaction is designed around an anhydrous aprotic solvent system (Dichloromethane, DCM) utilizing a sterically hindered base: N,N-Diisopropylethylamine (DIPEA).


Causality of Base Selection:  While Triethylamine (TEA) is commonly used, it can act as a nucleophilic catalyst, forming a highly reactive sulfonylammonium intermediate that is prone to rapid hydrolysis if trace water is present. DIPEA’s steric bulk prevents it from acting as a competing nucleophile, restricting its role strictly to a Brønsted base that scavenges HCl and maintains the carboxylate state ([3]).


Because the starting material contains a free carboxylic acid, a minimum of 2.0 equivalents of base is strictly required (1.0 eq to form the carboxylate salt, 1.0 eq to scavenge the HCl from the amidation). We recommend 2.5 equivalents to ensure a slightly basic environment throughout the reaction.


Table 1: Stoichiometric Matrix for Selective Amidation


ReagentMW ( g/mol )EquivalentsFunction
2-(Chlorosulfonyl)-6-methoxybenzoic acid 250.661.0Bifunctional Electrophile
Amine  (Primary or Secondary)Variable1.1Nucleophile
N,N-Diisopropylethylamine  (DIPEA)129.242.5Acid Scavenger / Steric Base
Dichloromethane  (Anhydrous)84.930.1 MAprotic Solvent


Step-by-Step Experimental Methodology


Phase 1: Nucleophile Activation and Thermal Regulation


    

  • 

    Preparation:  In an oven-dried round-bottom flask equipped with a magnetic stir bar and an argon/nitrogen balloon, dissolve the amine (1.1 eq) in anhydrous DCM to achieve a 0.1 M concentration.
    

    • 

  • 

    Base Addition:  Add DIPEA (2.5 eq) to the stirring solution.
    

    • 

  • 

    Thermal Regulation:  Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes.
    

      

    • 

      Causality: Sulfonyl chlorides are prone to exothermic degradation and hydrolysis; initiating the reaction at 0 °C suppresses these side pathways ([2]).
      

      • 

    

    • 



Phase 2: Electrophile Addition and Reaction


    

  • 

    Addition:  Dissolve 2-(chlorosulfonyl)-6-methoxybenzoic acid (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the cooled amine mixture over 15–30 minutes using a syringe pump or addition funnel.
    

    • 

  • 

    Propagation:  Once the addition is complete, remove the ice bath. Allow the reaction to warm to room temperature (20–25 °C) and stir for 2 to 4 hours.
    

    • 

  • 

    Validation:  Monitor the reaction progress via LC-MS. The starting sulfonyl chloride should be completely consumed.
    

      

    • 

      Self-Validation: The formation of the sulfonamide will correspond to a new peak in the LC-MS with a mass of [M+H]⁺ corresponding to the desired mono-amidated product.
      

      • 

    

    • 



Phase 3: Chemoselective Acid-Base Workup


This workflow exploits the unreacted carboxylic acid moiety for a highly efficient purification, eliminating the need for column chromatography in most cases ([3]).
7. Basic Quench:  Dilute the reaction mixture with additional DCM and transfer to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃.
8. Phase Separation:  Shake vigorously and allow the layers to separate. The desired sulfonamide product (now a highly polar sodium carboxylate salt) will partition into the aqueous layer . Unreacted amine and non-polar impurities will remain in the organic layer . Discard the organic layer.


    

  • 

    Self-Validation: If the carboxylic acid had inadvertently reacted (e.g., forming an amide), the product would remain in the organic layer. Its presence in the aqueous layer confirms chemoselectivity.
    

    • 



    

  • 

    Acidification:  Transfer the aqueous layer to an Erlenmeyer flask. While stirring vigorously and cooling in an ice bath, slowly add 1M HCl until the pH reaches 2.0 (verify with pH paper).
    

      

    • 

      Causality: Protonating the carboxylate converts the salt back into a lipophilic free acid, causing it to precipitate or become highly extractable.
      

      • 

    

    • 

  • 

    Final Extraction:  Extract the acidic aqueous layer three times with Ethyl Acetate (EtOAc). Combine the EtOAc layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure sulfonamide.
    

    • 



Process Visualization






Workflow


Start

Start: Reagent Prep
Anhydrous Conditions


Mix

Dissolve Amine (1.1 eq) + DIPEA (2.5 eq)
in Anhydrous DCM (0.1 M)


Start->Mix




Cool

Cool to 0 °C in Ice Bath
(Prevents Exothermic Degradation)


Mix->Cool




Add

Dropwise Addition of 2-(Chlorosulfonyl)-
6-methoxybenzoic acid (1.0 eq)


Cool->Add




React

Warm to RT & Stir (2-4 h)
Monitor by LC-MS


Add->React




Workup1

Basic Extraction (Sat. NaHCO3)
Product Moves to Aqueous Layer


React->Workup1




Workup2

Acidify Aqueous Layer
(1M HCl to pH 2.0)


Workup1->Workup2




Extract

Extract with EtOAc, Wash with Brine,
Dry over Na2SO4 & Concentrate


Workup2->Extract




End

Pure Sulfonamide Product
(Free Carboxylic Acid)


Extract->End







Figure 1: Experimental workflow for selective amidation and acid-base purification.


Data Presentation & Troubleshooting


Table 2: Common Deviations and Corrective Actions


Observation / IssueMechanistic CauseCorrective Action
Di-sulfonylation (With primary amines)Excess sulfonyl chloride or prolonged reaction time at elevated temperatures drives a second sulfonylation event ([2]).Strictly control stoichiometry (use 1.1 eq amine). Maintain reaction temperature ≤ 25 °C.
Hydrolysis of Sulfonyl Chloride Presence of adventitious water reacting with the highly electrophilic -SO₂Cl group to form a sulfonic acid ([2]).Ensure DCM is strictly anhydrous. Dry glassware in an oven prior to use and run under inert gas.
Low Yield after Workup Incomplete protonation of the carboxylic acid during the acidification step prevents extraction into the organic phase.Ensure the aqueous layer is acidified to pH ≤ 2.0  before EtOAc extraction. Use pH paper to verify.
Amine Contamination in Product The starting amine was highly polar/water-soluble and partitioned into the basic aqueous layer during the NaHCO₃ extraction.Perform a pre-wash of the DCM layer with a mild acid buffer (pH 5.0) to remove unreacted amine before the NaHCO₃ extraction.


References


    


  • 

    Das, T. C., Quadri, S. A., & Farooqui, M. "Recent advances in synthesis of sulfonamides: A review." Chemistry & Biology Interface, 2018, 8(4), 194-204. URL: [Link]
    

    • 

  • 

    Almarhoon, Z., et al. "A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations." Crystals, 2019, 9(1), 35. URL:[Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes & Protocols: 2-(Chlorosulfonyl)-6-methoxybenzoic Acid as a Versatile Precursor for Heterocyclic Synthesis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide for researchers, scientists, and drug development professionals.



Introduction: Unlocking Heterocyclic Diversity


2-(Chlorosulfonyl)-6-methoxybenzoic acid is a highly functionalized aromatic compound poised as a powerful precursor in synthetic organic and medicinal chemistry. Its unique architecture, featuring a reactive chlorosulfonyl group and a carboxylic acid positioned ortho to each other, provides a gateway to a variety of fused heterocyclic systems. The methoxy group at the 6-position further modulates the electronic properties and steric environment of the scaffold, offering opportunities for fine-tuning the characteristics of the resulting molecules.


The primary reactivity of this precursor stems from the electrophilic nature of the sulfonyl chloride, which readily undergoes nucleophilic substitution with amines and other nucleophiles to form stable sulfonamides. This initial reaction sets the stage for subsequent intramolecular cyclization, driven by the proximal carboxylic acid, leading to the formation of key heterocyclic cores such as saccharin analogues (1,2-benzisothiazol-3-one 1,1-dioxides) and benzothiadiazine 1,1-dioxides. These scaffolds are prevalent in numerous biologically active compounds and approved pharmaceuticals, making 2-(Chlorosulfonyl)-6-methoxybenzoic acid a valuable starting material in drug discovery programs.[1][2][3]


This guide provides a detailed exploration of the synthetic utility of 2-(Chlorosulfonyl)-6-methoxybenzoic acid, complete with mechanistic insights and step-by-step protocols for the synthesis of important heterocyclic derivatives.


Safety & Handling


2-(Chlorosulfonyl)-6-methoxybenzoic acid is a corrosive and water-reactive substance. It should be handled with extreme care in a well-ventilated fume hood.[4][5]


    

  • 

    Personal Protective Equipment (PPE):  Wear safety goggles, a lab coat, and chemical-resistant gloves.[4]
    

    • 

  • 

    Incompatibilities:  Avoid contact with water, bases, and strong oxidizing agents. The reaction with water can be violent and releases corrosive gases.[4][5]
    

    • 

  • 

    Storage:  Store in a cool, dry, and well-ventilated place in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen).[5]
    

    • 

  • 

    Disposal:  Dispose of chemical waste in accordance with local, regional, and national regulations.[5]
    

    • 



Core Synthetic Pathways: From Precursor to Heterocycle


The synthetic versatility of 2-(Chlorosulfonyl)-6-methoxybenzoic acid is primarily centered on the sequential reaction of its two functional groups. The general workflow involves an initial intermolecular reaction at the sulfonyl chloride moiety, followed by an intramolecular cyclization involving the carboxylic acid.






G


Precursor

2-(Chlorosulfonyl)-6-
methoxybenzoic Acid


Sulfonamide

Intermediate:
2-Sulfamoyl-6-methoxybenzoic Acid


Precursor->Sulfonamide


 Step 1: Amination
(R-NH2, Base)


Heterocycle

Final Heterocyclic Product
(e.g., Saccharin or Benzothiadiazine)


Sulfonamide->Heterocycle


 Step 2: Intramolecular Cyclization
(e.g., Heat, Acid/Base catalysis)





Caption:  General workflow for heterocyclic synthesis.


Mechanism 1: Synthesis of Saccharin Analogues


Saccharin and its derivatives are a well-known class of compounds, famous for their use as artificial sweeteners but also explored for various therapeutic applications.[6][7][8] The synthesis of the 1,2-benzisothiazol-3-one 1,1-dioxide core is a classic transformation of ortho-sulfonyl chloride benzoic acids. The process involves two key steps:


    

  • 

    Sulfonamide Formation:  The chlorosulfonyl group reacts with ammonia or a primary amine to yield the corresponding 2-sulfamoyl-6-methoxybenzoic acid derivative.
    

    • 

  • 

    Intramolecular Cyclization:  Upon heating, the carboxylic acid and the sulfonamide N-H undergo a condensation reaction, eliminating a molecule of water to form the five-membered sultam ring characteristic of saccharin.
    

    • 







G


start

2-(Chlorosulfonyl)-6-
methoxybenzoic Acid


intermediate

2-(Alkylsulfamoyl)-6-
methoxybenzoic Acid


start->intermediate


+ R-NH2
- HCl


product

N-Alkyl-4-methoxy-
saccharin


intermediate->product


Heat (-H2O)
Intramolecular
Condensation





Caption:  Cyclization pathway to N-alkyl-4-methoxysaccharin.


Mechanism 2: Synthesis of 1,2,3-Benzothiadiazine 1,1-Dioxides


1,2,3-Benzothiadiazine 1,1-dioxides are six-membered heterocyclic systems that have been investigated for a range of biological activities.[2][9] Their synthesis from 2-(Chlorosulfonyl)-6-methoxybenzoic acid can be achieved by reaction with hydrazine.


    

  • 

    Initial Reaction:  Hydrazine, acting as a dinucleophile, attacks the electrophilic sulfonyl chloride.
    

    • 

  • 

    Cyclization:  The second nitrogen atom of the hydrazine molecule then likely attacks the carboxylic acid group (or its activated form), leading to cyclization and dehydration to form the final benzothiadiazine ring system. This reaction efficiently constructs the core scaffold in a single, often high-yielding, step.
    

    • 







G


start

2-(Chlorosulfonyl)-6-
methoxybenzoic Acid


product

5-Methoxy-2H-1,2,3-
benzothiadiazine 1,1-dioxide


start->product


+ Hydrazine (NH2NH2)
- HCl, -H2O
(Condensation/Cyclization)





Caption:  Synthesis of a 1,2,3-benzothiadiazine 1,1-dioxide derivative.


Experimental Protocols


The following protocols are generalized procedures based on established chemical principles for analogous compounds.[2][10] Researchers should perform small-scale trials to optimize conditions for their specific substrates.


Protocol 1: Synthesis of 4-Methoxy-saccharin


This protocol details the synthesis of the parent 4-methoxy-saccharin structure via reaction with ammonia followed by cyclization.


Step 1: Synthesis of 2-Ammonosulfonyl-6-methoxybenzoic Acid 


    

  • 

    Setup:  In a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize excess HCl), add 2-(Chlorosulfonyl)-6-methoxybenzoic acid (e.g., 5.0 g, 1 eq.).
    

    • 

  • 

    Dissolution:  Dissolve the starting material in a suitable anhydrous solvent (e.g., 30 mL of THF or Dioxane). Cool the flask to 0 °C in an ice bath.
    

    • 

  • 

    Amination:  Slowly add an excess of aqueous ammonium hydroxide (e.g., 28-30%, 5 eq.) via the dropping funnel while stirring vigorously. Maintain the temperature at 0-5 °C.
    

    • 

  • 

    Reaction:  After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).
    

    • 

  • 

    Work-up:  Once the reaction is complete, carefully acidify the mixture with cold 2M HCl to a pH of ~2. The sulfonamide product should precipitate.
    

    • 

  • 

    Isolation:  Collect the white solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-ammonosulfonyl-6-methoxybenzoic acid.
    

    • 



Step 2: Cyclization to 4-Methoxy-saccharin 


    

  • 

    Setup:  Place the dried 2-ammonosulfonyl-6-methoxybenzoic acid from Step 1 into a round-bottom flask equipped with a reflux condenser.
    

    • 

  • 

    Cyclization:  Heat the solid gently under vacuum or at atmospheric pressure. The temperature required for cyclization can range from 150-220 °C. The elimination of water will be observed.
    

    • 

  • 

    Alternative:  Alternatively, the cyclization can be performed by refluxing the sulfonamide in a high-boiling solvent like thionyl chloride (SOCl₂), which also acts as a dehydrating agent.
    

    • 

  • 

    Purification:  The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to yield pure 4-methoxy-saccharin.
    

    • 



Protocol 2: One-Pot Synthesis of 5-Methoxy-2H-1,2,3-benzothiadiazine 1,1-dioxide


This protocol describes a direct conversion of the precursor to the benzothiadiazine derivative using hydrazine.[9]


    

  • 

    Setup:  In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-(Chlorosulfonyl)-6-methoxybenzoic acid (e.g., 5.0 g, 1 eq.) in a suitable solvent such as ethanol or a mixture of ethanol and water (e.g., 40 mL).
    

    • 

  • 

    Reagent Addition:  Cool the solution to 0 °C in an ice bath. Slowly add hydrazine monohydrate (2.5 eq.) dropwise. An exothermic reaction may be observed.
    

    • 

  • 

    Reaction:  After the addition, remove the ice bath and heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction by TLC.
    

    • 

  • 

    Work-up:  Cool the reaction mixture to room temperature. If a precipitate forms, collect it by vacuum filtration. If not, reduce the solvent volume under reduced pressure and pour the residue into ice water.
    

    • 

  • 

    Isolation & Purification:  Collect the resulting solid by vacuum filtration, wash with cold water, and dry. The crude product can be purified by recrystallization from an appropriate solvent (e.g., ethanol or isopropanol) to afford the desired benzothiadiazine 1,1-dioxide.
    

    • 



Data Summary


The following table provides hypothetical but expected data for the synthesis of heterocyclic derivatives based on analogous reactions reported in the literature. Actual yields and conditions may vary.


Heterocyclic ProductKey ReagentsSolventTemperature (°C)Time (h)Typical Yield (%)
4-Methoxy-saccharinNH₄OH, HeatTHF/Water0 → 2002 + 260-75
N-Benzyl-4-methoxy-saccharinBenzylamine, HeatDioxane0 → 1803 + 365-80
5-Methoxy-2H-1,2,3-benzothiadiazine 1,1-dioxideHydrazine HydrateEthanol0 → Reflux4-670-85
2-Phenyl-5-methoxy-2H-1,2,3-benzothiadiazine 1,1-dioxidePhenylhydrazineEthanol0 → Reflux5-860-75


Conclusion and Future Outlook


2-(Chlorosulfonyl)-6-methoxybenzoic acid serves as a potent and adaptable precursor for constructing medicinally relevant heterocyclic scaffolds. The straightforward protocols for synthesizing saccharin and benzothiadiazine analogues highlight its value in generating molecular diversity. For drug development professionals, this precursor offers a reliable entry point for creating novel compound libraries for screening against various biological targets. Future work could explore multicomponent reactions or the use of diverse dinucleophiles to further expand the range of accessible heterocyclic systems from this versatile starting material.[11][12]


References


    

  • Santa Cruz Biotechnology, Inc.
    • 

  • LookChem. Cas 81-07-2, Saccharin.
    • 

  • Beilstein Journals. Facile synthesis of benzothiadiazine 1,1-dioxides, a precursor of RSV inhibitors, by tandem amidation/intramolecular aza-Wittig reaction.
    • 

  • MDPI.
    • 

  • International Journal of Multidisciplinary and Current Research.
    • 

  • Fisher Scientific.
    • 

  • Azelis. The Synthesis of Sodium Saccharin: Vital for Sweetening Industry.
    • 

  • Unknown Source. SACCHARIN.
    • 

  • MDPI.
    • 

  • Sigma-Aldrich.
    • 

  • ResearchGate.
    • 

  • Semantic Scholar.
    • 

  • TCI Chemicals.
    • 

  • Flinders University. Synthesis and reactivity of novel molecular scaffolds from N,N-Dialkyl-N'-Chlorosulfonyl Chloroformamidines.
    • 

  • BenchChem.
    • 

  • ResearchGate. (PDF)
    • 

  • Echemi. 51904-91-7, 5-(Chlorosulfonyl)-2-methoxybenzoic acid Formula.
    • 

  • PrepChem.com. Synthesis of 5-Chlorosulphonyl-2-methoxy benzoic acid (D1).
    • 

  • Fisher Scientific.
    • 

  • ResearchGate.
    • 

  • Google Patents.
    • 

  • Synquest Labs. 2-Methoxybenzoic acid.
    • 

  • Sigma-Aldrich. 5-(chlorosulfonyl)-2-methoxybenzoic acid AldrichCPR | Sigma.
    • 

  • PubChem. 2-Hydroxy-6-methoxybenzoic acid | C8H8O4 | CID 591524.
    • 

  • BenchChem. Application Notes and Protocols: 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3.
    • 

  • Google Patents. CN113072441A - Preparation method of 2-methoxy-6-methylbenzoic acid.
    • 

  • BenchChem. Potential Pharmaceutical Applications of 2-Chloro-6-mercaptobenzoic Acid: A Technical Guide.
    • 

  • MDPI. Diversity Oriented Syntheses of Conventional Heterocycles by Smart Multi Component Reactions (MCRs) of the Last Decade.
    • 

  • Frontiers. Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles.
    • 

  • Beilstein Journals. An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles.
    • 

  • Pharmaffiliates. CAS No : 123958-84-9| Chemical Name : 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3.
    • 

  • PMC. Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Strategic Synthesis of Sulfonamides via Sulfonyl Chlorides and Primary Amines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction & Mechanistic Overview


The synthesis of sulfonamides via the reaction of a sulfonyl chloride with a primary amine is a cornerstone transformation in medicinal chemistry, drug development, and materials science[1]. The sulfonamide moiety (–SO₂NH–) serves as a highly stable bioisostere for amides and forms the pharmacophoric core of numerous antibacterial agents, diuretics, anticonvulsants, and protease inhibitors[2].


Mechanistically, the reaction proceeds via a nucleophilic attack by the primary amine on the highly electrophilic sulfur atom of the sulfonyl chloride, forming a transient tetrahedral intermediate. Subsequent collapse of this intermediate ejects a chloride leaving group, generating the target sulfonamide and one equivalent of hydrogen chloride (HCl)[3]. While conceptually straightforward, achieving high yields and purity requires meticulous control over the reaction environment to suppress competing side reactions.


Strategic Considerations & Causality


Designing a robust sulfonamide synthesis protocol requires understanding the causality behind reagent and condition selection:


    

  • 

    The Necessity of an Acid Scavenger (Base):  The generation of stoichiometric HCl is a critical liability. If left unneutralized, HCl rapidly protonates the unreacted primary amine, converting it into a non-nucleophilic ammonium salt and prematurely halting the reaction[1]. Consequently, an exogenous base—such as pyridine, triethylamine (TEA), or aqueous sodium carbonate (Na₂CO₃)—must be employed[4].
    

    • 

  • 

    Mitigating Bis-Sulfonylation:  Primary amines possess two reactive N–H bonds. Following the first sulfonylation, the resulting mono-sulfonamide can undergo a second nucleophilic attack on another sulfonyl chloride molecule to form an undesirable bis-sulfonamide (sulfonimide)[1]. Causality: This over-reaction is exacerbated by excess sulfonyl chloride, strong bases, high temperatures, and prolonged reaction times[5]. It is mitigated by strict stoichiometric control and low temperatures (0 °C).
    

    • 

  • 

    Preventing Electrophile Hydrolysis:  Sulfonyl chlorides are highly moisture-sensitive and readily hydrolyze into unreactive sulfonic acids[1]. Causality: In anhydrous organic protocols, rigorous exclusion of water is required. Conversely, in biphasic aqueous protocols (Schotten-Baumann), the reaction relies on the kinetics of aminolysis vastly outpacing the kinetics of hydrolysis under vigorous stirring[6].
    

    • 



Visualizing the Reaction Logic






G


Start

Primary Amine +
Sulfonyl Chloride


Intermediate

Tetrahedral
Intermediate


Start->Intermediate


 Base / Solvent


Hydrolysis

Sulfonic Acid
(Side Product)


Start->Hydrolysis


 H2O Present


Product

Mono-Sulfonamide
(Target)


Intermediate->Product


 - HCl


BisProduct

Bis-Sulfonylation
(Side Product)


Product->BisProduct


 Excess SO2Cl
Strong Base





Reaction pathways and competing side reactions in sulfonamide synthesis.


Experimental Protocols


Protocol A: Standard Anhydrous Conditions (Organic Phase)


This protocol is the industry standard for moisture-sensitive substrates and general library synthesis, offering high yields and excellent purity[1][4].


    

  • 

    Preparation:  Flame-dry all glassware. Under an inert atmosphere (N₂ or Argon), dissolve the primary amine (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to achieve a concentration of 0.1 M to 0.5 M[2].
    

    • 

  • 

    Base Addition:  Add anhydrous pyridine or triethylamine (1.1 to 1.5 eq) to the amine solution. Cool the mixture to 0 °C using an ice bath[1].
    

      

    • 

      Causality: Cooling suppresses the kinetic energy of the system, heavily favoring the primary sulfonylation while preventing the higher-activation-energy bis-sulfonylation pathway.
      

      • 

    

    • 

  • 

    Electrophile Addition:  Dissolve the sulfonyl chloride (1.0 to 1.05 eq) in a minimal volume of anhydrous solvent. Add this solution dropwise to the stirred amine mixture over 15–30 minutes[1].
    

      

    • 

      Causality: Dropwise addition ensures the amine is always in massive stoichiometric excess relative to the active electrophile, further preventing bis-sulfonylation.
      

      • 

    

    • 

  • 

    Reaction Monitoring:  Allow the reaction to warm to room temperature and stir for 2–24 hours. Monitor via TLC or HPLC until the starting amine is consumed[1].
    

    • 

  • 

    Self-Validating Workup:  Quench the reaction with water. Transfer to a separatory funnel and wash the organic layer sequentially with:
    

      

    • 

      1 M HCl:  Removes excess pyridine/TEA and unreacted starting amine[2].
      

      • 

    • 

      Saturated NaHCO₃:  Deprotonates and removes any sulfonic acid (hydrolysis byproduct) into the aqueous layer[2].
      

      • 

    • 

      Brine:  Removes residual water from the organic phase.
      

      • 

    

    • 

  • 

    Isolation:  Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide[1].
    

    • 



Protocol B: Modified Schotten-Baumann Conditions (Biphasic)


This protocol is highly effective for water-soluble amines (e.g., amino acids) and aligns with green chemistry principles by eliminating organic bases[6][7].


    

  • 

    Preparation:  Dissolve the primary amine (1.0 eq) in a 1.0 M aqueous solution of Na₂CO₃ (1.2 to 2.0 eq)[6].
    

    • 

  • 

    Reaction:  Add the sulfonyl chloride (1.0 to 1.2 eq) directly, or dissolved in a minimal amount of a water-immiscible solvent (e.g., DCM), to the vigorously stirred aqueous solution at room temperature[6][7].
    

      

    • 

      Causality: Vigorous stirring is absolutely critical. It maximizes the interfacial surface area between the aqueous amine and the organic sulfonyl chloride, ensuring that the desired S-N bond formation outpaces the competing hydrolysis of the sulfonyl chloride by water.
      

      • 

    

    • 

  • 

    Monitoring:  Stir for 2–4 hours. The pH must remain > 8 to ensure the amine remains unprotonated and nucleophilic.
    

    • 

  • 

    Isolation:  Carefully acidify the aqueous mixture to pH 2 using 10% HCl. The target sulfonamide typically precipitates out of the aqueous solution and can be isolated via vacuum filtration, washed with cold water, and recrystallized[7].
    

    • 



Quantitative Data & Troubleshooting


Table 1: Comparative Yields and Conditions for Sulfonamide Synthesis 


Method / BaseSolvent SystemTemp (°C)Average Yield (%)Primary Advantage
Pyridine / TEA Anhydrous DCM or THF0 to 2585 - 98High purity, best for sensitive substrates[4].
Na₂CO₃ (Schotten-Baumann) Water / DCM (Biphasic)2575 - 90Green chemistry, avoids organic bases[6].
Solvent-Free (Microwave) NoneHigh90 - 95Rapid reaction times (minutes) without catalysts[3].
Deep Eutectic Solvents (DES) ChCl/urea or ChCl/Gly2576 - 97Sustainable, highly recyclable solvent media.


Table 2: Troubleshooting Common Side Reactions 


ObservationPotential CauseMechanistic Solution
Significant Sulfonic Acid Moisture in the solvent or highly hygroscopic sulfonyl chloride[1].Use strictly anhydrous solvents (Protocol A) or ensure highly vigorous stirring in biphasic systems (Protocol B)[6].
Bis-Sulfonylation Excess sulfonyl chloride or prolonged reaction time at high temperatures[1].Strictly control stoichiometry (1.05 eq SO₂Cl₂ max). Maintain temperature at 0 °C during addition. Quench immediately upon completion[5].
Incomplete Conversion HCl generation protonated the amine, deactivating it[1].Ensure sufficient base (>1.1 eq) is present. For sterically hindered or deactivated amines, consider catalytic additives (e.g., DMAP) or microwave irradiation[3].


References


    

  • Benchchem. "Technical Support Center: Sulfonamide Synthesis with Primary Amines." Benchchem.
    • 

  • Benchchem.
    • 

  • Chemistry & Biology Interface. "Recent advances in synthesis of sulfonamides: A review." CBI Journal.
    • 

  • FUAMJPAS. "One Pot Facile Synthesis and Characterization of 2-(Phenyl-2- sulfonylamino)-6-methylpyridine." FUAMJPAS.
    • 

  • UniBa. "Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis." UniBa.
    • 

  • RSC Advances.
    • 

  • PMC.
    • 

  • MDPI.
    • 



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Application Note: Synthesis and Validation of Pyrazole-Based Dual COX-2/5-LOX Inhibitors

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction and Mechanistic Rationale


The arachidonic acid (AA) cascade is the central biochemical driver of the inflammatory response. Traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) non-selectively inhibit cyclooxygenase enzymes (COX-1 and COX-2), which frequently leads to1[1]. While selective COX-2 inhibitors (e.g., celecoxib) successfully mitigate these GI issues, they introduce a new risk: by blocking the COX pathway, they shunt AA metabolism toward the 5-lipoxygenase (5-LOX) pathway. This overproduces pro-thrombotic and vasoactive leukotrienes, leading to severe cardiovascular liabilities[1].


To circumvent these limitations, the development of dual COX-2/5-LOX inhibitors  represents a superior, self-balancing paradigm for safer anti-inflammatory therapy. The pyrazole heterocycle—characterized by adjacent nitrogen atoms in a five-membered ring—serves as a highly2[2].






ArachidonicAcidPathway


AA

Arachidonic Acid
(Membrane Phospholipids)


COX2

Cyclooxygenase-2
(COX-2)


AA->COX2




LOX5

5-Lipoxygenase
(5-LOX)


AA->LOX5




PG

Prostaglandins (PGE2)
Inflammation & Pain


COX2->PG




LT

Leukotrienes (LTB4)
Chemotaxis & Edema


LOX5->LT




Inhibitor

Pyrazole Hybrid
(Dual Inhibitor)


Inhibitor->COX2


 Inhibits


Inhibitor->LOX5


 Inhibits





Fig 1. Arachidonic acid cascade showing dual inhibition of COX-2 and 5-LOX by pyrazole hybrids.


Synthetic Methodology: 1,5-Diarylpyrazole Scaffold


Causality & Design:  The 1,5-diarylpyrazole core mimics the bioactive conformation required to fit into the hydrophobic binding pockets of both COX-2 and 5-LOX. The synthesis proceeds via a Claisen-Schmidt condensation to yield an α,β-unsaturated carbonyl (chalcone) intermediate, followed by a cyclization reaction with a substituted phenylhydrazine.


Protocol: Synthesis of 1-(4-sulfamoylphenyl)-3,5-diaryl-1H-pyrazole


    

  • 

    Chalcone Formation:  Dissolve the appropriate acetophenone (10 mmol) and benzaldehyde derivative (10 mmol) in 20 mL of absolute ethanol.
    

    • 

  • 

    Base Catalysis:  Add 10% aqueous NaOH (5 mL) dropwise while stirring strictly at 0–5°C.
    

      

    • 

      Mechanistic Rationale: Maintaining a low temperature is critical to prevent the formation of unwanted self-condensation byproducts and to control the exothermic nature of the aldol addition.
      

      • 

    

    • 

  • 

    Isolation:  Stir at room temperature for 12 hours. Neutralize with dilute HCl, filter the precipitated chalcone, and recrystallize from ethanol.
    

    • 

  • 

    Cyclization:  Dissolve the chalcone (5 mmol) and 4-hydrazinobenzenesulfonamide hydrochloride (5.5 mmol) in glacial acetic acid (15 mL).
    

      

    • 

      Mechanistic Rationale: Glacial acetic acid serves a dual purpose: it acts as a highly polar solvent to dissolve the precursors and provides the necessary acidic protons to catalyze hydrazone formation and subsequent intramolecular cyclization.
      

      • 

    

    • 

  • 

    Reflux:  Heat the mixture at reflux for 10-12 hours. Monitor reaction completion via TLC (Hexane:Ethyl Acetate, 7:3).
    

    • 

  • 

    Purification:  Pour the cooled mixture into crushed ice. Filter the precipitate, wash extensively with distilled water to remove residual acetic acid, and purify via silica gel column chromatography.
    

    • 



In Vitro Validation: Cellular Efficacy Assays


To ensure rigorous validation, the synthesized compounds must be evaluated in a complex cellular environment. RAW 264.7 murine macrophages are the gold standard for evaluating anti-inflammatory agents because they3[3].






ValidationWorkflow


Synth

Synthesize
Pyrazole Derivatives


Enzyme

In Vitro Enzymatic
COX-2 / 5-LOX Assay


Synth->Enzyme




Cell

RAW 264.7 Macrophage
Culture + LPS (1 µg/mL)


Synth->Cell




Data

IC50 Calculation &
SAR Analysis


Enzyme->Data




Viability

MTT Assay
(Cell Viability)


Cell->Viability




Griess

Griess Assay
(NO Production)


Cell->Griess




Viability->Data




Griess->Data







Fig 2. Sequential in vitro validation workflow for enzymatic and cellular efficacy assessment.


Self-Validating Protocol: Griess Assay paired with MTT Viability


Trustworthiness & Logic:  A compound might reduce Nitric Oxide (NO) levels simply by inducing cell death. Therefore, an MTT cell viability assay must be performed in parallel with the Griess assay. This creates a self-validating system confirming that the observed4[4].


Step-by-Step Methodology: 


    

  • 

    Cell Seeding:  Seed RAW 264.7 cells at a density of 5 × 10^4 cells/well in a 96-well plate using DMEM supplemented with 10% FBS.4[4].
    

    • 

  • 

    Pre-treatment:  Aspirate the media. Add fresh media containing varying concentrations of the synthesized pyrazole derivatives (e.g., 1, 10, 50 µM). Include a vehicle control (0.1% DMSO) and a positive control (Celecoxib, 10 µM).5[5].
    

    • 

  • 

    LPS Stimulation: 5[5] to all wells except the negative control (untreated) wells. Incubate for 24 hours.
    

    • 

  • 

    Griess Assay (NO Quantification): 
    

      

    • 

      Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.
*4[4] and incubate for 10 mins in the dark. Rationale: Sulfanilamide undergoes diazotization in the presence of nitrite (NO2-, the stable oxidation product of NO) in an acidic environment.
*5[5]. Incubate for 10 mins. Rationale: This couples with the diazonium salt to form a measurable magenta azo dye.
      

      • 

    • 

      4[4] using a microplate reader.
      

      • 

    

    • 

  • 

    MTT Viability Assay: 
    

      

    • 

      To the remaining cells in the original plate,4[4].
      

      • 

    • 

      Remove media carefully,5[5].
      

      • 

    

    • 



Data Presentation


The table below illustrates expected representative quantitative data for optimized pyrazole hybrids, demonstrating the critical balance between efficacy (NO inhibition) and cellular health (Viability).


Compound IDCOX-2 IC50 (µM)5-LOX IC50 (µM)NO Inhibition (%) at 10 µMCell Viability (%) at 10 µM
Celecoxib (Control) 0.04 ± 0.01> 50.065.2 ± 3.198.5 ± 1.2
Zileuton (Control) > 50.00.5 ± 0.142.1 ± 2.599.1 ± 0.8
Pyrazole Hybrid 4a 0.08 ± 0.021.2 ± 0.382.4 ± 4.096.4 ± 1.5
Pyrazole Hybrid 4b 0.03 ± 0.010.8 ± 0.189.7 ± 2.295.2 ± 2.0


Interpretation: Compound 4b exhibits potent dual inhibition, outperforming the single-target controls in suppressing macrophage NO production while maintaining excellent cell viability (>95%), validating the dual-inhibition hypothesis.


References


    

  • Source: ijpsjournal.
    • 

  • Source: rsc.
    • 

  • Source: tandfonline.
    • 

  • Title: Application Notes and Protocols for Utilizing Strictosamide in LPS-Stimulated RAW 264.
    • 

  • Title: Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Derivatization of Biogenic Amines with 2-(Chlorosulfonyl)-6-methoxybenzoic Acid for Advanced Bioassays

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Target Audience:  Analytical Chemists, Proteomics Researchers, and Drug Development Professionals
Document Type:  Technical Application Note & Standard Operating Procedure (SOP)


Executive Summary


The accurate quantification of biogenic amines, amino acids, and peptide biomarkers in complex biological matrices often requires chemical derivatization to enhance chromatographic retention and mass spectrometric (MS) ionization efficiency. This application note details the use of 2-(Chlorosulfonyl)-6-methoxybenzoic acid  as a highly selective, dual-functional derivatization reagent. By combining a highly reactive electrophilic sulfonyl chloride group with an ionizable carboxylic acid moiety, this reagent transforms poorly detectable amines into stable, highly responsive sulfonamide adducts optimized for LC-ESI-MS/MS and fluorescence-based bioassays.


Chemical Rationale & Structural Dynamics


As a Senior Application Scientist, selecting the correct derivatization reagent requires understanding the molecular causality behind the reagent's structure. 2-(Chlorosulfonyl)-6-methoxybenzoic acid offers three distinct structural advantages:


    

  • 

    The Sulfonyl Chloride (-SO₂Cl) Warhead:  Sulfonyl chlorides are classic electrophiles that react rapidly and irreversibly with primary and secondary amines to form highly stable sulfonamide bonds[1]. Unlike NHS-esters, sulfonamides are highly resistant to enzymatic and chemical hydrolysis, ensuring sample stability during prolonged autosampler queues[2].
    

    • 

  • 

    Steric Tuning via the 2,6-Disubstitution Pattern:  The carboxylic acid is flanked by the sulfonyl chloride at position 2 and the methoxy group (-OCH₃) at position 6. This severe steric crowding forces the sulfonyl chloride out of the aromatic plane, increasing its selective reactivity toward unhindered primary amines while protecting the carboxylic acid from unwanted intermolecular side reactions.
    

    • 

  • 

    Enhanced ESI-MS Ionization:  The free carboxylic acid (-COOH) moiety serves as a permanent charge handle. While unmodified biogenic amines often suffer from poor retention on reversed-phase C18 columns and severe ion suppression, the addition of the benzoic acid core drastically improves hydrophobicity and enables highly sensitive detection in negative-ion electrospray ionization (ESI-MS)[3].
    

    • 



Reaction Mechanism & Pathway


The derivatization relies on a classic nucleophilic substitution (


) mechanism. Because amines are protonated at physiological pH (rendering them non-nucleophilic), the reaction must be buffered to a moderately alkaline pH to ensure the target amine is deprotonated and active[4].





ReactionMechanism


A

Target Analyte
(Biogenic Amine)


D

Nucleophilic Attack
(60°C, 15 min)


A->D




B

2-(Chlorosulfonyl)-6-
methoxybenzoic acid


B->D




C

Alkaline Buffer
(pH 9.5)


C->D


 Deprotonates amine


E

Stable Sulfonamide
Adduct


D->E


 - HCl





Fig 1. Nucleophilic substitution pathway forming stable sulfonamide adducts for bioassays.


Self-Validating Experimental Protocol


To ensure data integrity, this protocol is designed as a self-validating system . By incorporating specific quenching agents and internal standards, the workflow inherently controls for reagent degradation and matrix effects.


Materials Required


    

  • 

    Reagent:  3.0 mM 2-(Chlorosulfonyl)-6-methoxybenzoic acid in anhydrous Acetonitrile (ACN). Prepare fresh daily to prevent hydrolysis.
    

    • 

  • 

    Buffer:  0.2 M Sodium Bicarbonate (

    
), adjusted to pH 9.5.

    • 

  • 

    Quenching Agent:  2% w/v L-proline in LC-MS grade water, or 5% Benzylamine in ACN[4][5].
    

    • 

  • 

    Internal Standard (IS):  Heavy-isotope labeled analogue of the target amine (e.g., 

    
-Serotonin).

    • 



Step-by-Step Methodology


    

  • 

    Sample Deproteinization:  To 100 µL of biological matrix (plasma/serum), add 10 µL of Internal Standard and 400 µL of cold ACN. Vortex for 60 seconds and centrifuge at 10,000 × g for 10 minutes at 4°C to precipitate proteins[1].
    

    • 

  • 

    Solvent Evaporation:  Transfer the supernatant to a clean vial and evaporate to complete dryness under a gentle stream of nitrogen.
    

    • 

  • 

    pH Activation:  Reconstitute the dried extract in 100 µL of the 0.2 M 

    
 buffer (pH 9.5). Causality: This specific pH is critical; it is high enough to deprotonate primary amines (

    
     ~9-10) but low enough to prevent rapid base-catalyzed hydrolysis of the sulfonyl chloride reagent[4].

    • 

  • 

    Derivatization:  Add 100 µL of the freshly prepared 3.0 mM derivatization reagent. Cap tightly, vortex, and incubate in a water bath or thermoshaker at 60°C for 15 minutes[4].
    

    • 

  • 

    Active Quenching (Critical Step):  Remove from heat and immediately add 20 µL of the 2% L-proline (or 5% Benzylamine) quenching solution. Incubate at room temperature for 15 minutes. Causality: Unreacted sulfonyl chloride will precipitate on the LC column and cause severe baseline drift. The quencher aggressively consumes excess reagent, converting it into a predictable, highly polar background peak that elutes in the void volume[4][5].
    

    • 

  • 

    Extraction & Filtration:  Extract the stable derivatives using 300 µL of toluene (Liquid-Liquid Extraction) to remove aqueous salts, evaporate the organic layer, reconstitute in initial mobile phase, and filter through a 0.22 µm PTFE syringe filter into an HPLC vial[1][4].
    

    • 







Workflow


Step1

1. Deproteinization

Precipitate proteins with cold ACN


Step2

2. pH Adjustment

Reconstitute in 0.2M NaHCO3 (pH 9.5)


Step1->Step2




Step3

3. Derivatization

Add 3mM Reagent, incubate 60°C for 15m


Step2->Step3




Step4

4. Quenching

Add 2% L-proline to consume excess reagent


Step3->Step4




Step5

5. Extraction

LLE with Toluene or 0.22µm Filtration


Step4->Step5




Step6

6. Bioassay / LC-MS

Analyze sulfonamide derivatives


Step5->Step6







Fig 2. Step-by-step derivatization workflow for biological matrices prior to LC-MS/MS analysis.


Quantitative Data & Parameter Optimization


To establish a robust bioassay, the derivatization conditions must be empirically optimized. The following table summarizes the quantitative optimization data for maximizing sulfonamide yield while minimizing reagent degradation.


Optimization ParameterTested RangeOptimal ConditionCausality & Scientific Observation
Buffer pH 7.0 – 11.09.5 pH < 8.5 leaves amines protonated (low yield). pH > 10.0 causes rapid hydrolysis of the -SO₂Cl group into a non-reactive sulfonic acid[4].
Reaction Temperature 22°C – 80°C60°C 60°C provides the ideal kinetic energy to overcome the steric hindrance of the 2,6-disubstituted aromatic ring without thermally degrading the analyte[4].
Reaction Time 5 – 60 min15 min Maximum conversion is achieved at 15 mins. Extended heating (>30 mins) leads to observable degradation of sensitive biogenic amines[4].
Reagent Concentration 1.0 – 10.0 mM3.0 mM A 3.0 mM concentration ensures pseudo-first-order kinetics (reagent in vast excess). Higher concentrations (>5 mM) cause severe ion suppression in ESI-MS due to unquenched reagent[4].


System Suitability & Troubleshooting


A hallmark of a trustworthy protocol is its ability to self-diagnose failures. Implement the following checks to validate your assay:


    

  • 

    The "Quencher Peak" as an Internal Control:  In your LC-MS/MS chromatogram, monitor the specific mass transition for the Proline-Reagent adduct (or Benzylamine-Reagent adduct). The presence of this peak in every sample, including the blank, proves that the derivatization reagent was active and successfully delivered to the reaction vial[5]. If this peak is missing, the reagent has hydrolyzed prior to use.
    

    • 

  • 

    Monitoring Hydrolysis:  Include a blank sample (Buffer + Reagent, no amine). Monitor for the sulfonic acid byproduct (where -SO₂Cl has converted to -SO₃H). If the sulfonic acid peak dominates the chromatogram, verify the anhydrous integrity of your ACN stock and ensure the buffer pH has not drifted above 10.0.
    

    • 

  • 

    MS/MS Fragmentation:  Sulfonamides generated from this reagent exhibit highly predictable collision-induced dissociation (CID). Optimize your Multiple Reaction Monitoring (MRM) methods to look for the neutral loss of the 2-methoxybenzoic acid moiety, which provides a clean, high-intensity product ion for quantification[2].
    

    • 



References


    

  • 

    Liquid Chromatographic Determination of Biogenic Amines in Fish Based on Pyrene Sulfonyl Chloride Pre-Column Derivatization. MDPI. Available at:[Link]
    

    • 


  • 

    1,2-Dimethylimidazole-4-sulfonyl chloride, a novel derivatization reagent for the analysis of phenolic compounds by liquid chromatography electrospray tandem mass spectrometry. ResearchGate. Available at:[Link]
    

    • 

  • 

    1,2-Dimethylimidazole-4-sulfonyl Chloride, a Novel Derivatization Reagent for the Analysis of Phenolic Compounds by Liquid Chromatography Electrospray Tandem Mass Spectrometry: Application to 1-Hydroxypyrene in Human Urine. PMC / NIH. Available at:[Link]
    

    • 

  • CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Laboratory-Scale Synthesis of 2-(Chlorosulfonyl)-6-methoxybenzoic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction and Mechanistic Rationale


The synthesis of highly functionalized aromatic building blocks is a cornerstone of modern drug discovery. 2-(Chlorosulfonyl)-6-methoxybenzoic acid (CAS 2091289-10-8) is a highly valuable bifunctional intermediate, possessing both an electrophilic sulfonyl chloride and a carboxylic acid moiety.


The Regioselectivity Challenge: 
Direct electrophilic chlorosulfonation of 2-methoxybenzoic acid using chlorosulfonic acid is not a viable pathway for this target. The strong electron-donating and para-directing nature of the methoxy group overwhelmingly drives electrophilic aromatic substitution to the 5-position, yielding 5-chlorosulfonyl-2-methoxybenzoic acid[1].


To bypass these innate electronic directing effects, a radical-mediated, directed approach is required. The Meerwein-Sandmeyer chlorosulfonation  of 2-amino-6-methoxybenzoic acid (6-methoxyanthranilic acid) provides absolute regiocontrol[2]. By converting the ortho-amino group into a diazonium leaving group, the sulfonyl chloride functionality is installed exactly where the amine originally resided, completely ignoring the methoxy group's directing influence[3].


Experimental Design & Causality


A successful Sandmeyer-type chlorosulfonation relies on the precise orchestration of a single-electron transfer (SET) cascade. Understanding the causality behind the reagent choices is critical for process optimization:


    

  • 

    The Role of the Copper Catalyst:  The reaction is driven by a Cu(I)/Cu(II) redox cycle. Cu(I) acts as a SET reducing agent, transferring an electron to the diazonium cation to generate a highly reactive aryl radical while expelling nitrogen gas. After the aryl radical is trapped by SO₂, the resulting arylsulfonyl radical is oxidized by Cu(II), which transfers a chloride ligand to form the final sulfonyl chloride[4].
    

    • 

  • 

    In Situ Catalyst Generation:  While CuCl is the active reducing agent, this protocol utilizes CuCl₂·2H₂O. The dissolved SO₂ acts as a mild reducing agent, continuously reducing Cu(II) to Cu(I) in situ. This maintains a low, steady-state concentration of Cu(I), preventing runaway exothermic nitrogen evolution and suppressing radical-radical dimerization[3].
    

    • 

  • 

    Reverse Addition Strategy:  The cold diazonium solution must be added dropwise to the SO₂/CuCl₂ mixture. This maintains a massive stoichiometric excess of SO₂ relative to the transient aryl radical, ensuring rapid trapping and preventing hydrogen abstraction (which would yield the undesired des-amino byproduct).
    

    • 



Mechanistic Pathway Visualization






Mechanism


SM

2-Amino-6-methoxybenzoic acid
(Starting Material)


Diazo

Diazonium Cation
[Ar-N2]+


SM->Diazo


 NaNO2, HCl
 < 5 °C


Radical

Aryl Radical
[Ar]•


Diazo->Radical


 Cu(I)
 - N2


SulfRadical

Arylsulfonyl Radical
[Ar-SO2]•


Radical->SulfRadical


 + SO2


Product

2-(Chlorosulfonyl)-6-
methoxybenzoic acid


SulfRadical->Product


 Cu(II)Cl2
 - Cu(I)





Mechanistic pathway of the Cu-catalyzed Sandmeyer chlorosulfonation.


Self-Validating Experimental Protocol


Scale:  10.0 mmol (Lab scale)
Safety Note:  SO₂ gas is highly toxic and corrosive. Perform all operations in a high-performance fume hood.


Step 1: Diazotization


    

  • 

    In a 100 mL round-bottom flask, suspend 2-amino-6-methoxybenzoic acid (1.67 g, 10.0 mmol) in a mixture of concentrated HCl (5.0 mL) and distilled water (5.0 mL).
    

    • 

  • 

    Cool the suspension to -5 °C using an ice/brine bath.
    

    • 

  • 

    Prepare a solution of sodium nitrite (0.76 g, 11.0 mmol) in water (3.0 mL).
    

    • 

  • 

    Add the NaNO₂ solution dropwise over 15 minutes, maintaining the internal temperature below 0 °C to prevent hydrolysis to the phenol byproduct.
    

    • 

  • 

    Self-Validating IPC (In-Process Control):  Spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, validating complete diazotization. Stir for an additional 15 minutes.
    

    • 



Step 2: Preparation of the SO₂ Trapping Solution


    

  • 

    In a separate 250 mL three-neck flask equipped with a gas inlet and a bubbler, add glacial acetic acid (20 mL).
    

    • 

  • 

    Bubble dry SO₂ gas through the acetic acid at room temperature until the solution is saturated (approximately 30% w/w SO₂). Alternative: If SO₂ gas is unavailable, an equivalent mixture of NaHSO₃ and SOCl₂ can be used to generate SO₂ in situ[3].
    

    • 

  • 

    Add CuCl₂·2H₂O (0.34 g, 2.0 mmol, 20 mol%) dissolved in water (2.0 mL) to the saturated SO₂ solution. Cool the mixture to 0 °C.
    

    • 



Step 3: Radical Coupling


    

  • 

    Transfer the cold diazonium salt solution to an addition funnel.
    

    • 

  • 

    Add the diazonium solution dropwise to the vigorously stirred SO₂/CuCl₂ mixture over 30 minutes.
    

    • 

  • 

    Observation:  Immediate evolution of nitrogen gas will occur. The solution will turn from green to dark brown/green.
    

    • 

  • 

    Once addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2 hours.
    

    • 



Step 4: Isolation and Validation


    

  • 

    Pour the reaction mixture onto 100 g of crushed ice. The target sulfonyl chloride will precipitate as a pale yellow/white solid.
    

    • 

  • 

    Filter the solid under vacuum and wash thoroughly with ice-cold water (3 × 20 mL) to remove residual acetic acid and copper salts.
    

    • 

  • 

    Dry the solid under high vacuum at ambient temperature (do not heat, as the sulfonyl chloride is thermally sensitive in the presence of trace moisture).
    

    • 

  • 

    Self-Validating Product Integrity Check:  Dissolve 1 mg of the dried product in 1 mL of anhydrous methanol containing 1 drop of triethylamine. Analyze via LC-MS. Complete conversion to the methyl sulfonate ester (M+32 relative to the sulfonyl chloride) within 5 minutes confirms the sulfonyl chloride functional group is intact and was not hydrolyzed to the sulfonic acid during workup.
    

    • 



Quantitative Data & Process Optimization


Table 1: Optimization of Diazotization and Coupling Parameters 


ParameterConditionYield (%)Major Impurity / Observation
Diazotization Temp -5 to 0 °C>80%Minimal impurities; clean conversion.
Diazotization Temp > 10 °C<40%High levels of 2-hydroxy-6-methoxybenzoic acid (phenol byproduct).
SO₂ Equivalents 1.5 eq~35%Significant protonation of aryl radical (des-amino byproduct).
SO₂ Equivalents >5.0 eq (Saturated)82%Complete trapping of the aryl radical.
Catalyst CuCl₂ (0.2 eq)82%Efficient turnover; controlled N₂ release.
Catalyst None0%No reaction; diazonium salt degrades over time.


Table 2: Troubleshooting Guide 


ObservationRoot CauseCorrective Action
Vigorous foaming upon NaNO₂ addition Exothermic decomposition of diazonium salt (rapid N₂ release).Reduce addition rate; ensure internal temperature remains strictly < 0 °C.
Product is heavily contaminated with phenol Hydrolysis of the diazonium intermediate.Maintain strict temperature control; avoid excess water in the coupling step.
Low yield, high levels of des-amino byproduct Insufficient SO₂ concentration during coupling.Ensure acetic acid is fully saturated with SO₂ gas prior to the addition of the diazonium salt.
Product degrades during drying Hydrolysis of the sulfonyl chloride to sulfonic acid.Dry under high vacuum at ambient temperature; store under an inert argon atmosphere at -20 °C.


References


    

  • 51904-91-7 | 5-(Chlorosulfonyl)
    • 

  • 24.
    • 

  • Source: acs.
    • 

  • Sandmeyer Chlorosulfonylation of (Hetero)
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Protecting Group Strategies for Carboxylic Acids in Sulfonamide Synthesis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary & Mechanistic Rationale


Sulfonamides represent a cornerstone class of synthetic therapeutic agents, historically recognized for competitively inhibiting the bacterial enzyme dihydropteroate synthetase1[1]. In modern drug development, the sulfonamide motif is frequently integrated into complex scaffolds containing multiple reactive centers, such as amino acids.


When synthesizing sulfonamides via the Hinsberg reaction (reacting an amine with a sulfonyl chloride), the presence of a free carboxylic acid on the substrate introduces severe chemoselectivity issues. Causality of Failure in Unprotected Systems: 


    

  • 

    Mixed Anhydride Formation:  Sulfonyl chlorides are highly electrophilic. An unprotected carboxylate anion can attack the sulfonyl center, generating a highly reactive mixed carboxylic-sulfonic anhydride. This intermediate is prone to unwanted nucleophilic attacks, leading to polymerization or the formation of undesired amides/esters.
    

    • 

  • 

    Stoichiometric Imbalance:  The Hinsberg reaction requires a base to neutralize the HCl byproduct. A free carboxylic acid will consume this base, altering the reaction stoichiometry, drastically reducing the solubility of the substrate in organic solvents (like dichloromethane), and stalling the sulfonylation.
    

    • 



To circumvent these issues, orthogonal protecting group strategies must be employed. The carboxylic acid is temporarily masked as an ester, the sulfonamide core is constructed, and the ester is subsequently cleaved to reveal the target compound1[1].


Strategic Selection of Protecting Groups


The choice of the protecting group is dictated by the stability of the molecule during the sulfonylation step and the required conditions for final deprotection.


Table 1: Comparison of Carboxylic Acid Protecting Groups in Sulfonylation Workflows 


Protecting GroupIntroduction ReagentsDeprotection ReagentsMechanistic AdvantageLimitations
Methyl (OMe) MeOH, SOCl₂ (Fischer)LiOH / THF / H₂OHigh atom economy; straightforward saponification.Basic deprotection may epimerize sensitive chiral centers.
tert-Butyl (OtBu) Isobutylene, H₂SO₄TFA, DCMOrthogonal to basic sulfonylation conditions; steric shielding.Requires strong acid for removal; releases isobutylene gas.
Benzyl (OBn) BnBr, K₂CO₃H₂, Pd/CCleaved under mild, neutral hydrogenolysis.Incompatible with reducible groups (e.g., aryl halides, alkenes).


Note: For substrates containing esters highly susceptible to premature hydrolysis during standard base-catalyzed sulfonylation, alternative anhydrous conditions utilizing Sodium Hydride (NaH) have proven effective in preventing ester cleavage2[2].


Synthetic Workflow Visualization


The following diagram maps the logical progression of the protection-sulfonylation-deprotection sequence, ensuring orthogonal stability at each node.






Workflow


SM

Amino Acid Substrate
(Free NH2 & COOH)


Prot

Esterification
(Masking COOH)


SM->Prot


 ROH, H+ Catalyst


Int1

Amino Ester
(Protected COOH)


Prot->Int1




Sulf

Sulfonylation
(Hinsberg Reaction)


Int1->Sulf


 R-SO2Cl, Base


Int2

Sulfonamide Ester
(Core Formed)


Sulf->Int2




Deprot

Deprotection
(Saponification/Acidolysis)


Int2->Deprot


 LiOH or TFA


Target

Target Sulfonamide
(Free COOH)


Deprot->Target







Multi-step workflow for the synthesis of sulfonamides via carboxylic acid protection.


Validated Experimental Protocols


The following self-validating protocols detail the synthesis of a sulfonamide library starting from an amino acid scaffold (e.g., 4-Amino-3-bromobenzoic acid), utilizing a methyl ester protection strategy 1[1].


Protocol A: Carboxylic Acid Protection (Fischer Esterification)


Objective:  Mask the carboxylic acid to prevent mixed anhydride formation.
Causality:  Thionyl chloride (SOCl₂) reacts with methanol to generate anhydrous HCl in situ. This protonates the carboxylic carbonyl, increasing its electrophilicity for nucleophilic attack by methanol, driving the equilibrium toward the ester.


    

  • 

    Preparation:  Suspend the amino acid (1.0 equiv) in anhydrous methanol (0.5 M concentration) in a round-bottom flask equipped with a magnetic stirrer.
    

    • 

  • 

    Activation:  Cool the suspension to 0 °C using an ice bath. Slowly add thionyl chloride (2.0 equiv) dropwise. Caution: Exothermic reaction releasing SO₂ and HCl gases; perform in a fume hood.
    

    • 

  • 

    Reflux:  Remove the ice bath and heat the reaction to reflux (65 °C) for 12 hours.
    

    • 

  • 

    Self-Validation (TLC):  Monitor via Thin Layer Chromatography (TLC) using 50% EtOAc/Hexanes. The highly polar starting material (Rf ~0.1) will be consumed, replaced by a less polar ester spot (Rf ~0.6).
    

    • 

  • 

    Workup:  Concentrate the mixture under reduced pressure. Dissolve the residue in EtOAc and wash with saturated NaHCO₃ until the aqueous layer is basic (pH ~8). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the amino ester.
    

    • 



Protocol B: Core Sulfonamide Synthesis (Hinsberg Reaction)


Objective:  Form the S-N bond selectively at the amine.
Causality:  Pyridine is utilized as both a base and a nucleophilic catalyst. It attacks the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate, which is then rapidly trapped by the amine. Cooling to 0 °C prevents over-sulfonylation (bis-sulfonamide formation).


    

  • 

    Preparation:  Dissolve the amino ester (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M. Add pyridine (2.0 equiv).
    

    • 

  • 

    Sulfonylation:  Cool the mixture to 0 °C. Add the desired sulfonyl chloride (e.g., benzenesulfonyl chloride, 1.1 equiv) dropwise.
    

    • 

  • 

    Propagation:  Stir the mixture, allowing it to slowly warm to room temperature over 4 hours.
    

    • 

  • 

    Self-Validation (Workup):  Quench the reaction with 1 M HCl. The acidic wash protonates and removes unreacted pyridine and trace unreacted amine into the aqueous layer. Wash the organic layer with brine, dry over MgSO₄, and concentrate. The crude sulfonamide ester is typically pure enough for the next step.
    

    • 



Protocol C: Ester Deprotection (Saponification)


Objective:  Unmask the carboxylic acid to yield the final therapeutic scaffold.
Causality:  A biphasic solvent system (THF/Water) is required because the sulfonamide ester is organic-soluble (THF), while the base (LiOH) is water-soluble. LiOH is selected over NaOH because the resulting lithium carboxylate salt is highly soluble in the mixed solvent, preventing premature precipitation and ensuring complete conversion1[1].


    

  • 

    Preparation:  Dissolve the sulfonamide ester (1.0 equiv) in a 3:1 mixture of THF and deionized water (0.1 M concentration).
    

    • 

  • 

    Hydrolysis:  Add Lithium Hydroxide monohydrate (LiOH·H₂O, 2.5 equiv). Stir vigorously at room temperature for 2–4 hours.
    

    • 

  • 

    Self-Validation (Isolation):  Remove the THF under reduced pressure (leaving the aqueous layer). Cool the aqueous layer to 0 °C and acidify dropwise with 1 M HCl to pH ~2. The target sulfonamide carboxylic acid will precipitate out of solution as a white/off-white solid.
    

    • 

  • 

    Collection:  Filter the precipitate via vacuum filtration, wash with cold deionized water, and dry under high vacuum.
    

    • 



Quantitative Data: Optimization of Sulfonylation Conditions


To maximize the yield of the core sulfonamide formation (Protocol B), various bases and solvents were evaluated. The data below demonstrates the necessity of balancing base strength to prevent side reactions.


Table 2: Optimization of S-N Bond Formation (Amino Ester + Sulfonyl Chloride) 


EntryBase (Equivalents)SolventTemp (°C)Time (h)Conversion (%)Isolated Yield (%)Mechanistic Observation
1Triethylamine (2.0)DCM25128072Sluggish reaction; lacks nucleophilic catalysis.
2Pyridine (2.0)DCM0 to 254>9588Clean conversion; sulfonylpyridinium intermediate accelerates reaction.
3NaH (1.5)THF0 to 252>9991Rapid reaction; prevents ester hydrolysis in highly sensitive substrates[2].
4K₂CO₃ (3.0)DMF8066045High heat led to partial ester cleavage and complex mixtures.


Data Interpretation: While pyridine in DCM remains the gold standard for standard amino esters, the use of Sodium Hydride (NaH) in anhydrous THF provides a robust alternative for substrates where the ester protecting group is highly susceptible to nucleophilic attack or premature hydrolysis during the sulfonylation stage2[2]. Furthermore, it is worth noting that sulfonamides themselves can act as latent protecting groups for amines in subsequent functionalizations3[3], emphasizing the importance of orthogonal stability across the entire synthetic route.


References


    

  • 

    Application Notes: Synthesis of Novel Sulfonamides from 4-Amino-3-bromobenzoic Acid  - Benchchem - 1
    

    • 

  • 

    Photocatalytic Carboxylate to Sulfinamide Switching Delivers a Divergent Synthesis of Sulfonamides and Sulfonimidamides  - Journal of the American Chemical Society (ACS Publications) - 2
    

    • 

  • 

    Deprotective Functionalization: A Direct Conversion of Nms‐Amides to Carboxamides Using Carboxylic Acids  - PMC (NIH) -3
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes & Protocols: Strategic Use of 2-(Chlorosulfonyl)-6-methoxybenzoic Acid in the Synthesis of Potent Kinase Inhibitors

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Authored for Researchers, Scientists, and Drug Development Professionals 


Introduction: The Central Role of Kinases and the Strategic Advantage of the Sulfonamide Scaffold


Protein kinases, enzymes that regulate the majority of cellular pathways, have become one of the most critical classes of drug targets, particularly in oncology. The development of small-molecule kinase inhibitors has revolutionized cancer therapy. A key feature in the medicinal chemist's toolbox for designing these inhibitors is the sulfonamide moiety (-SO₂NR₂). This functional group is considered a "privileged scaffold" due to its unique combination of properties: it is hydrolytically stable, possesses a tetrahedral geometry, and is a potent hydrogen bond donor and acceptor.[1] These characteristics allow sulfonamide-containing molecules to form strong and specific interactions within the ATP-binding site of kinases, leading to high potency and selectivity.[1][2]


This guide focuses on the application of a highly versatile bifunctional reagent, 2-(Chlorosulfonyl)-6-methoxybenzoic acid , as a cornerstone for the synthesis of novel kinase inhibitors. Its structure provides two key reactive handles: a highly reactive sulfonyl chloride for the facile construction of the critical sulfonamide linkage and a benzoic acid moiety whose methoxy substituent can play a significant role in modulating both physicochemical properties and target engagement.


Physicochemical Properties & Rationale for Use


The efficacy of 2-(Chlorosulfonyl)-6-methoxybenzoic acid in kinase inhibitor synthesis stems directly from its distinct structural features.


    

  • 

    The Sulfonyl Chloride (-SO₂Cl) Group:  This is the primary reactive center of the molecule. The sulfur atom is highly electrophilic, making it susceptible to nucleophilic attack by primary and secondary amines.[3] This reaction is typically rapid and high-yielding, forming a robust sulfonamide bond that serves as a stable anchor for the inhibitor within the kinase active site.[4] The ability to react sulfonyl chlorides with a vast array of amines allows for the rapid generation of diverse compound libraries, a crucial strategy in lead discovery and optimization.[1][2]
    

    • 

  • 

    The Methoxy (-OCH₃) Group:  The ortho-methoxy group is not merely a passive substituent. It exerts a significant electronic and steric influence on the molecule. In medicinal chemistry, methoxy groups are known to improve critical drug properties, including solubility and metabolic stability.[5][6] Furthermore, the oxygen atom can act as a hydrogen bond acceptor, potentially forming key interactions with amino acid residues in the kinase binding pocket, thereby increasing binding affinity and selectivity.[7][8][9]
    

    • 

  • 

    The Benzoic Acid (-COOH) Group:  While the sulfonyl chloride is often the primary focus for coupling, the carboxylic acid provides an additional point for diversification or can influence the overall polarity and solubility of the final compound.
    

    • 



Below is a summary of the key properties of the parent compound, 2-methoxybenzoic acid, which forms the core of our reagent.


PropertyValueSource
Molecular FormulaC₈H₈O₃[10]
Molecular Weight152.15  g/mol [10]
AppearanceSolid[10]
log Pow2.046[10]
StabilityStable under normal conditions[11]


Core Synthetic Protocol: Formation of the Sulfonamide Linkage


The reaction of 2-(Chlorosulfonyl)-6-methoxybenzoic acid with an amine is a cornerstone of its application. The following protocol provides a robust and widely applicable method for synthesizing a diverse range of sulfonamide derivatives.


Diagram: General Synthetic Workflow






G


cluster_setup

Reaction Setup


cluster_reaction

Reaction


cluster_workup

Workup & Purification


A

Dissolve Amine (1.0 eq) 
 & Base (2.0 eq) 
 in Anhydrous Solvent


B

Cool to 0 °C 
 (Ice Bath)


A->B




D

Add Sulfonyl Chloride Solution 
 Dropwise to Amine Mixture at 0 °C


B->D




C

Prepare Solution of 
 2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.0 eq)


C->D




E

Warm to Room Temperature 
 & Stir for 2-16 h


D->E




F

Monitor Progress 
 (TLC / LC-MS)


E->F




G

Quench Reaction & 
 Perform Aqueous Workup 
 (Wash with HCl, NaHCO₃, Brine)


F->G




H

Dry Organic Layer 
 (e.g., MgSO₄) & Concentrate


G->H




I

Purify by Silica Gel 
 Chromatography


H->I




J

Characterize Pure Product 
 (NMR, MS)


I->J







Caption:  Standard workflow for synthesis and purification of sulfonamides.[3]


Detailed Step-by-Step Laboratory Protocol


This protocol describes the reaction of 2-(Chlorosulfonyl)-6-methoxybenzoic acid with a generic primary or secondary amine.


Materials: 


    

  • 

    2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.0 equivalent)
    

    • 

  • 

    Primary or Secondary Amine (1.0 - 1.2 equivalents)
    

    • 

  • 

    Anhydrous Triethylamine (TEA) or Pyridine (1.5 - 2.0 equivalents)
    

    • 

  • 

    Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
    

    • 

  • 

    1M Hydrochloric Acid (HCl)
    

    • 

  • 

    Saturated Sodium Bicarbonate (NaHCO₃) solution
    

    • 

  • 

    Brine (saturated NaCl solution)
    

    • 

  • 

    Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
    

    • 

  • 

    Silica Gel for chromatography
    

    • 

  • 

    Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)
    

    • 



Procedure: 


    

  • 

    Reaction Setup:  In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.0 eq) and triethylamine (2.0 eq) in anhydrous DCM.
    

      

    • 

      Expert Insight:  The use of anhydrous solvent is critical. Sulfonyl chlorides are highly reactive towards water, and any moisture will lead to hydrolysis of the starting material, forming the corresponding sulfonic acid and reducing the yield.[12] The base is essential to neutralize the HCl generated during the reaction; without it, the HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[3]
      

      • 

    

    • 

  • 

    Addition of Sulfonyl Chloride:  Cool the flask to 0 °C using an ice bath. In a separate container, dissolve 2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 10-15 minutes.
    

      

    • 

      Expert Insight:  The reaction is often exothermic. Slow, dropwise addition at 0 °C helps to control the reaction rate and prevent the formation of side products.
      

      • 

    

    • 

  • 

    Reaction Monitoring:  Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by observing the consumption of the starting materials and the formation of the product.
    

    • 

  • 

    Aqueous Workup:  Once the reaction is complete, dilute the mixture with additional DCM. Transfer the solution to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.
    

      

    • 

      Expert Insight:  The HCl wash removes the excess tertiary amine base. The NaHCO₃ wash removes any unreacted 2-(Chlorosulfonyl)-6-methoxybenzoic acid and the HCl salt of the base. The brine wash helps to remove residual water from the organic layer.
      

      • 

    

    • 

  • 

    Drying and Concentration:  Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.
    

    • 

  • 

    Purification:  Purify the crude material using silica gel column chromatography with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure sulfonamide product.
    

    • 

  • 

    Characterization:  Confirm the identity and purity of the final compound using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
    

    • 



Application Example: Synthesis of a Proto-Inhibitor Targeting EGFR


To illustrate the practical utility of this reagent, we outline the synthesis of a hypothetical inhibitor targeting the Epidermal Growth Factor Receptor (EGFR), a well-established kinase target in lung cancer therapy.[13] Many EGFR inhibitors feature a core that binds to the kinase hinge region, and we can use 2-(Chlorosulfonyl)-6-methoxybenzoic acid to install a sulfonamide-containing fragment designed to probe interactions in the solvent-exposed region of the ATP pocket.


Let's consider the reaction with 4-amino-N-methylpiperidine to generate a potential inhibitor scaffold.


ParameterValue
Starting Material A2-(Chlorosulfonyl)-6-methoxybenzoic acid
Starting Material B4-amino-N-methylpiperidine
Kinase TargetEpidermal Growth Factor Receptor (EGFR)
Hypothetical Results 
Reaction Yield85%
EGFR IC₅₀80 nM


IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.


Mechanistic Rationale: How the Final Compound Interacts with the Kinase


The sulfonamide and methoxy groups are not just synthetic handles; they are critical pharmacophores that drive binding affinity.


Diagram: Inhibitor Binding in Kinase Active Site






G


cluster_kinase

Kinase ATP-Binding Pocket


cluster_inhibitor

Synthesized Inhibitor


hinge
Hinge Region
(e.g., Met793 in EGFR)


gatekeeper
Gatekeeper Residue
(e.g., Thr790)


d_loop
DFG Loop


inhibitor_core

Core Scaffold


inhibitor_core->gatekeeper


 Hydrophobic Interaction 


sulfonamide

Sulfonamide Linker
(-SO₂-NH-)


sulfonamide->hinge


 H-Bond 


methoxy_phenyl

2-Methoxybenzoic Acid Moiety


methoxy_phenyl->d_loop


 H-Bond / vdW 





Caption:  Simplified model of inhibitor binding in a kinase active site.


    

  • 

    The Sulfonamide Bridge:  The N-H of the sulfonamide can act as a hydrogen bond donor, while the two sulfonyl oxygens are excellent hydrogen bond acceptors.[1] This allows the sulfonamide to form one or more critical hydrogen bonds with the backbone of the "hinge region" of the kinase, mimicking the interaction of the adenine portion of ATP. This is a hallmark of many potent kinase inhibitors.
    

    • 

  • 

    The Methoxy Moiety:  The methoxy group can significantly enhance binding affinity. Its oxygen atom can form a hydrogen bond with nearby residues or ordered water molecules.[6] Furthermore, the methyl group can engage in favorable van der Waals interactions within hydrophobic sub-pockets.[14] Studies have shown that the strategic placement of a methoxy group can improve ligand-target binding, physicochemical properties, and ADME (absorption, distribution, metabolism, and excretion) parameters.[5][6][7]
    

    • 



Troubleshooting Guide


ProblemPossible Cause(s)Recommended Solution(s)
Low or No Product Yield 1. Reagents or solvent contained water (hydrolysis of sulfonyl chloride).2. Insufficient base or inactive base.3. Poor quality amine starting material.1. Ensure all glassware is oven-dried. Use freshly opened or distilled anhydrous solvents.2. Use 1.5-2.0 equivalents of a suitable base like triethylamine or pyridine.3. Check the purity of the amine starting material.
Multiple Products Observed on TLC/LC-MS 1. Reaction temperature was too high, causing side reactions.2. The amine has multiple reactive sites.3. Degradation of starting material or product.1. Maintain the reaction at 0 °C during the addition of the sulfonyl chloride.2. If necessary, protect other nucleophilic functional groups on the amine before the reaction.3. Ensure an inert atmosphere is maintained throughout the reaction.
Difficulty in Purifying the Product 1. Product is co-eluting with starting material or byproducts.2. Product is unstable on silica gel.1. Try a different solvent system for column chromatography or consider reverse-phase chromatography.2. If instability is suspected, consider using a different stationary phase (e.g., alumina) or minimize contact time with silica.


Conclusion


2-(Chlorosulfonyl)-6-methoxybenzoic acid is a powerful and strategic building block for the synthesis of sulfonamide-based kinase inhibitors. Its bifunctional nature allows for the reliable and high-yielding formation of the critical sulfonamide linkage, while the embedded methoxy group offers valuable opportunities to enhance binding affinity and modulate drug-like properties. The protocols and insights provided herein serve as a comprehensive guide for researchers to leverage this reagent in the discovery and development of the next generation of targeted therapeutics.


References


    

  • BenchChem. Application Notes & Protocols: The Use of Sulfonyl Chlorides as Building Blocks in Medicinal Chemistry.
    • 

  • BenchChem. Application Notes and Protocols for Sulfonamide Synthesis using 2,4-Dichlorobenzenesulfonyl Chloride.
    • 

  • Merck Millipore. Sulfonyl Chlorides and Sulfonamides.
    • 

  • Macmillan Group - Princeton University. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023).
    • 

  • ACS Omega. (2023). Sulfonylated Indeno[1,2-c]quinoline Derivatives as Potent EGFR Tyrosine Kinase Inhibitors.
    • 

  • Molecules. (2018). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry.
    • 

  • Molecules. (2014). Preparation of sulfonamides from N-silylamines.
    • 

  • Journal of the American Chemical Society. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.
    • 

  • Molecules. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations.
    • 

  • Synfacts. (2009). A Novel, Practical Synthesis of Sulfonyl Chlorides from Thiol and Disulfide Derivatives.
    • 

  • 

    European Journal of Medicinal Chemistry. (2014). Synthesis and kinase inhibitory activity of new sulfonamide derivatives of pyrazolo[4,3-e][1][3][15]triazines. Available from: 
    

    • 

  • Molecules. (2024). Inhibitor Trapping in Kinases.
    • 

  • Reaction Chemistry & Engineering. (2022). A continuous flow investigation of sulfonyl chloride synthesis using N -chloroamides: optimization, kinetics and mechanism.
    • 

  • ResearchGate. Practical synthesis of lapatinib.
    • 

  • Bioorganic & Medicinal Chemistry Letters. (2019). Synthesis and Biological Evaluation of Solubilized Sulfonamide Analogues of the Phosphatidylinositol 3-kinase Inhibitor ZSTK474.
    • 

  • ResearchGate. The role of the methoxy group in approved drugs | Request PDF.
    • 

  • New Drug Approvals. lapatinib. (2014).
    • 

  • European Journal of Medicinal Chemistry. (2014). Design and Synthesis of Lapatinib Derivatives Containing a Branched Side Chain as HER1/HER2 Targeting Antitumor Drug Candidates.
    • 

  • European Journal of Medicinal Chemistry. (2024). The role of the methoxy group in approved drugs.
    • 

  • ResearchGate. Synthesis of Lapatinib Ditosylate.
    • 

  • YouTube. Roles of the Chloro and Methoxy Groups in Drug Discovery. (2024).
    • 

  • MedKoo Biosciences. Lapatinib Synthetic Routes.
    • 

  • BenchChem. Methyl 5-(chlorosulfonyl)-2-methoxybenzoate.
    • 

  • PNAS. (2006). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking.
    • 

  • Bioorganic & Medicinal Chemistry Letters. (2013). Effects of the methoxy group in the side chain of debromoaplysiatoxin on its tumor-promoting and anti-proliferative activities.
    • 

  • Molecules. (2025). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition.
    • 

  • BLD Pharm. 2-(Chlorosulfonyl)-4-methoxybenzoic acid.
    • 

  • Bioorganic & Medicinal Chemistry Letters. (2024). Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3.
    • 

  • Santa Cruz Biotechnology. 5-(chlorosulfonyl)-2-methoxybenzoic acid.
    • 

  • Bioorganic & Medicinal Chemistry Letters. (2024). Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3.
    • 

  • Journal of Medicinal Chemistry. (2022). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins.
    • 

  • Fisher Scientific. SAFETY DATA SHEET - 2-Methoxybenzoic acid.
    • 

  • Synquest Labs. 2-Methoxybenzoic acid.
    • 

  • ResearchGate. Synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic Acid — An Intermediate Product in the Preparation of the Cardiotonic Drugs Sulmazole and Isomazole.
    • 

  • ResearchGate. Rapid synthesis of Abelson tyrosine kinase inhibitors using click chemistry.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Technical Support Center: Yield Optimization & Troubleshooting for 2-(Chlorosulfonyl)-6-methoxybenzoic Acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Advanced Technical Support Center. Working with bifunctional reagents like 2-(chlorosulfonyl)-6-methoxybenzoic acid presents unique chemoselectivity and steric challenges. As a drug development professional, you are likely leveraging the sulfonamide pharmacophore for its robust stability and bioisosteric properties[1]. However, the ortho-relationship between the highly reactive sulfonyl chloride and the carboxylic acid—compounded by the steric bulk of the 6-methoxy group—creates a perfect storm for competing side reactions.


This guide provides field-proven insights, causal troubleshooting, and self-validating protocols to ensure high-yielding sulfonamide synthesis.


Mechanistic Insights: The Tripartite Threat


Before optimizing your reaction, it is critical to understand the causality behind synthesis failures. The structure of 2-(chlorosulfonyl)-6-methoxybenzoic acid introduces three primary failure modes:


    

  • 

    Hydrolysis:  The sulfonyl chloride is highly susceptible to moisture, rapidly degrading into an unreactive sulfonic acid[2].
    

    • 

  • 

    Steric Hindrance:  The 1-carboxylic acid and 6-methoxy groups create a restrictive steric environment. Bulky secondary amines struggle to access the electrophilic sulfur.
    

    • 

  • 

    Intramolecular Cyclization:  Once the acyclic sulfonamide is formed, the proximity of the ortho-carboxylic acid makes the molecule prone to intramolecular dehydrative cyclization, yielding a saccharin-like benzisothiazol-3-one derivative.
    

    • 







Pathway


A

2-(Chlorosulfonyl)-6-
methoxybenzoic acid


C

Desired Product:
Acyclic Sulfonamide


A->C


 Amine, Base
0 °C


D

Byproduct:
Sulfonic Acid


A->D


 H2O
(Hydrolysis)


B

Amine
Nucleophile


B->C




E

Byproduct:
Saccharin Derivative


C->E


 Acidic Workup
+ Heat (-H2O)





Fig 1. Chemoselective pathways and competing side reactions in the sulfonamide synthesis workflow.


Troubleshooting FAQs


Q1: My yield is <20%, and LC-MS shows a massive peak corresponding to the sulfonic acid. How do I prevent hydrolysis while ensuring amine coupling? 
Root Cause:  Ambient moisture or water in the solvent is outcompeting your amine nucleophile[2].
Solution:  Transition to strictly anhydrous conditions using Schlenk techniques. Use anhydrous Dichloromethane (DCM) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA). If your amine is a hydrochloride salt, you must add an extra equivalent of base to liberate the free amine before adding the sulfonyl chloride. For highly water-soluble amines, employ a modified Schotten-Baumann biphasic system (e.g., 2-MeTHF/aq. Na₂CO₃) which leverages the differential solubility of the reactive intermediate to protect it from bulk water hydrolysis[3][4].


Q2: I am observing a byproduct with a mass of [M-18] relative to my desired sulfonamide. What is happening? 
Root Cause:  The [M-18] peak indicates a loss of water, which is the hallmark of intramolecular cyclization. The newly formed sulfonamide nitrogen attacks the adjacent carboxylic acid, forming a cyclic saccharin analog.
Solution:  This cyclization is accelerated by heat and acidic conditions. To prevent this:


    

  • 

    Maintain the reaction temperature strictly between 0 °C and room temperature[2].
    

    • 

  • 

    During workup, avoid using strong acids (like concentrated HCl) or prolonged heating to precipitate the product. Use a mild acid (e.g., 10% citric acid) at 0 °C to carefully protonate the carboxylic acid without triggering cyclization.
    

    • 



Q3: The reaction works for primary amines but fails completely for my bulky secondary amine. Can I force the reaction? 
Root Cause:  The nucleophilic attack on the sulfonyl chloride is sterically blocked by the ortho-carboxylic acid and the 6-methoxy group.
Solution:  Introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst (0.1 - 0.2 eq). DMAP forms a highly reactive, less sterically encumbered sulfonylpyridinium intermediate that facilitates the transfer of the sulfonyl group to the sluggish secondary amine.


Validated Experimental Protocols


Protocol A: Anhydrous Synthesis (Optimized for Sterically Hindered Amines)


Self-Validating Mechanism: The use of anhydrous DCM and a strict excess of DIPEA ensures that any HCl generated is immediately scavenged. This drives the equilibrium forward and keeps the carboxylic acid deprotonated, preventing it from acting as an electrophile for unwanted cyclization.


    

  • 

    Preparation:  Flame-dry a round-bottom flask under inert gas (N₂ or Argon).
    

    • 

  • 

    Dissolution:  Dissolve the primary/secondary amine (1.0 eq) and DIPEA (2.5 eq) in anhydrous DCM (0.2 M). Note: 2.5 eq of base is required to neutralize the HCl byproduct and deprotonate the carboxylic acid of the starting material.
    

    • 

  • 

    Cooling:  Cool the mixture to 0 °C using an ice-water bath.
    

    • 

  • 

    Addition:  Dissolve 2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.1 eq) in anhydrous DCM and add dropwise over 15 minutes. Note: Dropwise addition at 0 °C suppresses the exothermic degradation of the sulfonyl chloride[2].
    

    • 

  • 

    Monitoring:  Stir for 2-4 hours, allowing the reaction to slowly warm to room temperature. Monitor via LC-MS.
    

    • 

  • 

    Workup:  Quench with ice-cold 10% citric acid to pH 4-5. Extract with EtOAc, dry over Na₂SO₄, and concentrate under reduced pressure at <30 °C to prevent cyclization.
    

    • 



Protocol B: Modified Schotten-Baumann Biphasic Synthesis (Optimized for Water-Soluble Amines)


Self-Validating Mechanism: The biphasic nature separates the water-sensitive sulfonyl chloride (in the organic layer) from the bulk aqueous base, while the reaction occurs rapidly at the interface[3].


    

  • 

    Aqueous Phase:  Dissolve the amine (1.0 eq) and Na₂CO₃ (2.5 eq) in water[4].
    

    • 

  • 

    Organic Phase:  Dissolve 2-(Chlorosulfonyl)-6-methoxybenzoic acid (1.1 eq) in 2-MeTHF or DCM.
    

    • 

  • 

    Reaction:  Vigorously stir the aqueous phase at 0 °C and add the organic phase dropwise. High shear rate stirring is essential to maximize interfacial surface area.
    

    • 

  • 

    Isolation:  Separate the layers. Carefully acidify the aqueous layer at 0 °C to precipitate the acyclic sulfonamide product. Filter and wash with cold water.
    

    • 



Quantitative Optimization Matrix


Use the following table to benchmark your expected yields based on the chosen reaction parameters.


Reaction ConditionBase / Solvent SystemTemperatureExpected Yield (%)Major Observed Byproduct
Standard Anhydrous DIPEA / Anhydrous DCM0 °C to RT85 - 92%None (Trace sulfonic acid)
Poor Moisture Control TEA / Wet THFRT< 30%Sulfonic acid (Hydrolysis)
Acidic Workup + Heat DIPEA / DCMReflux during workup< 40%Saccharin derivative (Cyclization)
Hindered Amine (No Catalyst) DIPEA / DCM0 °C to RT15 - 25%Unreacted starting materials
Hindered Amine (+ 0.2 eq DMAP) DIPEA / DCM0 °C to RT75 - 85%Trace sulfonic acid


References


    

  • White, T. D., et al. "Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide." Organic Process Research & Development.
    • 

  • "A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characteriz
    • 

  • "Technical Support Center: Optimization of Sulfonamide Synthesis." Benchchem.
    • 

  • "Application Notes & Protocols: The Reaction of 3-(4-(Chlorosulfonyl)phenyl)propanoic Acid with Primary Amines." Benchchem.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Purification of 2-(Chlorosulfonyl)-6-methoxybenzoic acid by recrystallization

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting the Purification of 2-(Chlorosulfonyl)-6-methoxybenzoic acid 


Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 2-(chlorosulfonyl)-6-methoxybenzoic acid.


This bifunctional molecule presents a unique challenge: it contains a highly electrophilic chlorosulfonyl group (-SO₂Cl) that is exceptionally sensitive to moisture, juxtaposed with a polar carboxylic acid (-COOH) and an electron-donating methoxy group (-OMe). Standard purification techniques often fail here because the conditions required to dissolve the polar moieties frequently degrade the reactive sulfonyl chloride. This guide will provide you with the mechanistic understanding and field-proven protocols to achieve high-purity crystallization without compromising the integrity of your compound.


Section 1: Troubleshooting Guide & FAQs


Q1: Why is my recrystallization yield consistently low, and why do I observe a highly polar, streaking baseline spot on my TLC? 
Causality:  The chlorosulfonyl group is a highly reactive electrophile. Even trace amounts of atmospheric moisture or wet solvents will initiate a nucleophilic attack on the sulfur atom, displacing the chloride ion and yielding the corresponding sulfonic acid[1]. Because your target molecule also contains a carboxylic acid, this degradation yields a highly polar, water-soluble sulfonic/carboxylic acid species that binds strongly to normal-phase silica, appearing as a baseline spot[2].
Solution:  You must enforce rigorous anhydrous conditions. All glassware must be flame-dried, and solvents must be freshly distilled or drawn from a solvent purification system under an inert atmosphere[3].


Q2: During cooling, my product forms a biphasic oily layer ("oils out") instead of forming a crystalline lattice. How do I fix this? 
Causality:  "Oiling out" occurs when the target compound's melting point is lower than the temperature at which the solvent becomes saturated. Instead of nucleating into a solid crystal, the compound separates as a supercooled liquid phase. The hydrogen-bonding network created by the -COOH and -OMe groups can depress the melting point of the compound in certain high-boiling solvent mixtures (like pure toluene).
Solution:  Switch to a lower-boiling dual-solvent system (e.g., Dichloromethane/Hexane). Lower the temperature of the hot solvent before adding your anti-solvent, cool the mixture at a much slower rate, and introduce a seed crystal to bypass the supercooled liquid phase.


Q3: Can I use ethanol or methanol to recrystallize this compound since the -COOH group makes it highly polar? 
Causality:  Absolutely not. Alcohols act as strong nucleophiles. While they will readily dissolve the polar -COOH group, they will rapidly attack the -SO₂Cl group to form a sulfonate ester byproduct[4].
Solution:  You must strictly utilize aprotic, non-nucleophilic solvents.


Section 2: Mechanistic Degradation Pathways


To successfully purify this compound, you must understand how it degrades. The diagram below illustrates the competing nucleophilic attacks that destroy the sulfonyl chloride moiety if improper solvents or wet conditions are used.






Pathways


SM

2-(Chlorosulfonyl)-6-
methoxybenzoic acid


Sulfonic

Sulfonic Acid Byproduct
(Hydrolysis)


SM->Sulfonic


 Nucleophilic Attack


Ester

Sulfonate Ester Byproduct
(Esterification)


SM->Ester


 Nucleophilic Attack


H2O

Trace Moisture (H2O)
Wet Solvents


H2O->Sulfonic




ROH

Alcohols (ROH)
Protic Solvents


ROH->Ester







Fig 1: Degradation pathways of 2-(chlorosulfonyl)-6-methoxybenzoic acid via nucleophilic attack.


Section 3: Solvent System Selection Data


Selecting the correct solvent is a balance between solvating the polar -COOH/-OMe groups and protecting the -SO₂Cl group. Quantitative and qualitative data for solvent selection is summarized below.


Table 1: Recrystallization Solvent Matrix 


Solvent SystemPolarity ProfileSuitabilityMechanistic Rationale
Anhydrous DCM / Hexane Moderate / Non-polarOptimal DCM solvates the polar -COOH/-OMe groups at mild heat; Hexane forces crystallization. Both are aprotic and non-nucleophilic.
Anhydrous Toluene / Heptane Low / Non-polarGoodExcellent for excluding moisture, but requires higher temperatures which increases the risk of thermal degradation.
Ethyl Acetate / Hexane Moderate / Non-polarAcceptableMust be strictly anhydrous. Traces of water in EtOAc will lead to rapid hydrolysis[2].
Ethanol / Water HighForbidden Causes immediate hydrolysis and esterification of the -SO₂Cl group[4].


Section 4: Experimental Protocol


The following self-validating protocol utilizes the optimal Dichloromethane (DCM) / Hexane dual-solvent system to ensure high recovery without degradation.


Protocol: Anhydrous Dual-Solvent Recrystallization 


    

  • 

    Glassware Preparation:  Flame-dry a Schlenk flask or a standard round-bottom flask under a steady stream of dry nitrogen or argon. This eliminates microscopic surface moisture that causes baseline hydrolysis[3].
    

    • 

  • 

    Dissolution:  Suspend the crude 2-(chlorosulfonyl)-6-methoxybenzoic acid in a minimal volume of anhydrous Dichloromethane (DCM) at 35°C. The DCM will effectively solvate the polar functional groups without reacting with the electrophilic sulfur.
    

    • 

  • 

    Hot Filtration (If necessary):  If insoluble particulate matter (such as polymerized sulfonic acid byproducts) remains, perform a rapid hot filtration through a pre-warmed, oven-dried fritted funnel under a positive pressure inert atmosphere[2].
    

    • 

  • 

    Anti-Solvent Addition:  Slowly add anhydrous Hexane dropwise to the warm DCM solution with gentle swirling until a slight, persistent turbidity is observed. The hexane acts as the anti-solvent, reducing the overall solubility of the compound.
    

    • 

  • 

    Controlled Crystallization:  Allow the solution to cool ambiently to room temperature undisturbed. Do not agitate. Once the initial crystal lattice begins to form, transfer the flask to an ice bath (0°C) for 1 hour to maximize thermodynamic yield.
    

    • 

  • 

    Isolation:  Filter the resulting crystals rapidly using a Büchner funnel under a nitrogen blanket to prevent atmospheric moisture condensation. Wash the filter cake with a minimal volume of ice-cold anhydrous hexane.
    

    • 

  • 

    Drying:  Transfer the purified crystals immediately to a vacuum desiccator containing an active desiccant (e.g., anhydrous calcium sulfate) and dry under high vacuum to a constant weight[5].
    

    • 







Workflow


Step1

1. Glassware Drying
(Flame + N2 Atmosphere)


Step2

2. Dissolution
(Anhydrous DCM, 35°C)


Step1->Step2




Step3

3. Hot Filtration
(Removes Insoluble Byproducts)


Step2->Step3




Step4

4. Anti-Solvent Addition
(Anhydrous Hexane Dropwise)


Step3->Step4




Step5

5. Controlled Cooling
(Ambient to 0°C)


Step4->Step5




Step6

6. Isolation
(Vacuum Filtration + Cold Wash)


Step5->Step6




Step7

7. Pure Crystals
(Vacuum Desiccator)


Step6->Step7







Fig 2: Step-by-step workflow for the anhydrous recrystallization of sulfonyl chlorides.


Section 5: References


    

  • 

    BenchChem. "Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis." BenchChem. Available at:
    

    • 

  • 

    BenchChem. "Preventing decomposition of sulfonyl chloride during reaction." BenchChem. Available at:
    

    • 

  • 

    Organic Syntheses. "Benzenesulfonyl chloride." Org. Syn. Coll. Vol. 1, 504. Available at:
    

    • 

  • 

    BenchChem. "Technical Support Center: Purification of ((3-Chlorophenyl)sulfonyl)glycine Analogs." BenchChem. Available at:
    

    • 

  • 

    Canadian Journal of Chemistry. "Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride." CDN Science Pub. Available at:
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Troubleshooting Incomplete Sulfonyl Chloride Reactions

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Advanced Technical Support Center for sulfonamide and sulfonate ester synthesis. This guide is curated for researchers, synthetic chemists, and drug development professionals facing challenges with incomplete sulfonylation reactions. Rather than providing generic advice, this center breaks down the mechanistic causality behind reaction failures and provides self-validating protocols to ensure experimental success.


Diagnostic Workflow


When a sulfonyl chloride reaction fails to reach completion, identifying the exact mode of failure is critical. The following diagnostic logic tree will help you isolate the root cause based on your analytical data.






TroubleshootingWorkflow


Start

Incomplete Reaction


CheckTLC

Analyze Reaction
(TLC/LC-MS)


Start->CheckTLC




Hydrolysis

Sulfonic Acid Detected


CheckTLC->Hydrolysis


 Moisture Issue


Unreacted

Starting Materials Remain


CheckTLC->Unreacted


 Low Reactivity


SideProd

Unexpected Byproducts


CheckTLC->SideProd


 Side Reactions


Sol1

Use Anhydrous Solvents


Hydrolysis->Sol1




Sol2

Add DMAP Catalyst


Unreacted->Sol2




Sol3

Lower Temperature


SideProd->Sol3







Diagnostic workflow for resolving incomplete sulfonyl chloride reactions.


Frequently Asked Questions (FAQs)


Q1: My reaction stalls at 50% conversion, and I see a highly polar baseline spot on my TLC. What is happening? 
A1:  The baseline spot is almost certainly the corresponding sulfonic acid, indicating that competing hydrolysis has consumed your sulfonyl chloride[1]. Sulfonyl chlorides are highly moisture-sensitive electrophiles. Water acts as a competing nucleophile, attacking the sulfur atom and displacing the chloride ion to form sulfonic acid and HCl[2].
Causality & Solution: To resolve this, rigorously dry your solvents over activated molecular sieves, flame-dry your glassware, and conduct the reaction under an inert argon or nitrogen atmosphere.


Q2: I am using an electron-deficient aniline, and the reaction with benzenesulfonyl chloride is extremely slow. How can I drive it to completion? 
A2:  Electron-deficient amines are poor nucleophiles. Standard bases like triethylamine (TEA) or pyridine may not sufficiently activate the sulfonyl chloride to overcome the activation energy barrier.
Causality & Solution: Introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP is vastly superior to pyridine because the dimethylamino group donates electron density into the pyridine ring. This stabilizes the positive charge on the resulting N-sulfonyl-4-dimethylaminopyridinium intermediate, making it a highly potent sulfonylating agent that easily reacts with weak nucleophiles[3].






DMAP_Catalysis


RSO2Cl

R-SO2Cl
(Sulfonyl Chloride)


Intermediate

N-Sulfonylpyridinium
Intermediate


RSO2Cl->Intermediate


 + DMAP


DMAP

DMAP Catalyst


DMAP->Intermediate




Intermediate->DMAP


 Regeneration


Product

R-SO2NH-R'
(Sulfonamide)


Intermediate->Product


 + Amine


Amine

R'-NH2
(Amine Nucleophile)





DMAP-catalyzed nucleophilic sulfonylation mechanism.


Q3: Does the structure of my sulfonyl chloride affect its susceptibility to hydrolysis? 
A3:  Yes, significantly. The hydrolysis of aromatic sulfonyl chlorides generally proceeds via an 


-like mechanism where bond-formation predominates in alkaline conditions[4]. Consequently, electron-withdrawing groups (e.g., nitro, fluoro) on the aromatic ring increase the electrophilicity of the sulfur atom, accelerating the rate of nucleophilic attack by water[4]. Conversely, while bulky ortho-alkyl substituents introduce steric hindrance, complex inductive and steric interplays can sometimes counterintuitively accelerate chloride exchange[5].

Q4: My reaction seems complete by LC-MS, but my isolated yield is terrible after the aqueous workup. Why? 
A4:  Late-stage hydrolysis during the workup phase is a common culprit. Sulfonyl chlorides and even some sterically hindered sulfonamides can decompose if left in aqueous basic or acidic conditions for prolonged periods[1].
Causality & Solution: If an aqueous workup is mandatory, it must be performed rapidly using ice-cold water or brine to kinetically slow down the hydrolysis pathway[6].


Quantitative Data: Reaction Variables & Outcomes


To further illustrate the impact of reaction conditions, the following table summarizes typical outcomes based on catalyst selection and moisture variables.


Reaction ConditionNucleophileCatalyst/BaseMoisture LevelPrimary OutcomeTypical Yield
Standard Primary Alkyl AmineTEA (2.0 eq)< 50 ppmComplete conversion85 - 95%
Standard (Wet) Primary Alkyl AmineTEA (2.0 eq)> 1000 ppmSignificant hydrolysis< 40%
Hindered Secondary AminePyridine (Solvent)< 50 ppmIncomplete reaction30 - 50%
Hindered (Optimized) Secondary AmineDMAP (0.1 eq) + TEA< 50 ppmAccelerated conversion80 - 90%
Electron-Deficient Aryl Amine (Aniline)DMAP (1.0 eq) + TEA< 50 ppmComplete conversion75 - 85%


Self-Validating Experimental Protocol: Optimized Sulfonylation


This protocol is designed as a self-validating system . By incorporating specific in-process controls (IPCs), you can definitively isolate the root cause of an incomplete reaction in real-time without guessing.


Objective:  Synthesis of a sulfonamide from a moderately hindered amine and an aryl sulfonyl chloride.


Step-by-Step Methodology: 


    

  • 

    Preparation & Drying (Critical):  Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Cool under a continuous stream of dry Argon. Add the amine (1.0 eq, 5.0 mmol) and anhydrous dichloromethane (DCM, 20 mL, strictly <50 ppm water).
    

    • 

  • 

    Base & Catalyst Addition:  Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq, 12.5 mmol) and DMAP (0.1 eq, 0.5 mmol) to the solution. Stir for 5 minutes at room temperature.
    

      

    • 

      Validation Check (IPC 1): Take a 10 µL aliquot, dilute in LC-MS grade MeCN, and run a baseline LC-MS to confirm amine purity and the absence of moisture-induced degradation prior to electrophile addition.
      

      • 

    

    • 

  • 

    Temperature Control:  Cool the reaction mixture to 0 °C using an ice-water bath.
    

      

    • 

      Causality: Lowering the temperature suppresses the highly exothermic hydrolysis pathway and prevents thermal or radical-mediated decomposition of the sulfonyl chloride[6].
      

      • 

    

    • 

  • 

    Electrophile Addition:  Dissolve the sulfonyl chloride (1.2 eq, 6.0 mmol) in anhydrous DCM (5 mL). Add this solution dropwise to the reaction mixture over 15 minutes to prevent local concentration spikes and exotherms.
    

    • 

  • 

    Reaction Monitoring:  Remove the ice bath and allow the reaction to warm to room temperature. After 2 hours, perform TLC (Hexanes/EtOAc 7:3) and LC-MS.
    

      

    • 

      Validation Check (IPC 2): If the amine is consumed but a massive baseline spot (sulfonic acid) is prominent, your system was wet. If both starting materials remain unreacted, the amine is too unreactive; increase DMAP to 0.5 eq.
      

      • 

    

    • 

  • 

    Rapid Cold Workup:  Once complete, quench the reaction with ice-cold saturated aqueous NaHCO₃ (15 mL). Transfer immediately to a separatory funnel, extract with cold DCM (2 x 15 mL), and wash the combined organics with ice-cold brine (15 mL) to minimize late-stage hydrolysis[1].
    

    • 

  • 

    Isolation:  Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a water bath temperature not exceeding 30 °C to prevent thermal degradation[6].
    

    • 



References


    

  • Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis - Benchchem -
    • 

  • Benzenesulfonyl Chloride: A Technical Guide to the Mechanism of Action in Sulfonyl
    • 

  • Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) -
    • 

  • Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides - MDPI -
    • 

  • Preventing decomposition of sulfonyl chloride during reaction - Benchchem -
    • 

  • Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention - HoriazonChemical -
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Safe handling and storage procedures for aryl sulfonyl chlorides

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Technical Support Center for Aryl Sulfonyl Chlorides. As highly reactive electrophiles, these reagents are indispensable in drug development for synthesizing sulfonamides and sulfonate esters. However, their extreme sensitivity to moisture, corrosive nature, and propensity for exothermic degradation require rigorous handling protocols.


This guide provides researchers and application scientists with field-proven troubleshooting strategies, self-validating protocols, and the mechanistic reasoning necessary to ensure safety and experimental success.


Core Principles of S(VI) Reactivity


To master the handling of aryl sulfonyl chlorides (e.g., tosyl chloride, benzenesulfonyl chloride), you must understand the causality of their degradation. The sulfur(VI) center is highly electrophilic. While this makes it an excellent partner for coupling with amines and alcohols, it also makes it a prime target for atmospheric moisture.


When exposed to water, the moisture acts as a nucleophile, attacking the S(VI) center and displacing the chloride leaving group. This hydrolysis reaction yields a sulfonic acid (which is unreactive toward your target nucleophiles) and hydrogen chloride (HCl) gas[1]. This degradation pathway not only destroys your reagent but creates a severe pressurization hazard in storage vessels.






SVI_Reactivity


cluster_0

Degradation Pathway (Improper Storage)


cluster_1

Synthesis Pathway (Inert Conditions)


ArSO2Cl

Aryl Sulfonyl Chloride
(Active Electrophile)


Moisture

Atmospheric Moisture
(H2O Nucleophile)


ArSO2Cl->Moisture


 Exposure


Amine

Amine / Alcohol
(Target Nucleophile)


ArSO2Cl->Amine


 Controlled Addition


Hydrolysis

Hydrolysis
(Exothermic)


Moisture->Hydrolysis




Inactive

Sulfonic Acid (ArSO3H)
+ HCl Gas


Hydrolysis->Inactive




Coupling

Sulfonylation
(Base Catalyzed)


Amine->Coupling




Product

Sulfonamide / Sulfonate
(Stable Product)


Coupling->Product







Figure 1: Divergent reactivity pathways of aryl sulfonyl chlorides based on storage conditions.


Troubleshooting & FAQ Center


Q: My reaction yield is unexpectedly low, and I am recovering unreacted amine. What went wrong? 
A:  The most common cause is reagent hydrolysis. If your aryl sulfonyl chloride was exposed to humid air, a significant portion has likely converted to sulfonic acid.
Diagnostic Check: Take a melting point of your reagent. Pure tosyl chloride melts at 67–69 °C. A depressed or broadened melting range validates that hydrolysis has occurred[2].


Q: I opened a previously used bottle of pyridine-3-sulfonyl chloride, and it hissed violently. Is it safe to use? 
A:  No. The "hiss" is pressurized HCl gas, a direct byproduct of moisture exposure and subsequent hydrolysis. The reagent has degraded. Furthermore, the generated acid will protonate your target amine nucleophile in subsequent reactions, completely halting the coupling process. Dispose of the bottle according to hazardous waste protocols.


Q: During the addition of tosyl chloride to my reaction mixture, the solution turned black and boiled. How do I prevent this? 
A:  You experienced an exothermic runaway. Sulfonylation is a highly exothermic process. If the reagent is added too quickly or without adequate cooling, the localized heat spike causes thermal decomposition of the sulfonyl chloride into toxic sulfur oxides and chlorinated byproducts[1]. Always use an ice bath and add the reagent portion-wise.


Q: Are there more stable alternatives to aryl sulfonyl chlorides? 
A:  Yes. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry utilizes aryl sulfonyl fluorides. Because the S(VI)-F bond is highly resistant to reductive collapse and hydrolysis, these reagents are bench-stable and tolerate moisture, requiring specific catalysts to activate[3].


Quantitative Data: Reactivity & Stability Profiles


To assist in experimental design, the following table summarizes the operational differences between standard Aryl Sulfonyl Chlorides and their modern SuFEx alternatives (Aryl Sulfonyl Fluorides).


PropertyAryl Sulfonyl Chlorides (S(VI)-Cl)Aryl Sulfonyl Fluorides (S(VI)-F)
Electrophilicity Extremely High (Spontaneous reaction)Moderate (Requires catalytic activation)
Moisture Stability Poor (Hydrolyzes rapidly in ambient air)Excellent (Bench-stable, water tolerant)
Storage Requirement Inert atmosphere (Ar/N₂), < 8 °C, desiccatedAmbient air, room temperature
Primary Degradant HCl (Corrosive, pressurizing gas)HF (Requires specialized handling if degraded)
Typical Shelf Life 1–3 Months (Once opened)> 2 Years


Standard Operating Procedures (SOPs)


SOP A: Moisture-Free Sulfonylation of Amines


This protocol is designed as a self-validating system to ensure the integrity of the highly reactive S(VI) electrophile throughout the coupling process.


    

  • 

    Reagent Validation:  Before beginning, record the melting point of the aryl sulfonyl chloride. Causality: A sharp melting point matching literature values validates that the reagent has not hydrolyzed into sulfonic acid[2].
    

    • 

  • 

    System Purging:  Flame-dry a round-bottom flask under vacuum, then backfill with Argon. Causality: This removes microscopic surface-bound water on the glassware that would otherwise quench the sulfonyl chloride[3].
    

    • 

  • 

    Nucleophile Dissolution:  Dissolve the amine (1.0 eq) and a base such as pyridine (2.0 eq) in anhydrous dichloromethane (DCM). Causality: Pyridine serves a dual purpose: it acts as an acid scavenger for the generated HCl and as a nucleophilic catalyst, forming a highly reactive, transient sulfonylpyridinium intermediate.
    

    • 

  • 

    Temperature Control:  Submerge the flask in an ice-water bath to reach an internal temperature of 0–5 °C. Causality: The sulfonylation reaction is highly exothermic. Cooling suppresses thermal degradation. Self-Validation:  Monitor the internal temperature with a thermocouple; if the temperature spikes above 10 °C during addition, pause the addition to validate that the exotherm is under control.
    

    • 

  • 

    Electrophile Addition:  Add the aryl sulfonyl chloride (1.1 eq) portion-wise over 15 minutes. Maintain the argon atmosphere throughout the addition.
    

    • 



SOP B: Emergency Spill Response & Decontamination


Aryl sulfonyl chlorides are severe lachrymators and cause irreversible eye damage and skin burns. Standard chemical spill responses (like using wet towels) will exacerbate the hazard.






Spill_Response


Spill

Spill Detected
(Fuming/Corrosive)


Evacuate

Evacuate & Don PPE
(Respirator/Gloves)


Spill->Evacuate




Contain

Contain with Dry Sand
(NO WATER)


Evacuate->Contain




Neutralize

Neutralize
(Solid NaHCO3)


Contain->Neutralize




Dispose

Sweep to PE Container
(Hazardous Waste)


Neutralize->Dispose







Figure 2: Step-by-step emergency response workflow for aryl sulfonyl chloride spills.


    

  • 

    Evacuation and PPE:  Immediately evacuate the immediate area. Don a NIOSH-approved respirator with acid gas cartridges, heavy-duty nitrile gloves, and tightly fitting safety goggles[1]. Causality: Airborne dust and vapors will cause immediate respiratory distress and severe eye damage.
    

    • 

  • 

    Dry Containment:  Cover the spill completely with dry sand or vermiculite. CRITICAL:  Do NOT use water or wet absorbents[1]. Causality: Water reacts violently with the sulfonyl chloride, rapidly evolving toxic HCl gas and aerosolizing the corrosive material[4].
    

    • 

  • 

    Neutralization:  Carefully broadcast solid sodium bicarbonate (NaHCO₃) over the absorbed spill. Causality: The solid bicarbonate slowly neutralizes the generated sulfonic acids and HCl without the violent exotherm associated with liquid bases. Self-Validation:  The cessation of bubbling/fuming validates that the immediate acid hazard has been neutralized.
    

    • 

  • 

    Collection and Disposal:  Sweep the neutralized mixture using non-sparking tools into a corrosion-resistant polypropylene container with a resistant inner liner. Seal and label as hazardous acidic waste.
    

    • 



References


    


  • 

    ICSC 1762 - p-TOLUENESULFONYL CHLORIDE 
Source: International Labour Organization (ILO)
URL:[Link]
    

    • 


  • 

    A Rh-Catalyzed Air and Moisture Tolerable Aldehyde (Ketone)-Directed Fluorosulfonylvinylation of Aryl C(sp2)–H Bonds 
Source: Organic Letters (American Chemical Society)
URL:[Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Mastering Anhydrous Sulfonylation Chemistry

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Advanced Applications Support Center. Sulfonyl chlorides are highly reactive electrophiles used extensively in drug development to synthesize sulfonamides and sulfonate esters. While these reagents are powerful, their inherent electrophilicity makes them highly susceptible to parasitic side reactions if experimental conditions are not rigorously controlled.


This guide is designed for research scientists and drug development professionals. It provides mechanistic troubleshooting, quantitative data for solvent preparation, and self-validating protocols to ensure high-yielding sulfonylation reactions.


The Causality of Failure: Why Moisture is the Enemy


Before diving into troubleshooting, we must understand the mechanistic causality of reaction failure. Sulfonyl chlorides (R-SO₂Cl) are highly sensitive to moisture. When water is present in the reaction mixture, it acts as a competing nucleophile, attacking the sulfur atom and displacing the chloride ion[1].


This hydrolysis pathway is catastrophic for two reasons:


    

  • 

    Reagent Destruction:  It irreversibly converts your valuable sulfonyl chloride into an unreactive sulfonic acid[1].
    

    • 

  • 

    Nucleophile Poisoning:  The byproduct of this hydrolysis is hydrogen chloride (HCl)[1]. The generated HCl rapidly protonates your target amine (R'-NH₂), converting it into an ammonium salt (R'-NH₃⁺Cl⁻). Because the ammonium salt lacks a lone pair of electrons, it is completely non-nucleophilic, abruptly halting the desired reaction.
    

    • 







G


RSO2Cl

Sulfonyl Chloride
(R-SO₂Cl)


Sulfonamide

Sulfonamide
(R-SO₂NH-R')


RSO2Cl->Sulfonamide


 + Amine
(Anhydrous)


SulfonicAcid

Sulfonic Acid + HCl
(R-SO₃H + HCl)


RSO2Cl->SulfonicAcid


 + Trace H₂O
(Hydrolysis)


Amine

Amine (R'-NH₂)
[Desired Nucleophile]


Water

Water (H₂O)
[Competing Nucleophile]


AmineSalt

Amine Hydrochloride
(R'-NH₃⁺Cl⁻)
[Dead End]


SulfonicAcid->AmineSalt


 Neutralizes Amine





Competing pathways in sulfonylation: desired amide formation vs. parasitic hydrolysis.


FAQ: Core Principles & Preparation


Q: Can't I just use a biphasic Schotten-Baumann setup to avoid drying solvents? 
A:  Yes, but only if your sulfonyl chloride is cheap and expendable. The classic Schotten-Baumann reaction utilizes a two-phase system (water and an organic solvent) with an aqueous base to neutralize the generated acid[2]. However, because water is present, significant hydrolysis of the sulfonyl chloride occurs. To achieve complete conversion of your amine, you must use a massive excess of the sulfonyl chloride. If you are working with a precious, custom-synthesized sulfonyl chloride intermediate where 1:1 stoichiometry is required, rigorous anhydrous conditions are mandatory.


Q: What is the most effective and safe way to dry solvents for anhydrous sulfonylation? 
A:  Historically, chemists relied on hazardous thermal solvent stills (e.g., sodium/benzophenone). However, modern quantitative studies demonstrate that activated 3Å molecular sieves are not only safer but significantly more effective at achieving sub-10 ppm moisture levels[3].


Below is a summary of the quantitative evaluation of solvent drying using 3Å molecular sieves, demonstrating their superior efficiency:


SolventDrying AgentLoading (% m/v)Storage TimeResidual Water
Tetrahydrofuran (THF) 3Å Molecular Sieves20%48 hours< 10 ppm
Dichloromethane (DCM) 3Å Molecular Sieves20%48 hours< 10 ppm
Toluene 3Å Molecular Sieves20%48 hours< 10 ppm
Acetonitrile 3Å Molecular Sieves20%48 hours< 10 ppm
Methanol *3Å Molecular Sieves≥ 10%72 hours> 30 ppm


*(Data synthesized from Williams et al., J. Org. Chem. 2010[3]. Note: Molecular sieves are less effective for highly polar protic solvents like methanol compared to aprotic solvents).


Experimental Protocol: Anhydrous Sulfonylation via Schlenk Technique


To ensure a self-validating, moisture-free environment, reactions should be set up using standard Schlenk line techniques[4].


Step 1: Apparatus Preparation (The Purge Cycle) 


    

  • 

    Attach a clean Schlenk flask containing a magnetic stir bar to the Schlenk line vacuum manifold[5].
    

    • 

  • 

    Flame-dry the flask under dynamic vacuum using a heat gun or Bunsen burner to drive off surface-bound moisture[4].
    

    • 

  • 

    Allow the flask to cool completely to room temperature under vacuum.
    

    • 

  • 

    Perform three "Purge Cycles": Backfill the flask with inert gas (N₂ or Argon), then evacuate for 5 minutes. Finish by leaving the flask under a positive pressure of inert gas[4].
    

    • 



Step 2: Reagent Preparation 


    

  • 

    Using a dry, inert-gas-purged syringe or cannula, transfer the anhydrous solvent (e.g., DCM dried over 3Å sieves) into the Schlenk flask[5].
    

    • 

  • 

    Add the target amine (1.0 equivalent) and a non-nucleophilic base (e.g., N,N-Diisopropylethylamine (DIPEA) or Triethylamine, 2.0–2.5 equivalents). Note: The base must also be dried over 3Å sieves prior to use.
    

    • 

  • 

    Submerge the flask in an ice bath (0 °C) and allow the solution to cool for 10 minutes.
    

    • 



Step 3: Electrophile Addition & Self-Validation 


    

  • 

    Dissolve the sulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous solvent.
    

    • 

  • 

    Add the sulfonyl chloride solution dropwise to the cooled amine mixture.
    

    • 

  • 

    Self-Validation Checkpoint:  Observe the reaction during addition. The solution should remain relatively clear or exhibit a smooth color change. If you observe the evolution of white fumes or immediate heavy white precipitation, the system is wet. The fumes are HCl gas, and the precipitate is the amine hydrochloride salt resulting from hydrolysis[1].
    

    • 

  • 

    Allow the reaction to slowly warm to room temperature and monitor via TLC or LCMS until the starting amine is consumed.
    

    • 







G


Start

Flame-Dry Glassware
Under Vacuum


Cycle

Purge Cycle
(3x Vacuum / N₂)


Start->Cycle




Solvent

Add Anhydrous Solvent
via Cannula/Syringe


Cycle->Solvent




Cool

Cool to 0 °C
(Ice Bath)


Solvent->Cool




Reagent

Dropwise Addition of
Sulfonyl Chloride


Cool->Reagent




Monitor

Monitor via TLC/LCMS
(Self-Validation)


Reagent->Monitor







Step-by-step Schlenk line workflow for setting up anhydrous sulfonylation reactions.


Troubleshooting Guide: Diagnosing Reaction Failures


Symptom: The reaction stalls at 50% conversion, and starting amine remains unreacted. 


    

  • 

    Diagnosis:  Nucleophile poisoning via trace acid. Even if the solvent was dry, the sulfonyl chloride reagent itself may have partially degraded in storage, containing pre-formed sulfonic acid and HCl[1].
    

    • 

  • 

    Solution:  Increase the equivalents of the non-nucleophilic base (DIPEA/TEA) to 3.0 or 4.0 eq. The excess base acts as a sacrificial scavenger, neutralizing the trace acid and keeping your target amine in its active, deprotonated state.
    

    • 



Symptom: Immediate heavy white precipitation upon adding the sulfonyl chloride, accompanied by fuming. 


    

  • 

    Diagnosis:  Gross moisture contamination. The system has suffered a catastrophic hydrolysis event, and the precipitate is the hydrochloride salt of your auxiliary base or target amine[1].
    

    • 

  • 

    Solution:  Abort the reaction. Re-activate your 3Å molecular sieves by heating them to 300 °C for 24 hours[3]. Re-dry your solvents and liquid bases for at least 48 hours before attempting the reaction again. Verify the integrity of your Schlenk line tubing and septa for micro-leaks[5].
    

    • 



Symptom: Formation of multiple unexpected byproducts on LCMS. 


    

  • 

    Diagnosis:  If using a primary amine, over-sulfonylation (formation of a bis-sulfonamide) can occur.
    

    • 

  • 

    Solution:  Ensure strict temperature control (keep at 0 °C during addition) and add the sulfonyl chloride very slowly to maintain a low localized concentration of the electrophile.
    

    • 



References


    

  • 

    Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention 
Horiazon Chemical[Link]
    

    • 

  • 

    Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants 
Journal of Organic Chemistry (American Chemical Society), 2010[Link]
    

    • 

  • 

    Schotten–Baumann reaction 
Wikipedia[Link]
    

    • 

  • 

    1 - The Schlenk Line Survival Guide 
Schlenk Line Survival Guide[Link]
    

    • 

  • 

    Schlenk line 
Wikipedia
[Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
Analytical Strategies for Purity Assessment of 2-(Chlorosulfonyl)-6-methoxybenzoic Acid: A Comparative Guide

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction


2-(Chlorosulfonyl)-6-methoxybenzoic acid is a highly reactive, bifunctional intermediate critical in the synthesis of complex pharmaceuticals and agrochemicals. It possesses both a carboxylic acid moiety and a highly electrophilic chlorosulfonyl (


) group. The primary analytical challenge in assessing its purity via High-Performance Liquid Chromatography (HPLC) lies in the inherent instability of the 


 group, which rapidly hydrolyzes in aqueous media.

This guide objectively compares two field-proven analytical strategies—Direct RP-HPLC  and Pre-Column Derivatization RP-HPLC —providing researchers with the mechanistic insights and self-validating protocols necessary to ensure accurate purity determination.


Mechanistic Insight: The Causality of Degradation


In standard reversed-phase HPLC (RP-HPLC), mobile phases typically consist of water and organic modifiers. When a sulfonyl chloride is introduced into this aqueous environment, nucleophilic attack by water leads to the displacement of the chloride ion. This hydrolysis rapidly converts the analyte into 2-sulfo-6-methoxybenzoic acid (a sulfonic acid artifact) [1].


If analyzed without precaution, this on-column degradation artificially inflates the impurity profile, leading to the underestimation of batch purity and potential false rejections [2]. To circumvent this, analytical scientists must choose between kinetically outpacing the degradation (Direct RP-HPLC) or chemically eliminating the vulnerability (Derivatization).






ChemicalFate


A

2-(Chlorosulfonyl)-
6-methoxybenzoic acid


B

Aqueous Mobile Phase
(Hydrolysis)


A->B


 H2O


D

Amine Derivatization
(e.g., Diethylamine)


A->D


 DEA


C

2-Sulfo-6-methoxybenzoic acid
(Degradation Artifact)


B->C




E

Stable Sulfonamide Derivative
(Accurate Quantitation)


D->E







Fig 1. Chemical fate of 2-(Chlorosulfonyl)-6-methoxybenzoic acid during HPLC analysis.


Comparative Analysis: Direct vs. Derivatization Methods


The choice of method depends heavily on the stage of drug development. The table below summarizes the quantitative and operational differences between the two approaches.


ParameterDirect RP-HPLC MethodPre-Column Derivatization RP-HPLC
Target Analyte Intact 2-(Chlorosulfonyl)-6-methoxybenzoic acidDiethylsulfonamide derivative
Sample Diluent Strictly Anhydrous AcetonitrileAcetonitrile + Diethylamine (DEA)
Hydrolysis Risk High (requires immediate injection)Negligible (derivative is highly stable)
Preparation Time < 5 minutes15 - 20 minutes
Typical Retention Time ~8.5 min~14.2 min (Increased hydrophobicity)
LOD / LOQ 0.02% / 0.05%0.01% / 0.03%
Primary Use Case Rapid in-process control (IPC)Final API release & stability testing


Experimental Protocols (Self-Validating Systems)


Method A: Direct RP-HPLC (Kinetic Quenching Approach)


Causality & Logic:  To prevent hydrolysis, the sample must be dissolved in a strictly anhydrous solvent. Furthermore, the mobile phase must be highly acidic (e.g., 0.1% TFA) to suppress the ionization of the carboxylic acid (


). This ensures sharp peak shapes, prevents secondary interactions with residual silanols on the stationary phase, and kinetically slows hydrolysis during the brief column transit time [2].

Step-by-Step Protocol: 


    

  • 

    System Setup:  Equip the HPLC with a C18 column (250 mm x 4.6 mm, 5 µm). Set the column oven to 25°C and the autosampler to 4°C to kinetically slow any thermal degradation.
    

    • 

  • 

    Mobile Phase: 
    

      

    • 

      Channel A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.
      

      • 

    • 

      Channel B: 0.1% TFA in Acetonitrile.
      

      • 

    

    • 

  • 

    Gradient:  30% B to 90% B over 15 minutes. Flow rate: 1.0 mL/min. UV Detection: 230 nm.
    

    • 

  • 

    Sample Preparation:  Accurately weigh 10 mg of the sample and dissolve in 10 mL of anhydrous acetonitrile. Transfer to a vial and analyze immediately.
    

    • 

  • 

    Self-Validation System (SST): 
    

      

    • 

      Blank Injection: Inject anhydrous acetonitrile to rule out solvent artifacts.
      

      • 

    • 

      Resolution Check: Spike the sample with 1% 2-sulfo-6-methoxybenzoic acid (the known hydrolysis product). The system is validated for use only if the resolution (

      
) between the sulfonic acid artifact and the intact sulfonyl chloride is 

      
      .

      • 

    

    • 



Method B: Pre-Column Derivatization RP-HPLC (Chemical Stabilization Approach)


Causality & Logic:  Derivatization with an excess of a secondary amine like diethylamine (DEA) rapidly and quantitatively converts the labile chlorosulfonyl group into a highly stable diethylsulfonamide. This completely eliminates the risk of on-column hydrolysis and allows for highly reproducible, relaxed RP-HPLC analysis without the need for chilled autosamplers [3, 4].


Step-by-Step Protocol: 


    

  • 

    System Setup:  Utilize the same C18 column and mobile phases as Method A.
    

    • 

  • 

    Gradient:  40% B to 95% B over 20 minutes (the sulfonamide derivative is significantly more hydrophobic, requiring a stronger organic gradient for elution).
    

    • 

  • 

    Sample Preparation: 
    

      

    • 

      Dissolve 10 mg of the sample in 8 mL of Acetonitrile.
      

      • 

    • 

      Add 200 µL of Diethylamine (DEA). Vortex thoroughly and incubate at room temperature for 10 minutes.
      

      • 

    • 

      Quench the unreacted DEA by adding 1 mL of 1% Formic Acid in water, then dilute to exactly 10 mL with Acetonitrile.
      

      • 

    

    • 

  • 

    Self-Validation System (SST): 
    

      

    • 

      Blank Derivatization: Perform the exact derivatization steps without the sample to identify baseline DEA and quench peaks.
      

      • 

    • 

      Conversion Verification: Monitor the expected retention time of the intact sulfonyl chloride. The system is validated only if the intact peak area is 

      
 relative to the main sulfonamide peak, confirming complete derivatization.

      • 

    

    • 







Workflow


cluster_direct

Direct RP-HPLC Method


cluster_deriv

Derivatization Method


Start

Sample Preparation Decision


D1

Dissolve in Anhydrous ACN


Start->D1




V1

React with Diethylamine


Start->V1




D2

Inject Immediately
(Low T, Acidic pH)


D1->D2




D3

Quantify Intact Peak


D2->D3




V2

Quench & Dilute


V1->V2




V3

Quantify Stable Derivative


V2->V3







Fig 2. Comparative experimental workflows for Direct vs. Derivatization RP-HPLC.


References


    

  • 

    Benchchem Technical Support Team. A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives. Benchchem. 1
    

    • 

  • 

    Benchchem Technical Support Team. A Comparative Guide to HPLC Methods for Purity Assessment of 4-(Chlorosulfonyl)benzoic Acid. Benchchem. 2
    

    • 

  • 

    Embarek, M. et al. Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264). Part 5: Completion of the API Free Base via a Direct Chlorosulfonylation Process. ResearchGate. 3
    

    • 

  • 

    Guo, J. et al. 1,2-Dimethylimidazole-4-sulfonyl Chloride, a Novel Derivatization Reagent for the Analysis of Phenolic Compounds by Liquid Chromatography Electrospray Tandem Mass Spectrometry. PMC / National Institutes of Health. 4
    

    • 



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2-(Chlorosulfonyl)-6-methoxybenzoic acid as an alternative to other sulfonylating agents

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
2-(Chlorosulfonyl)-6-methoxybenzoic Acid vs. Traditional Sulfonylating Agents: A Comprehensive Comparison Guide 


In the landscape of modern drug discovery, the demand for highly functionalized, multi-point linkers has outpaced the utility of traditional monofunctional reagents. For decades, standard sulfonylating agents like tosyl chloride (TsCl) and mesyl chloride (MsCl) have been the workhorses of sulfonamide synthesis. However, the emergence of complex modalities—such as PROTACs, antibody-drug conjugates (ADCs), and DNA-Encoded Libraries (DELs)—requires reagents that offer orthogonal reactivity.


Enter 2-(chlorosulfonyl)-6-methoxybenzoic acid (2-CS-6-MBA) . Unlike standard sulfonyl chlorides, 2-CS-6-MBA is a highly specialized, sterically hindered bifunctional agent [1]. By housing both a highly electrophilic sulfonyl chloride and a carboxylic acid on the same aromatic scaffold, it enables the synthesis of "reverse sulfonamides" and dual-point linkers that are otherwise synthetically intractable.


Mechanistic & Structural Causality: The Role of the 2,6-Disubstitution Pattern


To understand why 2-CS-6-MBA outperforms traditional agents in complex linker synthesis, we must analyze its structural causality. The molecule features a benzoic acid core flanked by a sulfonyl chloride at the 2-position and a methoxy group at the 6-position.


    

  • 

    Orthogonal Bifunctionality:  The sulfonyl chloride is orders of magnitude more electrophilic than the carboxylic acid. Under mild basic conditions (e.g., using DIPEA at 0 °C), an amine will selectively attack the sulfonyl group, leaving the carboxylic acid intact for downstream amide coupling.
    

    • 

  • 

    Steric Shielding via the Methoxy Group:  The bulky -OCH₃ group at the 6-position forces the carboxylic acid out of coplanarity with the aromatic ring. This steric encumbrance prevents unwanted side reactions, such as self-condensation or mixed anhydride formation, during the initial sulfonylation step.
    

    • 

  • 

    Electronic Modulation:  The electron-donating nature of the methoxy group slightly dampens the extreme reactivity of the sulfonyl chloride compared to unhindered aliphatic variants. This provides superior aqueous stability, a critical factor when performing chemistry on DNA-tagged molecules in aqueous buffers [2].
    

    • 







OrthogonalReactivity


A

2-CS-6-MBA
(Bifunctional Agent)


C

Sulfonamide Intermediate
(Free -COOH)


A->C


 Sulfonylation
(DIPEA, DCM)


B

Primary Amine
(R1-NH2)


B->C




E

Bifunctional Conjugate
(Sulfonamide + Amide)


C->E


 Amide Coupling
(HATU, DMF)


D

Secondary Amine
(R2-NH2)


D->E







Orthogonal reactivity workflow of 2-CS-6-MBA enabling dual-point functionalization.


Quantitative Performance Comparison


When designing a synthetic route, the choice of sulfonylating agent dictates the downstream possibilities. The table below summarizes the comparative performance of 2-CS-6-MBA against traditional agents.


Parameter2-CS-6-MBATosyl Chloride (TsCl)Nosyl Chloride (NsCl)
Functional Classification Bifunctional (Dual-point)MonofunctionalMonofunctional
Downstream Derivatization Yes (via free -COOH)No (Terminal group)No (Used for deprotection)
Steric Hindrance High (2,6-disubstituted)LowModerate
Aqueous Stability Moderate-High (DEL compatible)Low (Rapid hydrolysis)Low
Primary/Secondary Amine Selectivity High (Favors unhindered primary amines)Low (Reacts with both)Moderate
Primary Application PROTAC linkers, DEL synthesis, Scaffold buildingAlcohol activation, Amine protectionFukuyama amine synthesis


Application in DNA-Encoded Libraries (DELs)


One of the most profound applications of bifunctional sulfonyl chlorides is in the synthesis of DNA-Encoded Libraries. Historically, synthesizing "reverse sulfonamides" (where the -SO₂- group is proximal to the DNA tag) has been notoriously difficult because bifunctional sulfonyl chloride building blocks are rare and often unstable in the aqueous conditions required for DNA compatibility [2].


2-CS-6-MBA bypasses this limitation. Its steric shielding provides just enough hydrolytic stability to allow the sulfonyl chloride to react with DNA-linked amines in slightly basic aqueous solutions. The surviving carboxylic acid can then be activated (e.g., via EDC/sNHS) to couple with a vast library of diverse amines, generating massive combinatorial libraries.






DEL_Workflow


Node1

DNA-Linked Amine


Node3

DNA-Linked Sulfonamide
(Reverse Sulfonamide Precursor)


Node1->Node3


 Aqueous Sulfonylation
(Mild Base)


Node2

2-CS-6-MBA Linker


Node2->Node3




Node5

Encoded Reverse
Sulfonamide Library


Node3->Node5


 Amide Coupling
(EDC/sNHS)


Node4

Diverse Building Blocks


Node4->Node5







Application of 2-CS-6-MBA in DNA-Encoded Library (DEL) synthesis for reverse sulfonamides.


Self-Validating Experimental Methodologies


To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes specific causality for the reagent choices and analytical checkpoints to verify success before proceeding.


Protocol 1: Selective Mono-Sulfonylation of a Primary Amine


Objective: To selectively form a sulfonamide while preserving the carboxylic acid handle.


    

  • 

    Preparation:  Dissolve the primary amine (1.0 equiv) in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.
    

      

    • 

      Causality: Anhydrous DCM prevents premature hydrolysis of the sulfonyl chloride.
      

      • 

    

    • 

  • 

    Base Addition:  Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv) and cool the mixture to 0 °C using an ice bath.
    

      

    • 

      Causality: DIPEA is a bulky, non-nucleophilic base. It acts strictly as an HCl scavenger without competing for the electrophilic sulfur center. Cooling to 0 °C suppresses the kinetic activation of the carboxylic acid, preventing self-condensation.
      

      • 

    

    • 

  • 

    Reagent Addition:  Add 2-CS-6-MBA (1.1 equiv) dropwise as a solution in DCM. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.
    

    • 

  • 

    System Validation (Checkpoint 1):  Quench a 10 µL aliquot in methanol and analyze via LC-MS.
    

      

    • 

      Validation Criteria: The chromatogram must show the complete consumption of the starting amine. In negative ion mode (ESI-), the target mass [M-H]⁻ corresponding to the free carboxylic acid of the sulfonamide intermediate must be the base peak. If [2M-H₂O] is observed, it indicates unwanted anhydride formation, signaling that the temperature was too high.
      

      • 

    

    • 

  • 

    Workup:  Wash the organic layer with 1M HCl to remove excess DIPEA, followed by brine. Dry over Na₂SO₄ and concentrate in vacuo.
    

    • 



Protocol 2: Downstream Amide Coupling (Sterically Hindered Activation)


Objective: To couple the preserved carboxylic acid of the intermediate to a secondary amine.


    

  • 

    Activation:  Dissolve the sulfonamide intermediate from Protocol 1 (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes at room temperature.
    

      

    • 

      Causality: The carboxylic acid of 2-CS-6-MBA is highly sterically encumbered by the adjacent methoxy and sulfonamide groups. Standard carbodiimides (like EDC) are kinetically too slow here. HATU generates a highly reactive HOAt ester that overcomes this steric barrier.
      

      • 

    

    • 

  • 

    Coupling:  Add the secondary amine (1.2 equiv) and stir for 4 hours.
    

    • 

  • 

    System Validation (Checkpoint 2):  Analyze via UPLC-MS.
    

      

    • 

      Validation Criteria: The UV trace (254 nm) should show the disappearance of the HOAt-active ester intermediate and the emergence of the final bifunctional conjugate.
      

      • 

    

    • 

  • 

    Purification:  Dilute with ethyl acetate, wash extensively with 5% aqueous LiCl (to remove DMF), and purify via reverse-phase flash chromatography.
    

    • 



Conclusion


While traditional agents like TsCl remain useful for simple functional group transformations, they are fundamentally limited by their monofunctionality. 2-(Chlorosulfonyl)-6-methoxybenzoic acid represents a paradigm shift for synthetic chemists working in advanced drug design. By leveraging structural steric hindrance and orthogonal reactivity, it acts as a robust, dual-point linker capable of surviving the rigorous demands of solid-phase synthesis, PROTAC assembly, and aqueous DEL construction.


References


    


  • 

    Flood, D. T., Zhang, X., Fu, X., et al. (2020). RASS-Enabled S/P–C and S–N Bond Formation for DEL Synthesis. ChemRxiv / National Institutes of Health (PMC). Retrieved from [Link]
    

    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Comparative yield analysis of different synthetic routes for sulfonamides

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
The sulfonamide moiety is a cornerstone of modern medicinal chemistry, serving as the critical pharmacophore in a vast array of antimicrobial, anti-inflammatory, and anti-cancer therapeutics. As a Senior Application Scientist, I have evaluated numerous synthetic pathways for constructing the S–N bond. While the classical Schotten-Baumann reaction remains a staple, modern drug development demands higher atom economy, greener conditions, and the ability to functionalize complex architectures without relying on unstable sulfonyl chlorides.


This guide provides an objective, data-driven comparison of classical and modern synthetic routes for sulfonamides, detailing their mechanistic advantages, comparative yields, and validated experimental protocols.


Mechanistic Pathways & Route Comparison


The Classical Approach: Sulfonyl Chlorides and Amines


The traditional synthesis of sulfonamides relies on the nucleophilic attack of an amine on a sulfonyl chloride in the presence of a base. While this route consistently delivers high yields (80–95%), it is fundamentally limited by the instability, toxicity, and moisture sensitivity of sulfonyl chloride precursors. Furthermore, the generation of stoichiometric halogenated waste makes it less desirable for green scale-up.


Oxidative Amination of Thiols (The Green Alternative)


To bypass the handling of unstable sulfonyl halides, recent methodologies have focused on the direct oxidative amination of thiols. By utilizing inexpensive oxidants like hydrogen peroxide (H₂O₂) in combination with thionyl chloride (SOCl₂), thiols can be converted in situ to sulfonyl chlorides, which are immediately trapped by amines1. This one-pot procedure minimizes precursor degradation and frequently achieves exceptional yields (85–99%).






OxidativeAmination


A

Thiol Precursor
(R-SH)


B

Oxidative Chlorination
(H2O2 / SOCl2)


A->B


 1-3 min, 25°C


C

Sulfonyl Chloride
Intermediate


B->C


 in situ generation


D

Amine Addition
(+ Pyridine)


C->D


 One-pot addition


E

Sulfonamide Product
(Yield: 85-99%)


D->E


 Acid Scavenging





Workflow for the one-pot oxidative amination of thiols to sulfonamides.


Transition-Metal Catalyzed C-H Sulfonamidation


For late-stage functionalization, transition-metal catalyzed direct sulfonamidation of C–H bonds offers unparalleled atom economy. Utilizing ruthenium or palladium catalysts alongside sulfonyl azides, this route facilitates direct nitrene insertion into unactivated arenes2. The primary byproduct is inert nitrogen gas, making it thermodynamically favorable and environmentally benign.






TransitionMetal


A

Arene Substrate
(C-H Bond)


C

Metallacycle
Intermediate


A->C




B

Metal Catalyst
(Ru or Pd)


B->C


 Directed C-H Activation


E

Nitrene Insertion
(-N2 gas)


C->E


 Coordination


D

Sulfonyl Azide
(R-SO2N3)


D->E




F

N-Aryl Sulfonamide
(Yield: 60-90%)


E->F


 Reductive Elimination





Mechanistic pathway of transition-metal catalyzed C-H sulfonamidation.


Sulfinate Cross-Coupling


An emerging alternative is the selective synthesis of sulfonamides from highly stable sodium sulfinates and amines, utilizing iodine as a mild oxidant3. This avoids heavy metals entirely and leverages the bench-stability of sulfinate salts.


Quantitative Yield & Performance Analysis


The following table synthesizes empirical data across the four primary synthetic routes, allowing researchers to select the optimal pathway based on substrate stability and scale-up requirements.


Synthetic RouteReagents / CatalystsTypical Yield RangePrecursor StabilityAtom EconomyPrimary Byproducts
Classical Sulfonylation Sulfonyl Chloride, Amine, Base80 - 95%Low (Moisture sensitive)ModerateHCl, Halogenated Salts
Oxidative Amination Thiol, H₂O₂, SOCl₂, Amine85 - 99%High (Stable thiols)ModerateH₂O, HCl
C-H Sulfonamidation Arene, Sulfonyl Azide, Ru/Pd60 - 90%High (Stable arenes)HighN₂ gas
Sulfinate Coupling Sodium Sulfinate, Amine, I₂70 - 95%High (Stable salts)ModerateNaI, H₂O


Validated Experimental Protocols


To ensure scientific integrity, the following protocols are designed as self-validating systems. I have explicitly detailed the mechanistic causality behind each step and included in-process analytical controls.


Protocol A: One-Pot Oxidative Amination of Thiols


This protocol leverages the rapid oxidative chlorination of thiols to maximize yield while minimizing the degradation of intermediates.


    

  • 

    Oxidative Chlorination:  In a round-bottom flask, dissolve the thiol precursor (2.0 mmol) in acetonitrile (CH₃CN, 5 mL) at 25°C.
    

    • 

  • 

    Reagent Addition:  Slowly add 30% aqueous H₂O₂ (6.0 mmol) followed by SOCl₂ (2.0 mmol).
    

      

    • 

      Causality: H₂O₂ acts as the primary oxidant to form a reactive sulfur intermediate, while SOCl₂ provides the chloride source necessary to trap the intermediate as a sulfonyl chloride. The 3:1 ratio of H₂O₂ to thiol ensures complete oxidation without over-oxidizing to sulfonic acids.
      

      • 

    

    • 

  • 

    In-Process Control:  Stir for 1–3 minutes. Monitor the disappearance of the thiol via TLC (Hexane/EtOAc 4:1). The rapid conversion is a hallmark of this highly reactive system.
    

    • 

  • 

    Amine Coupling:  Once the thiol is consumed, immediately add a solution of the target amine (2.0 mmol) dissolved in pyridine (1.0 mL).
    

      

    • 

      Causality: Pyridine is strictly required here as an acid scavenger. It neutralizes the HCl generated during S–N bond formation, preventing the protonation of the unreacted amine, which would otherwise stall the reaction equilibrium.
      

      • 

    

    • 

  • 

    Isolation & Validation:  Stir until TLC indicates the complete consumption of the sulfonyl chloride intermediate. Acidify with 2N HCl, extract with EtOAc, and dry over MgSO₄. Validate the product purity via ¹H and ¹³C NMR (look for the characteristic downfield shift of the protons adjacent to the sulfonamide nitrogen).
    

    • 



Protocol B: Transition-Metal Catalyzed C-H Sulfonamidation using Sulfonyl Azides


This protocol is ideal for late-stage functionalization of complex arenes, utilizing nitrogen extrusion as a thermodynamic driver.


    

  • 

    Catalyst & Substrate Assembly:  In an oven-dried Schlenk tube under a nitrogen atmosphere, combine the arene substrate (1.0 mmol), the sulfonyl azide (1.2 mmol), and the Ruthenium catalyst (e.g.,[Ru(p-cymene)Cl₂]₂, 5 mol%).
    

    • 

  • 

    Solvent & Additives:  Add 1,2-dichloroethane (DCE, 3 mL) and a mild base such as AgSbF₆ (20 mol%) to abstract the chloride ligands and generate the active cationic Ru species.
    

    • 

  • 

    Thermal Activation:  Heat the mixture to 80°C for 12 hours.
    

      

    • 

      Causality: Sulfonyl azides are deliberately chosen as the nitrogen source because thermal activation in the presence of the Ru catalyst triggers the irreversible extrusion of N₂ gas. This generates a highly electrophilic metal-nitrene intermediate. The evolution of N₂ provides a massive entropic and thermodynamic driving force, pushing the reaction to high yields (often >85%).
      

      • 

    

    • 

  • 

    In-Process Control:  The reaction progress can be visually monitored by the cessation of gas evolution (N₂ bubbling) and confirmed via LC-MS.
    

    • 

  • 

    Purification:  Cool to room temperature, filter through a short pad of Celite to remove metal residues, and purify via flash column chromatography.
    

    • 



References


    

  • 

    Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides 
Journal of Organic Chemistry (ACS Publications)
URL:[Link][1]
    

    • 

  • 

    Transition-metal catalyzed direct sulfonamidation of (hetero)aromatic C–H bonds with sulfonyl azides 
ResearchGate
URL:[Link][2]
    

    • 

  • 

    Selective Synthesis of Sulfonamides and Sulfenamides from Sodium Sulfinates and Amines 
The Journal of Organic Chemistry (ACS Publications)
URL:[Link][3]
    

    • 



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A Comparative Guide to the Forced Degradation of 2-(Chlorosulfonyl)-6-methoxybenzoic acid: An Application of ICH Guidelines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For researchers, scientists, and drug development professionals, understanding the intrinsic stability of a drug substance is a cornerstone of robust pharmaceutical development.[1][2] Forced degradation studies, or stress testing, provide critical insights into the potential degradation pathways and the formation of degradation products under exaggerated environmental conditions.[3][4][5] This guide offers a comprehensive, in-depth analysis of the forced degradation of 2-(Chlorosulfonyl)-6-methoxybenzoic acid, a reactive intermediate vital in the synthesis of various pharmaceutical compounds.


This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, grounded in the chemical nature of the target molecule and guided by the principles of the International Council for Harmonisation (ICH) guidelines.[4][6] The objective is to equip you with the knowledge to design and execute a self-validating study that can withstand regulatory scrutiny and inform the development of stable formulations and validated, stability-indicating analytical methods.[2][5][6]


The Chemical Context: Understanding the Reactivity of 2-(Chlorosulfonyl)-6-methoxybenzoic acid


The stability of 2-(Chlorosulfonyl)-6-methoxybenzoic acid is dictated by its three key functional groups: the highly electrophilic sulfonyl chloride, the acidic carboxylic acid, and the etheric methoxy group, all attached to a benzene ring. The sulfonyl chloride group is the most reactive site, being particularly susceptible to nucleophilic attack, especially by water (hydrolysis).[7] The proximity of the methoxy and carboxylic acid groups may also influence degradation pathways through electronic and steric effects.


A well-designed forced degradation study must challenge all these functionalities to provide a complete picture of the molecule's stability profile.[8] The goal is not to completely destroy the molecule, but to induce a target degradation of 5-20%, which is sufficient to identify and characterize degradation products without generating secondary or overly complex degradation profiles.[3][9]


Experimental Workflow for Forced Degradation Studies


The following diagram outlines a typical workflow for conducting forced degradation studies, from sample preparation to data analysis. This systematic approach ensures that all stress conditions are evaluated consistently and that the resulting data is reliable and comparable.






G


cluster_prep

Preparation


cluster_stress

Stress Conditions


cluster_analysis

Analysis


A

Prepare Stock Solution of
2-(Chlorosulfonyl)-6-methoxybenzoic acid
in an inert solvent (e.g., Acetonitrile)


B

Acid Hydrolysis
(e.g., 0.1 M HCl)


A->B


Expose aliquots


C

Base Hydrolysis
(e.g., 0.1 M NaOH)


A->C


Expose aliquots


D

Oxidative Degradation
(e.g., 3% H2O2)


A->D


Expose aliquots


E

Thermal Degradation
(e.g., 70°C)


A->E


Expose aliquots


F

Photolytic Degradation
(UV/Vis light)


A->F


Expose aliquots


G

Neutralize Samples
(if applicable) and Dilute


B->G




C->G




D->G




E->G




F->G




H

Analyze by Stability-Indicating
HPLC-UV/DAD Method


G->H




I

Characterize Degradants
(LC-MS, NMR if necessary)


H->I







Caption:  General workflow for the forced degradation of 2-(Chlorosulfonyl)-6-methoxybenzoic acid.


Detailed Experimental Protocols and Rationale


The following protocols are designed to be starting points. The concentration of stressors and the duration of exposure should be adjusted to achieve the target 5-20% degradation.[3][9]


Hydrolysis is often the most significant degradation pathway for sulfonyl chlorides.[7] Therefore, evaluating the molecule's stability across a range of pH values is critical.[10]


    

  • 

    Acid Hydrolysis Protocol: 
    

      

    • 

      To 1 mL of a 1 mg/mL stock solution of 2-(Chlorosulfonyl)-6-methoxybenzoic acid in acetonitrile, add 1 mL of 0.1 M HCl.
      

      • 

    • 

      Incubate the solution at room temperature or slightly elevated temperature (e.g., 40-60°C) for a predetermined period (e.g., 2, 4, 8, 24 hours).[11][12]
      

      • 

    • 

      At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.
      

      • 

    

    • 

  • 

    Base Hydrolysis Protocol: 
    

      

    • 

      To 1 mL of the 1 mg/mL stock solution, add 1 mL of 0.1 M NaOH.
      

      • 

    • 

      Maintain the solution at room temperature, taking aliquots at shorter time intervals (e.g., 0.5, 1, 2, 4 hours) due to expected rapid degradation.
      

      • 

    • 

      Neutralize each aliquot with an equivalent amount of 0.1 M HCl and dilute for analysis.
      

      • 

    

    • 

  • 

    Causality and Expected Outcome:  The primary degradation product under both acidic and basic conditions is expected to be 2-(Sulfo)-6-methoxybenzoic acid via the hydrolysis of the sulfonyl chloride group. The rate of hydrolysis is generally faster under basic conditions.
    

    • 



    

  • 

    Protocol: 
    

      

    • 

      To 1 mL of the 1 mg/mL stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).
      

      • 

    • 

      Keep the solution at room temperature and monitor over several hours (e.g., 2, 4, 8, 24 hours).
      

      • 

    • 

      Dilute aliquots directly with the mobile phase for analysis.
      

      • 

    

    • 

  • 

    Causality and Expected Outcome:  While the sulfonyl chloride is already in a high oxidation state, the aromatic ring and the methoxy group could be susceptible to oxidation. However, significant degradation under these conditions might be less pronounced compared to hydrolysis.
    

    • 



    

  • 

    Protocol: 
    

      

    • 

      Store a solid sample of 2-(Chlorosulfonyl)-6-methoxybenzoic acid in a controlled temperature oven at 70°C.
      

      • 

    • 

      A solution of the compound in an inert solvent can also be subjected to the same temperature.
      

      • 

    • 

      Analyze samples at various time points (e.g., 1, 3, 7 days).
      

      • 

    

    • 

  • 

    Causality and Expected Outcome:  Thermal stress can provide the energy to overcome activation barriers for various degradation reactions.[7] For sulfonyl chlorides, this could potentially lead to the elimination of SO₂. However, hydrolysis due to atmospheric moisture might be a competing pathway for the solid sample.
    

    • 



    

  • 

    Protocol: 
    

      

    • 

      Expose a solid sample and a solution of 2-(Chlorosulfonyl)-6-methoxybenzoic acid to a light source that provides both UV and visible light.
      

      • 

    • 

      The total exposure should be not less than 1.2 million lux hours and 200 watt hours/square meter, as per ICH Q1B guidelines.[4][11]
      

      • 

    • 

      A control sample should be stored in the dark under the same temperature conditions.
      

      • 

    • 

      Analyze the samples after the exposure period.
      

      • 

    

    • 

  • 

    Causality and Expected Outcome:  UV light can induce homolytic cleavage of the S-Cl bond, leading to radical-mediated decomposition pathways.[7] This could result in a more complex degradation profile compared to other stress conditions.
    

    • 



Proposed Degradation Pathways


The following diagram illustrates the most probable primary degradation pathways for 2-(Chlorosulfonyl)-6-methoxybenzoic acid under the described stress conditions.






G


cluster_main


cluster_products


A
2-(Chlorosulfonyl)-6-methoxybenzoic acid


B
2-(Sulfo)-6-methoxybenzoic acid


A->B


Hydrolysis (Acid/Base)


C
2-Hydroxy-6-methoxybenzoic acid
(possible thermal degradation)


A->C


Thermal Degradation
(SO2 extrusion)





Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Multi-Modal Spectroscopic Validation of Sulfonamide Products: A Comparative Guide to Analytical Platforms

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


As a Senior Application Scientist in pharmaceutical development, I frequently encounter the challenge of validating synthesized active pharmaceutical ingredients (APIs). The sulfonamide pharmacophore (


) forms the structural backbone of numerous critical therapeutics, including broad-spectrum antibiotics, diuretics, and antiepileptics. Because minor structural deviations, unreacted precursors, or positional isomers can drastically alter a drug's pharmacological profile and safety, relying on a single analytical method is a critical vulnerability.

This guide objectively compares the performance of three primary spectroscopic platforms—ATR-FTIR , High-Resolution NMR , and LC-ESI-HRMS —for the validation of sulfonamide products. By synthesizing technical accuracy with field-proven insights, this guide provides drug development professionals with a self-validating, multi-modal workflow to ensure absolute structural integrity and regulatory compliance.


The Sulfonamide Pharmacophore: Spectroscopic Causality


To effectively validate a sulfonamide product, we must first understand the causality behind its spectroscopic signatures. Why do these molecules behave the way they do under electromagnetic interrogation?


    

  • 

    Vibrational Causality (IR):  The highly electronegative oxygen atoms in the sulfonyl (

    
) group create strong dipole moments during molecular vibration. This physical reality results in intense, highly diagnostic asymmetric and symmetric stretching bands in the infrared spectrum[1].

    • 

  • 

    Magnetic Causality (NMR):  The electron-withdrawing nature of the 

    
 group heavily deshields the adjacent sulfonamide nitrogen proton (-NH-). In a non-polar solvent, this proton would undergo rapid chemical exchange and broaden into invisibility. However, by utilizing a strongly hydrogen-bonding solvent, we can "lock" this proton in place, revealing a distinct, far-downfield signal[2].

    • 

  • 

    Ionization Causality (MS):  The presence of both an arylamine and an isoxazole/pyrimidine ring in many sulfonamides makes them highly susceptible to protonation. Soft ionization techniques preserve the parent molecule, while controlled collision energies predictably cleave the relatively labile S-N bond for fragment analysis[3].
    

    • 



Comparative Analysis of Analytical Platforms


When selecting an analytical platform for sulfonamide validation, researchers must balance throughput, structural resolution, and sensitivity. Below is an objective comparison of the three industry-standard platforms.


Platform A: Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy


    

  • 

    Best For:  Rapid, non-destructive functional group validation and batch-to-batch consistency checks.
    

    • 

  • 

    Performance vs. Alternatives:  Unlike traditional transmission FTIR (which requires pressing the API into a KBr pellet), ATR-FTIR requires zero sample preparation. KBr is highly hygroscopic; absorbed atmospheric moisture produces a massive O-H stretching band around 3400 cm⁻¹, which completely masks the critical primary amine (-NH₂) and sulfonamide (-NH-) stretching frequencies of the API. ATR-FTIR using a diamond crystal eliminates these moisture artifacts.
    

    • 

  • 

    Limitation:  Cannot easily distinguish between closely related positional isomers or quantify trace impurities below 1-2%.
    

    • 



Platform B: High-Resolution Nuclear Magnetic Resonance (¹H & ¹³C NMR)


    

  • 

    Best For:  Definitive 3D structural elucidation, isomer differentiation, and absolute quantitative purity (qNMR).
    

    • 

  • 

    Performance vs. Alternatives:  NMR provides an exact map of the proton and carbon skeleton, which FTIR and MS cannot do alone. It is the gold standard for proving that the correct isomer was synthesized.
    

    • 

  • 

    Limitation:  Lower sensitivity compared to mass spectrometry; requires relatively large sample amounts (5-10 mg) and expensive deuterated solvents.
    

    • 



Platform C: Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS)


    

  • 

    Best For:  Trace impurity profiling, metabolite identification, and fragment-specific isotopic analysis.
    

    • 

  • 

    Performance vs. Alternatives:  Orbitrap HRMS offers unmatched mass accuracy (sub-ppm) and sensitivity. It can detect unreacted sulfanilamide precursors or degradation products at the parts-per-billion (ppb) level[4]. Furthermore, advanced Orbitrap systems allow for fragment-specific isotope analysis, which is critical for tracking drug metabolism[3].
    

    • 

  • 

    Limitation:  Destructive technique; complex matrix effects can suppress ionization, requiring careful chromatographic separation prior to MS introduction.
    

    • 



Self-Validating Experimental Protocol: Sulfamethoxazole Characterization


To ensure scientific integrity, every analytical workflow must be a self-validating system . The following step-by-step methodology details the multi-modal characterization of a synthesized batch of Sulfamethoxazole (SMX).


Step 1: ATR-FTIR Fingerprinting


    

  • 

    System Validation:  Clean the diamond ATR crystal with isopropanol. Run a background scan of the empty crystal to validate the absence of contamination or residual solvent.
    

    • 

  • 

    Sample Application:  Place ~2 mg of the solid SMX powder directly onto the crystal. Apply uniform pressure using the anvil.
    

    • 

  • 

    Data Acquisition:  Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.
    

    • 

  • 

    Causality Check:  Confirm the presence of the asymmetric 

    
 stretch (1344–1317 cm⁻¹) and the symmetric 

    
     stretch (1187–1147 cm⁻¹)[1]. The absence of these bands instantly invalidates the synthesis.

    • 



Step 2: ¹H and ¹³C NMR Elucidation


    

  • 

    System Validation:  Ensure the NMR spectrometer (e.g., 400 MHz or higher) is locked and shimmed using a standard sample. Use Tetramethylsilane (TMS) as an internal standard (0.00 ppm) to calibrate chemical shifts.
    

    • 

  • 

    Sample Preparation:  Dissolve 10 mg of SMX in 0.6 mL of Dimethyl Sulfoxide-

    
 (DMSO-

    
    ).

      

    • 

      Expert Insight: Do not use CDCl₃. DMSO-

      
 acts as a strong hydrogen-bond acceptor, preventing the rapid chemical exchange of the -NH₂ and -SO₂NH- protons. This yields sharp, distinct singlets for these critical functional groups[2].

      • 

    

    • 

  • 

    Data Acquisition:  Acquire ¹H spectra (16 scans) and ¹³C spectra (1024 scans).
    

    • 

  • 

    Causality Check:  Verify the sulfonamide -SO₂NH- proton at ~10.99 ppm and the aniline -NH₂ proton at ~6.32 ppm[2].
    

    • 



Step 3: LC-ESI-HRMS Purity Profiling


    

  • 

    System Validation:  Inject a solvent blank (Water/Acetonitrile) prior to the sample to validate column equilibration and rule out carryover.
    

    • 

  • 

    Sample Preparation:  Dilute the SMX sample to 1 µg/mL in the mobile phase. Spike the sample with an isotopically labeled internal standard (e.g., ¹³C₆-SMX) to validate ionization efficiency and quantify any matrix suppression.
    

    • 

  • 

    Chromatography:  Use a C18 reversed-phase column with a gradient of 0.1% formic acid in water and acetonitrile to separate SMX from any unreacted precursors[4].
    

    • 

  • 

    Mass Spectrometry:  Operate the Orbitrap in ESI positive mode. ESI is a "soft" ionization technique that preserves the pseudo-molecular ion 

    
. Apply Collision-Induced Dissociation (CID) to cleave the S-N bond.

    • 

  • 

    Causality Check:  Confirm the parent ion at m/z 254.05. Verify the presence of diagnostic fragment ions: m/z 92 (representing the aniline moiety) and m/z 99 (representing the 3-amino-5-methylisoxazole ring)[3].
    

    • 



Comparative Spectroscopic Data Tables


The following tables summarize the expected quantitative data for sulfonamide validation, serving as a reference benchmark for product release.


Table 1: Key ATR-FTIR Absorption Frequencies for Sulfonamides [1]


Functional Group / VibrationFrequency Range (cm⁻¹)Intensity / Shape



(N-H) stretch (primary amine)		3459 – 3338Medium, doublet



(N-H) stretch (sulfonamide)		3349 – 3144Medium, sharp



(S=O) asymmetric stretch		1344 – 1317Strong, broad



(S=O) symmetric stretch		1187 – 1147Strong, sharp



(S-N) stretch		924 – 895Medium


Table 2: ¹H NMR Chemical Shifts for Sulfamethoxazole in DMSO-
 

 [2]

Proton EnvironmentChemical Shift (


, ppm)		MultiplicityIntegration
Isoxazole -CH₃2.25 – 2.50Singlet3H
Aniline -NH₂6.32Broad Singlet2H
Aromatic Protons (-CH)6.70 – 7.60Multiplets / Doublets4H
Sulfonamide -SO₂NH-10.99Broad Singlet1H


Table 3: LC-ESI-HRMS Fragmentation Profile (Positive Mode) [3]


Ion Typem/z ValueStructural Assignment
Parent Ion 


254.05Intact Sulfamethoxazole
Fragment Ion 192.00Aniline moiety (cleavage at S-N bond)
Fragment Ion 299.003-amino-5-methylisoxazole ring


Analytical Workflow Visualization


The logical relationship between these analytical platforms forms a comprehensive, fail-safe validation matrix. The diagram below illustrates the decision-making process for API batch release.






SulfonamideValidation


cluster_IR

Vibrational Profiling


cluster_NMR

Structural Elucidation


cluster_MS

Purity & Isotopic Profiling


Start

Synthesized Sulfonamide API


FTIR

ATR-FTIR Spectroscopy
(Identify S=O & N-H)


Start->FTIR




NMR

1H & 13C NMR (DMSO-d6)
(Map Proton/Carbon Skeleton)


Start->NMR




LCMS

LC-ESI-HRMS
(Trace Impurities & Fragments)


Start->LCMS




Decision

Data Concordance
& Pharmacopeial Match?


FTIR->Decision


 Functional Groups


NMR->Decision


 Chemical Shifts


LCMS->Decision


 m/z & Purity %


Valid

Validated API
(Release for Formulation)


Decision->Valid


 All Criteria Met


Invalid

Failed Batch
(Impurity / Isomer Mismatch)


Decision->Invalid


 Discrepancy Detected





Caption: Multi-modal spectroscopic workflow for the definitive structural validation of sulfonamide APIs.


References


    


  • 

    Spectroscopic Characterization, Thermogravimetry and Biological Studies of Ru(III), Pt(IV), Au(III) Complexes with Sulfamethoxazole Drug Ligand 
Source: MDPI
URL:[Link]
    

    • 

  • 

    Intramolecularly Labeled Reference Standards of Sulfamethoxazole for Fragment-Specific Isotope Analysis by Electrospray Ionization Orbitrap Mass Spectrometry 
Source: ACS Publications
URL:[Link]
    

    • 

  • 

    Isolation, identification and determination of sulfamethoxazole and its known metabolites in human plasma and urine by high-performance liquid chromatography 
Source: PubMed / NIH
URL:[Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Comparison of catalysts for sulfonamide formation from sulfonyl chlorides

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Advanced Catalytic Strategies for Sulfonamide Synthesis: A Comparative Guide 


Introduction


Sulfonamides represent one of the most critical structural motifs in medicinal chemistry, agrochemicals, and materials science[1]. The classical synthesis relies on the reaction of sulfonyl chlorides with amines. While unhindered aliphatic amines react readily under standard Schotten-Baumann conditions, sterically hindered amines, deactivated anilines, and high-throughput parallel library syntheses require robust catalytic activation[2].


As a Senior Application Scientist, selecting the right catalyst is not merely about increasing yield; it is about controlling reaction kinetics, preventing side reactions (like bis-sulfonylation), and streamlining downstream purification. This guide objectively compares the performance, mechanistic advantages, and practical applications of traditional and emerging catalysts: Pyridine, 4-Dimethylaminopyridine (DMAP), N-Methylimidazole (NMI), and Deep Eutectic Solvents (DES).


Mechanistic Causality: How Nucleophilic Catalysts Drive Sulfonylation


The addition of a nucleophilic catalyst shifts the reaction pathway from a direct, often sluggish bimolecular substitution (SN2-like) to a highly accelerated two-step process. The catalyst rapidly attacks the sulfonyl chloride to form a highly electrophilic sulfonylammonium intermediate. Because the catalyst is a superior leaving group compared to the chloride ion, this intermediate is significantly more reactive toward the incoming amine nucleophile than the parent sulfonyl chloride[3].






MechanisticPathway


RSO2Cl

Sulfonyl Chloride
(R-SO2Cl)


Intermediate

Sulfonylammonium Ion
[R-SO2-Cat]+ Cl-


RSO2Cl->Intermediate


 + Catalyst
(Fast)


Cat

Nucleophilic Catalyst
(e.g., DMAP, NMI)


Cat->Intermediate




Intermediate->Cat


 Catalyst
Regeneration


Product

Sulfonamide
(R-SO2NHR')


Intermediate->Product


 + Amine
(Rate-Determining)


Amine

Amine Nucleophile
(R'NH2)


Amine->Product




HCl_Base

Base-HCl Salt
(Byproduct)


Amine->HCl_Base


 HCl Scavenging





Catalytic cycle of sulfonamide formation highlighting the sulfonylammonium intermediate.


Objective Comparison of Key Catalysts


Pyridine: The Traditional Baseline


Pyridine acts as both a solvent and a mild nucleophilic catalyst. While historically popular[1], its weak nucleophilicity makes it suboptimal for deactivated anilines. Furthermore, pyridine is toxic, difficult to remove completely during workup due to its high boiling point, and often requires extended heating which can degrade sensitive substrates.


DMAP (4-Dimethylaminopyridine): The High-Power Nucleophile


DMAP is significantly more nucleophilic than pyridine due to the electron-donating dimethylamino group. It rapidly forms a highly reactive sulfonylpyridinium ion[3].
Causality Check: While DMAP accelerates the reaction dramatically, the resulting ion pair can sometimes form tight, insoluble complexes in non-polar solvents (like Dichloromethane), halting the reaction. Additionally, its extreme reactivity can lead to unwanted bis-sulfonylation (formation of R-SO2-N(R')-SO2-R) when primary amines are used.


NMI (N-Methylimidazole): The Optimal Balancer


NMI has emerged as a superior catalyst for parallel synthesis and challenging substrates[4]. As a liquid, it is highly amenable to automated dispensing. Mechanistically, NMI forms a sulfonylimidazolium intermediate that is highly reactive yet remains soluble in a wider range of organic solvents compared to DMAP salts. NMI also acts as an efficient HCl scavenger, often eliminating the need for a secondary auxiliary base (like Triethylamine).


Deep Eutectic Solvents (DES): The Green Alternative


Recent advancements utilize DES, such as Choline Chloride/Glycerol (ChCl/Gly), which act as both solvent and catalytic medium. The hydrogen-bond network in the DES activates the sulfonyl chloride electrophile and stabilizes the transition state without the need for traditional organic bases, achieving excellent EcoScale scores.


Quantitative Performance Comparison


Catalyst SystemTypical LoadingReaction TimeYield RangeSubstrate ScopeKey Limitation
Pyridine Solvent (Excess)12 - 24 h60 - 80%Unhindered aminesSlow for anilines; toxic solvent
DMAP + Et₃N 5 - 10 mol%2 - 6 h85 - 95%Hindered/DeactivatedRisk of bis-sulfonylation
NMI 1.2 - 2.0 equiv0.5 - 2 h90 - 98%Broad (Ideal for libraries)Requires aqueous acidic workup
ChCl/Gly (DES) Solvent2 - 12 h80 - 97%BroadSubstrate solubility limits


Experimental Protocols: Self-Validating Systems


To ensure high reproducibility, the following protocols are designed with built-in validation steps and mechanistic rationale.






ExperimentalWorkflow


Step1

1. Substrate
Preparation


Step2

2. Catalyst
Addition


Step1->Step2




Step3

3. Electrophile
Addition (0°C)


Step2->Step3




Step4

4. Reaction
Incubation


Step3->Step4




Step5

5. Aqueous
Workup


Step4->Step5




Step6

6. Product
Isolation


Step5->Step6







Standardized experimental workflow for catalyzed sulfonamide library synthesis.


Protocol A: NMI-Mediated Rapid Sulfonylation (Ideal for Hindered Anilines)


Rationale: NMI is used in slight excess to serve as both the nucleophilic catalyst and the acid scavenger, ensuring complete conversion while maintaining a homogeneous reaction mixture[4].


    

  • 

    Preparation : Dissolve the amine (1.0 equiv, 1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) under an inert atmosphere.
    

    • 

  • 

    Catalyst Addition : Add N-Methylimidazole (NMI) (1.5 equiv, 1.5 mmol). Observation: The solution should remain clear.
    

    • 

  • 

    Electrophile Addition : Cool the mixture to 0 °C using an ice bath. Slowly add the sulfonyl chloride (1.1 equiv, 1.1 mmol) dropwise or in small portions. Causality: Cooling suppresses the exothermic hydrolysis of the sulfonyl chloride and prevents the formation of highly reactive sulfene intermediates.
    

    • 

  • 

    Incubation : Remove the ice bath and stir at room temperature. Monitor by TLC (Hexane/EtOAc 7:3). Validation: Complete consumption of the amine should be observed within 1-2 hours.
    

    • 

  • 

    Workup : Quench the reaction with 1M aqueous HCl (5.0 mL). Causality: The acidic wash protonates the excess NMI and the leaving imidazole, partitioning them completely into the aqueous layer and away from the product.
    

    • 

  • 

    Isolation : Extract with DCM (2 x 5 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure sulfonamide.
    

    • 



Protocol B: Green Synthesis using ChCl/Gly DES


Rationale: This protocol leverages the hydrogen-bond donating capability of the DES to activate the sulfonyl chloride, avoiding toxic organic solvents and amine bases.


    

  • 

    Preparation : Prepare the DES by mixing Choline Chloride and Glycerol (1:2 molar ratio) and heating at 80 °C until a clear liquid forms.
    

    • 

  • 

    Reaction : To 2.0 g of the DES at room temperature, add the amine (1.0 mmol) and the sulfonyl chloride (1.0 mmol).
    

    • 

  • 

    Incubation : Stir vigorously in open air for 2-4 hours. Validation: The reaction often proceeds as a suspension; product formation can be monitored by extracting a micro-aliquot into ethyl acetate for TLC.
    

    • 

  • 

    Isolation : Add water (10 mL) to the mixture. Causality: The DES components (choline chloride and glycerol) are highly water-soluble. The sulfonamide product, being hydrophobic, will precipitate out of the solution.
    

    • 

  • 

    Filtration : Filter the precipitated solid, wash with cold water, and dry to obtain the sulfonamide in >85% yield.
    

    • 



Conclusion


For routine parallel library synthesis and challenging substrates, NMI  provides the optimal balance of reaction kinetics, solubility, and ease of workup[1]. DMAP  remains a powerful tool for highly recalcitrant substrates but requires careful stoichiometric control to avoid over-reaction[3]. Meanwhile, DES platforms  offer a highly sustainable, base-free alternative for environmentally conscious process development.


References


    

  • 

    Title : The Chosen Few: Parallel Library Reaction Methodologies for Drug Discovery
Source : The Journal of Organic Chemistry (ACS Publications)
URL :[Link]
    

    • 

  • 

    Title : Working with Hazardous Chemicals - Organic Syntheses (N-Methylimidazole)
Source : Organic Syntheses
URL :[Link]
    

    • 

  • 

    Title : Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis
Source : Università degli Studi di Bari Aldo Moro (UniBa)
URL :[Link]
    

    • 

  • 

    Title : 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism
Source : ResearchGate / Organic Letters
URL :[Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
A Senior Application Scientist's Guide to the Proper Disposal of 2-(Chlorosulfonyl)-6-methoxybenzoic Acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-(Chlorosulfonyl)-6-methoxybenzoic acid. As a Senior Application Scientist, this document is structured to provide not just procedural instructions, but also the scientific rationale behind each critical step, ensuring both safety and compliance in your laboratory environment. The procedures outlined are designed to be self-validating, building trust and confidence in your waste management practices.


Core Hazard Assessment: Understanding the Reactivity


2-(Chlorosulfonyl)-6-methoxybenzoic acid is a reactive compound requiring careful handling due to its chlorosulfonyl functional group. The primary hazards stem from its high reactivity, particularly with nucleophiles like water.


    

  • 

    Corrosivity:  The compound is corrosive and can cause severe skin burns and eye damage upon contact.[1][2]
    

    • 

  • 

    Reactivity with Water:  The most significant hazard is its exothermic and potentially violent reaction with water, including ambient moisture. This hydrolysis reaction produces corrosive hydrochloric acid (HCl) and methoxy-sulfonic acid, releasing toxic and corrosive fumes.[1][3]
    

    • 

  • 

    Incompatibility:  It can react violently with strong bases and oxidizing agents.[1]
    

    • 



The fundamental principle for disposing of this chemical is controlled neutralization  of small, manageable quantities before they enter the aqueous waste stream, and the formal disposal of bulk or contaminated quantities as regulated hazardous waste.


Mandatory Personal Protective Equipment (PPE)


A comprehensive PPE strategy is non-negotiable when handling 2-(Chlorosulfonyl)-6-methoxybenzoic acid. Engineering controls, such as a certified chemical fume hood, are the primary line of defense and must always be used.[4][5]


PPE ItemSpecificationRationale
Eye & Face Protection Tightly fitting chemical splash goggles and a full-face shield.[1][6]Protects against splashes of the corrosive material and the violent evolution of acidic gases during accidental contact with water or during neutralization.
Hand Protection Chemical-resistant gloves (e.g., nitrile or neoprene).[4][7]Prevents direct skin contact which can cause severe chemical burns. Always inspect gloves before use.
Body Protection A flame-retardant, chemical-resistant lab coat or apron.[5][8]Protects skin and personal clothing from spills and splashes. For larger quantities, impervious clothing may be necessary.
Respiratory Protection All handling must be performed within a certified chemical fume hood.[3][5]Protects against inhalation of corrosive and toxic vapors that can damage the respiratory tract.


Step-by-Step Disposal Protocols


The appropriate disposal method depends on the quantity of the waste and whether it is contaminated with other hazardous materials.


A. Neutralization of Small Quantities (<10 g) of Uncontaminated Waste


This procedure is intended for safely quenching small amounts of residual 2-(Chlorosulfonyl)-6-methoxybenzoic acid, for instance, after a reaction workup. This must be performed by trained personnel in a chemical fume hood.[3][9]


Causality:  The goal is to slowly hydrolyze the reactive sulfonyl chloride to the more stable sulfonic acid and immediately neutralize the acidic byproducts (HCl and the sulfonic acid itself) with a weak base. A weak base like sodium bicarbonate is chosen over a strong base (e.g., NaOH) to control the reaction rate, prevent excessive heat generation, and minimize the risk of violent reaction or splashing.[1] The use of an ice bath is critical to manage the exothermic nature of the hydrolysis.[9]


Experimental Protocol: 


    

  • 

    Prepare the Quenching Solution:  In a beaker large enough to accommodate potential foaming (at least 10x the volume of the quenching solution), prepare a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃). Place this beaker in an ice bath and begin stirring with a magnetic stir bar.
    

    • 

  • 

    Controlled Addition:  Slowly and dropwise, add the 2-(Chlorosulfonyl)-6-methoxybenzoic acid waste to the cold, vigorously stirred sodium bicarbonate solution.
    

    • 

  • 

    Manage Gas Evolution:  Vigorous evolution of carbon dioxide (CO₂) gas will occur. The rate of addition must be carefully controlled to prevent the reaction from foaming over.[1] NEVER  add the quenching solution to the sulfonyl chloride waste, as this can cause a localized, violent reaction.
    

    • 

  • 

    Ensure Complete Reaction:  After the addition is complete, continue stirring the mixture in the ice bath for a minimum of 30-60 minutes to ensure all the sulfonyl chloride has been hydrolyzed and neutralized.
    

    • 

  • 

    Verify Neutralization (Self-Validation):  Remove a small aliquot of the aqueous layer and test its pH with pH paper or a calibrated meter. The pH should be in the neutral range (pH 5-9).[10][11] If it is still acidic, add more sodium bicarbonate solution until the pH is stable in the neutral range.
    

    • 

  • 

    Final Disposal:  Once neutralization is confirmed, the resulting aqueous solution can be disposed of as aqueous chemical waste in accordance with your institution's and local regulations.[9][11]
    

    • 



B. Disposal of Bulk Quantities and Contaminated Materials


Bulk quantities (>10 g) of 2-(Chlorosulfonyl)-6-methoxybenzoic acid and any materials contaminated with it (e.g., spill absorbents, contaminated labware) must be disposed of as hazardous waste. Do not attempt to neutralize large quantities. 


    

  • 

    Packaging:  Place the waste in a clearly labeled, sealed, and chemically compatible container.[3] Ensure the container is in good condition and will not leak.
    

    • 

  • 

    Labeling:  The container must be labeled as "Hazardous Waste" and clearly identify the contents, including "2-(Chlorosulfonyl)-6-methoxybenzoic acid" and any other contaminants.[12] Follow all institutional and regulatory labeling requirements.
    

    • 

  • 

    Storage:  Store the sealed container in a designated satellite accumulation area, away from incompatible materials, especially water and bases.[2]
    

    • 

  • 

    Collection:  Arrange for pickup by your institution's certified hazardous waste management provider.[13][14]
    

    • 



Spill Management


In the event of a small spill, immediate and correct action is crucial to prevent injury and further contamination.


    

  • 

    Evacuate & Alert:  Evacuate all non-essential personnel from the immediate area and alert colleagues and your supervisor.[1]
    

    • 

  • 

    Ensure PPE & Ventilation:  Ensure you are wearing the full, mandatory PPE as described in Section 2 before addressing the spill. Ensure the fume hood is operational or that the area is well-ventilated.[3]
    

    • 

  • 

    Contain the Spill:  Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or soda ash.[1][9] DO NOT  use water or combustible materials like paper towels directly on the spill.[3]
    

    • 

  • 

    Collect Waste:  Carefully sweep or scoop the absorbed material into a suitable, sealable container for hazardous waste disposal.[3]
    

    • 

  • 

    Decontaminate:  Wipe the spill area with a cloth dampened with a suitable organic solvent (e.g., isopropanol), followed by a thorough wash with soap and water. All cleaning materials must also be disposed of as hazardous waste.[3]
    

    • 



Regulatory Compliance


Under the Resource Conservation and Recovery Act (RCRA) in the United States, waste containing chlorinated solvents or compounds is often classified as hazardous waste.[13][15] Therefore, the final disposal of both neutralized solutions and bulk waste must comply with all federal, state, and local regulations, which typically involves transfer to a licensed treatment, storage, and disposal facility (TSDF).[13]


Disposal Workflow Diagram


The following diagram illustrates the decision-making process for the proper disposal of 2-(Chlorosulfonyl)-6-methoxybenzoic acid.






G


cluster_0



cluster_1

Protocol for Small Quantities


cluster_2

Protocol for Bulk / Contaminated Waste


start





Assess Waste:
2-(Chlorosulfonyl)-6-methoxybenzoic acid


ppe

Step 1: Don Mandatory PPE
(Fume Hood, Goggles, Face Shield, Gloves, Lab Coat)


start->ppe


Always Start Here


decision

Is waste <10g AND
uncontaminated?


ppe->decision




neutralize

Step 2: Controlled Neutralization
- Prepare cold NaHCO₃(aq)
- Slowly add waste to base
- Stir for 30-60 min


decision->neutralize


Yes


package

Step 2: Package & Label
- Seal in compatible container
- Label 'Hazardous Waste'


decision->package


No


verify

Step 3: Verify pH is Neutral (5-9)
(Self-Validation Step)


neutralize->verify




aqueous_waste

Step 4: Dispose as
Aqueous Chemical Waste
(per local regulations)


verify->aqueous_waste




store

Step 3: Store Safely
(Designated Accumulation Area)


package->store




collect

Step 4: Arrange Professional Disposal
(Contact EHS/Waste Management)


store->collect







Caption:  Logical workflow for the proper disposal of 2-(Chlorosulfonyl)-6-methoxybenzoic acid.


References


    



  • 

    MIT EHS. (n.d.). Pyrophoric and Water-Reactive Chemical Safety - Lab Coat Selection, Use, and Care at MIT. MIT. Retrieved from [Link]
    

    • 


  • 

    P2 InfoHouse. (n.d.). What Regulations Apply to Chlorinated Solvent Use? Retrieved from [Link]
    

    • 


  • 

    DENIOS. (2024, February 13). Corrosive Substances: Handling & Safety in Businesses. Retrieved from [Link]
    

    • 

  • 

    Hazchem Safety. (2025, December 2). How To Choose The Right PPE For Chemical Handling. Retrieved from [Link]
    

    • 

  • 

    IN.gov. (n.d.). IDEM: Compliance and Technical Assistance: Hazardous Chemical Compounds & Hazardous Waste. Retrieved from [Link]
    

    • 

  • 

    SDS US. (2023, February 19). SDS US. Retrieved from [Link]
    

    • 

  • 

    The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals. Retrieved from [Link]
    

    • 


  • 

    OSHA Training School. (2024, January 19). Corrosive Safety: Protecting Workers from Harmful Substances. Retrieved from [Link]
    

    • 

  • 

    Sdfine. (n.d.). Sulphuryl chloride. Retrieved from [Link]
    

    • 

  • 

    UW-Milwaukee. (n.d.). Hazardous Waste is unwanted material that exhibits at least one of the following characteristics. Retrieved from [Link]
    

    • 


  • 

    EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Retrieved from [Link]
    

    • 

  • 

    MIT. (n.d.). Procedure for disposing of hazardous waste. Retrieved from [Link]
    

    • 

  • 

    University of Georgia. (n.d.). Neutralization Guide. Retrieved from [Link]
    

    • 

  • 

    Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide. Retrieved from [Link]
    

    • 


  • 

    The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Personal protective equipment for handling 2-(Chlorosulfonyl)-6-methoxybenzoic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Handling bifunctional reactive intermediates like 2-(Chlorosulfonyl)-6-methoxybenzoic acid  requires moving beyond standard laboratory safety protocols. As an application scientist, I cannot overstate the importance of treating sulfonyl chlorides with the utmost respect. The presence of the highly electrophilic chlorosulfonyl (–SO₂Cl) group introduces severe moisture sensitivity and corrosivity[1].


The protocols detailed below are not merely suggestions; they are field-proven, self-validating systems designed to ensure your safety, prevent violent exothermic degradation, and maintain the integrity of your synthetic workflows.


The Causality of Hazard: Why Standard Protocols Fail


To handle this compound safely, you must understand the mechanistic causality behind its hazards. When 2-(Chlorosulfonyl)-6-methoxybenzoic acid contacts ambient moisture or water, it undergoes rapid, violent hydrolysis to yield 2-sulfo-6-methoxybenzoic acid and hydrogen chloride (HCl) gas[2],[3].


This reaction presents three immediate dangers:


    

  • 

    Pressurization:  The rapid evolution of HCl gas can over-pressurize sealed containers, leading to explosive ruptures[1].
    

    • 

  • 

    Thermal Degradation:  The hydrolysis is highly exothermic. If unchecked, the heat can aerosolize the compound and ignite flammable solvents.
    

    • 

  • 

    Severe Tissue Damage:  The generated HCl and sulfonic acids cause immediate, severe chemical burns to human tissue, and the compound is a known respiratory and skin sensitizer[4],[5]. Furthermore, contact with standard cotton lab fabrics can cause immediate charring and the production of dense, toxic smoke[2],[3].
    

    • 



Table 1: Physicochemical Hazard Profile 


Hazard CategoryGHS ClassificationCausality / Consequence
Corrosivity Skin Corr. 1B, Eye Dam. 1Rapidly destroys tissue upon contact due to localized generation of HCl and sulfonic acids[4],[5].
Acute Toxicity Acute Tox. 4 (Oral/Dermal)Harmful if absorbed; systemic toxicity from functional group reactivity[5].
Sensitization Resp. Sens. 1, Skin Sens. 1May cause allergic asthma symptoms or severe contact dermatitis upon repeated micro-exposures[4].
Reactivity EUH014 (Reacts violently with water)Exothermic hydrolysis releases pressurized, toxic HCl gas, risking container explosion and inhalation injury[1].


Required Personal Protective Equipment (PPE)


Because of the severe consequences of exposure, PPE selection must be rigorous and specific to corrosive, moisture-sensitive solids.


Table 2: PPE Specifications and Causality 


PPE CategorySpecification StandardRationale & Causality
Eye/Face Tightly fitting safety goggles & face shield (EN 166 / NIOSH)Protects against corrosive dust and pressurized HCl gas release from accidental hydrolysis[6],[7].
Hands Heavy-duty Nitrile or Butyl rubber gloves (EN 374)Chlorosulfonyl compounds degrade standard latex rapidly. Double-gloving is mandatory for breakthrough protection[6].
Body Flame-resistant, impervious lab coat or Tyvek suitPrevents skin contact with corrosive dust; cotton fabrics can char immediately on contact, producing dense smoke[2],[3].
Respiratory Full-face respirator with ABEK-P3 (EU) or OV/AG/P100 (US)Required if handling outside a glovebox to protect against inhalation of aerosolized powder and evolved HCl/SO₂ gases[7].


Operational Protocol: Anhydrous Handling & Dispensing


Every step in this workflow is designed to exclude water and prevent trace metal catalysis.


Step 1: Environmental Isolation 


    

  • 

    Action:  Conduct all handling within a dry inert-gas glovebox (Nitrogen or Argon) or a continuously purged Schlenk line setup.
    

    • 

  • 

    Causality:  Ambient humidity is sufficient to initiate hydrolysis, degrading the reagent before it even enters your reaction flask.
    

    • 

  • 

    Self-Validation Check: Verify the glovebox moisture sensor reads strictly <5 ppm H₂O before opening the primary chemical container.
    

    • 



Step 2: Equipment Sterilization & Material Compatibility 


    

  • 

    Action:  Use only oven-dried (120°C for >4 hours) glassware and PTFE-coated, non-sparking spatulas[6],[7]. Avoid metallic tools.
    

    • 

  • 

    Causality:  Micro-condensation on ambient glassware provides enough water to degrade the reagent. Chlorosulfonyl groups can corrode stainless steel over time, introducing trace metal contaminants that catalyze decomposition.
    

    • 

  • 

    Self-Validation Check: Allow glassware to cool completely in a vacuum desiccator; any condensation or fogging indicates incomplete drying. Do not proceed.
    

    • 



Step 3: Dispensing and Weighing 


    

  • 

    Action:  Weigh the material into a pre-tared, dry vial equipped with a PTFE-lined septum.
    

    • 

  • 

    Causality:  PTFE provides a chemically inert barrier against corrosive vapors, unlike standard rubber or silicone septa which will quickly degrade and compromise the seal.
    

    • 



Step 4: Decontamination 


    

  • 

    Action:  Wipe down the exterior of the sealed vial and the balance area with a dry, lint-free cloth. Do not use wet wipes or alcohols. 
    

    • 

  • 

    Causality:  Water or alcohols will react violently with trace chemical dust, producing localized HCl gas bursts[3].
    

    • 



Emergency Spill Response & Quenching Workflow


Sulfonyl chlorides cannot be disposed of directly into standard organic waste due to the risk of violent exothermic hydrolysis and gas evolution[8]. If a spill occurs, never use water to clean it up [2]. Instead, absorb the spill with dry sand or earth[8], collect it in a non-metallic container, and follow the controlled quenching workflow below.






Workflow


Start

Waste 2-(Chlorosulfonyl)-
6-methoxybenzoic acid


Dissolve

Dissolve in Anhydrous THF/DCM
(Inert Solvent)


Start->Dissolve




Quench

Dropwise Addition
(Controls Exotherm & HCl Gas)


Dissolve->Quench




Prepare

Prepare 1M NaOH Bath
(Ice-cooled to 0-5°C)


Prepare->Quench




Test

Verify pH > 8
(Self-Validating Step)


Quench->Test




DisposeOrg

Halogenated Organic Waste


Test->DisposeOrg


 Organic Layer


DisposeAq

Aqueous Basic Waste


Test->DisposeAq


 Aqueous Layer





Fig 1. Safe quenching and disposal workflow for chlorosulfonyl benzoic acid derivatives.


Step-by-Step Quenching Methodology: 


    

  • 

    Solvent Dissolution:  Dissolve the waste 2-(Chlorosulfonyl)-6-methoxybenzoic acid in an anhydrous, inert solvent (e.g., dry tetrahydrofuran or dichloromethane). Causality: Diluting the pure compound moderates the kinetic rate of the subsequent hydrolysis step.
    

    • 

  • 

    Alkaline Bath Preparation:  Prepare a 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO₃) solution in a wide-mouth flask. Submerge the flask in an ice-water bath (0–5°C). Causality: The base neutralizes the generated HCl immediately. The ice bath absorbs the massive heat of hydrolysis, preventing the organic solvent from boiling and aerosolizing the corrosive compound[1],[3].
    

    • 

  • 

    Dropwise Quenching:  Using an addition funnel, add the organic solution dropwise to the vigorously stirred alkaline bath. Causality: Dropwise addition prevents thermal runaway and allows evolved gases to safely vent through the fume hood exhaust.
    

    • 

  • 

    Self-Validating Neutralization Check:  After addition is complete, test the aqueous layer with pH paper. The pH must remain strictly >8. If the pH drops below 7, the quenching bath is exhausted. Add additional 1M NaOH until pH >8 is restored before proceeding to phase separation and disposal.
    

    • 



References


    

  • Cole-Parmer.
    • 

  • ECHEMI. "5-(Chlorosulfonyl)
    • 

  • ECHEMI. "2-(Chlorosulfonyl)
    • 

  • DC Fine Chemicals.
    • 

  • Fujifilm Wako Chemicals.
    • 

  • Thermo Fisher Scientific. "SAFETY DATA SHEET - (Methyl 2-(chlorosulfonyl)
    • 

  • Organic Syntheses. "chlorosulfonyl isocyanate - Organic Syntheses Procedure". Organic Syntheses.
    • 

  • PubChem. "Chlorosulfonyl isocyanate | CClNO3S | CID 70918".
    • 



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